Titanium(IV) bromide

• CAS: 7789-68-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Titanium(IV) Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, physicochemical properties, and characterization of Titanium(IV) bromide (TiBr₄). The document details common synthetic routes and provides in-depth experimental protocols for its preparation and subsequent analysis, tailored for a scientific audience.

Synthesis of Titanium(IV) Bromide

Titanium(IV) bromide is a highly reactive, hygroscopic, orange crystalline solid.[1][2][3] It is the most volatile transition metal bromide and serves as a potent Lewis acid in organic synthesis and a precursor for various titanium-containing materials.[3][4][5] Several methods are employed for its synthesis, each with distinct advantages. The primary industrial and laboratory routes are outlined below.

Synthetic Pathways

The most common methods for preparing Titanium(IV) bromide include the direct combination of the elements, the reaction of titanium dioxide with carbon and bromine, and the halide exchange reaction between titanium tetrachloride and hydrogen bromide.[4][5]

Caption: Primary synthetic routes to Titanium(IV) bromide.

Experimental Protocol: Direct Synthesis from Elements

This protocol details the most common laboratory synthesis of TiBr₄ via the direct reaction of titanium metal with bromine vapor.

Objective: To synthesize high-purity Titanium(IV) bromide.

Materials:

• Titanium metal sponge or powder (99.9% purity)

• Liquid Bromine (99.5% purity, dried over concentrated H₂SO₄)

• High-purity Argon or Nitrogen gas

Apparatus:

• Horizontal tube furnace capable of reaching 400°C

• Quartz or borosilicate glass reaction tube

• Gas inlet and outlet adapters

• Bubbler for bromine vapor generation

• Cold trap or condenser for product collection

• Schlenk line for inert atmosphere manipulation

Procedure:

• Apparatus Setup: Place a ceramic boat containing a weighed amount of titanium metal in the center of the reaction tube. Assemble the tube within the furnace and connect the gas lines. The outlet should lead to a cold trap followed by a scrubbing solution (e.g., sodium thiosulfate) to neutralize excess bromine.

• Inerting: Purge the entire system with inert gas for 20-30 minutes to remove all air and moisture.

• Reaction: Heat the furnace to 300-400°C to bring the titanium metal to reaction temperature.

• Bromine Introduction: Gently heat the bromine bubbler and pass a slow stream of inert gas through it to carry bromine vapor into the hot reaction tube.

• Product Formation: The volatile, orange TiBr₄ will form immediately upon contact of the bromine vapor with the hot titanium. The product is carried by the gas stream towards the cooler end of the tube or into the cold trap where it crystallizes.

• Completion and Isolation: Continue the bromine flow until all the titanium has reacted. Once complete, stop the bromine flow but maintain the inert gas stream while the apparatus cools to room temperature.

• Purification: The collected TiBr₄ can be further purified by sublimation under reduced pressure. Transfer the crude product to a sublimation apparatus under an inert atmosphere (e.g., in a glovebox).

Safety: This procedure must be conducted in a well-ventilated fume hood. Bromine is highly corrosive and toxic; appropriate personal protective equipment (gloves, goggles, face shield) is mandatory.

Physicochemical Properties

The key physical and chemical properties of Titanium(IV) bromide are summarized in the table below.

Property	Value
Molecular Formula	TiBr₄
Molar Mass	367.48 g/mol
Appearance	Orange to brown hygroscopic crystalline solid
Melting Point	38-40 °C
Boiling Point	230 °C
Density	3.25 g/cm³ at 25 °C
Solubility	Soluble in chlorocarbons and benzene; reacts violently with water.
Lewis Acidity	Strong Lewis acid
Magnetic Properties	Diamagnetic (d⁰ configuration)

References for Table 1:[1][2][3][4][5][6]

Characterization of Titanium(IV) Bromide

Due to its sensitivity to air and moisture, all sample handling for characterization must be performed under a dry, inert atmosphere (e.g., inside a glovebox).

Caption: Logical workflow for the characterization of TiBr₄.

X-ray Crystallography

X-ray diffraction (XRD) is the definitive method for confirming the crystalline phase and determining the structural parameters of TiBr₄.

Parameter	Value
Crystal System	Cubic
Space Group	Pa3
Molecules per Unit Cell (Z)	8
Coordination Geometry	Tetrahedral

References for Table 2:[4][5]

Experimental Protocol: Powder X-ray Diffraction (PXRD)

• Sample Preparation: Inside a glovebox, finely grind a small amount of crystalline TiBr₄ using an agate mortar and pestle.

• Holder Mounting: Load the fine powder into an air-sensitive sample holder, which typically consists of a well that can be sealed with a low-background film (e.g., Kapton).

• Data Acquisition: Mount the sealed holder onto the diffractometer. Collect the diffraction pattern using a standard radiation source (e.g., Cu Kα) over a 2θ range of 10-90°.

• Data Analysis: Process the resulting diffractogram to identify peak positions and intensities. Perform Rietveld refinement against known structural models to confirm the phase and refine lattice parameters.

Vibrational Spectroscopy

Raman spectroscopy is an excellent tool for fingerprinting TiBr₄ and confirming its molecular structure, particularly the Ti-Br vibrational modes.

Technique	Characteristic Signal
Raman Spectroscopy	Strong vibrational modes characteristic of the tetrahedral TiBr₄ unit.

Experimental Protocol: Raman Spectroscopy

• Sample Preparation: In an inert atmosphere, seal a small amount of the TiBr₄ sample inside a glass capillary tube or press it into a pellet.

• Data Acquisition: Place the sealed sample under the microscope objective of the Raman spectrometer.

• Spectral Analysis: Focus the laser on the sample and acquire the spectrum. The characteristic peaks corresponding to the Ti-Br stretching and bending modes confirm the identity and structural integrity of the compound.

Elemental Analysis

Elemental analysis is crucial for verifying the stoichiometry and purity of the synthesized TiBr₄.

Element	Theoretical %
Titanium (Ti)	13.03%
Bromine (Br)	86.97%

References for Table 4:[2]

Experimental Protocol: Gravimetric Analysis for Titanium

• Sample Weighing: Accurately weigh approximately 200-300 mg of the TiBr₄ sample in a closed container to prevent reaction with atmospheric moisture before measurement.

• Hydrolysis: Carefully and slowly add the weighed sample to a beaker containing deionized water. The TiBr₄ will hydrolyze vigorously to form hydrated titanium dioxide (TiO₂(s)) and hydrobromic acid (HBr(aq)).

• Precipitation: Add a dilute ammonium hydroxide solution to ensure complete precipitation of the hydrated titanium dioxide.

• Digestion and Filtration: Gently heat the solution to digest the precipitate, then filter it through ashless filter paper. Wash the precipitate thoroughly with deionized water to remove any residual bromide ions.

• Ignition: Place the filter paper containing the precipitate into a pre-weighed crucible. Heat gently to dry and char the paper, then ignite at high temperature (e.g., 800°C) in a muffle furnace until a constant weight is achieved. This converts the hydrated oxide to pure, anhydrous TiO₂.

• Calculation: From the final weight of the TiO₂, calculate the initial mass and percentage of titanium in the original TiBr₄ sample.

Applications

Titanium(IV) bromide is a versatile compound with several key applications in chemistry and materials science.

• Lewis Acid Catalyst: It is widely used as a catalyst in various organic reactions, including Friedel-Crafts alkylations, aldol reactions, and polymerization processes.[3][4][6]

• Materials Precursor: TiBr₄ serves as a precursor in chemical vapor deposition (CVD) for creating titanium-containing thin films, such as titanium silicide, for the electronics industry.[6]

• Reagent in Synthesis: It is employed in the synthesis of other organometallic and inorganic titanium compounds.[3]

Safety and Handling

Titanium(IV) bromide is a hazardous substance that requires careful handling.

• Corrosivity: It is highly corrosive and can cause severe chemical burns to the skin, eyes, and respiratory tract.[7]

• Reactivity with Water: TiBr₄ reacts violently with water and moisture, releasing corrosive hydrogen bromide gas.[5][7]

• Handling: All manipulations should be carried out in a controlled inert atmosphere (glovebox or Schlenk line). Full personal protective equipment, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat, is essential.

References

• 1. americanelements.com [americanelements.com]
• 2. WebElements Periodic Table » Titanium » titanium tetrabromide [webelements.co.uk]
• 3. chemimpex.com [chemimpex.com]
• 4. Titanium_tetrabromide [chemeurope.com]
• 5. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 6. Titanium(IV) bromide 98 7789-68-6 [sigmaaldrich.com]
• 7. Titanium tetrabromide | Br4Ti | CID 123263 - PubChem [pubchem.ncbi.nlm.nih.gov]

crystal structure of anhydrous Titanium(IV) bromide

An In-depth Technical Guide to the Crystal Structure of Anhydrous Titanium(IV) Bromide

Introduction

Titanium(IV) bromide, with the chemical formula TiBr₄, is a fascinating inorganic compound that serves as a cornerstone in various chemical syntheses and material science applications. As the most volatile transition metal bromide, its properties are intermediate between those of titanium(IV) chloride (TiCl₄) and titanium(IV) iodide (TiI₄)[1][2][3]. TiBr₄ is an orange to brown crystalline solid at room temperature, notable for its strong Lewis acidity and high solubility in nonpolar organic solvents, which facilitates its use as a catalyst and precursor[1][2][3]. The molecule is diamagnetic, a consequence of the d⁰ electron configuration of the central titanium atom[1][2][3]. This document provides a comprehensive overview of the crystal and molecular structure of anhydrous TiBr₄, its synthesis, and the experimental methods used for its characterization, tailored for researchers and professionals in chemistry and materials science.

Physicochemical Properties

Anhydrous Titanium(IV) bromide is a hygroscopic solid that reacts vigorously with water. Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Appearance	Orange to brown crystalline solid	[1][4][5]
Molecular Formula	TiBr₄	[2][3][4]
Molar Mass	367.48 g/mol	[2][3][6]
Melting Point	38 - 40 °C	[1][2][3][4][7]
Boiling Point	230 - 234 °C	[1][2][3][4][7]
Density	3.25 g/cm³	[1][2][3]
Crystal Structure	Cubic (predominantly reported), Monoclinic	[1][2][3][8]
Coordination Geometry	Tetrahedral	[1][2][3][4]
Solubility	Soluble in chlorocarbons, benzene; Decomposes in water	[1][2][3][7]
Hazards	Corrosive, highly hygroscopic, releases HBr upon hydrolysis	[1][2][3]

Crystal and Molecular Structure

The structure of solid TiBr₄ consists of discrete, tetrahedral TiBr₄ molecules. While there is some variation in the literature, the most commonly reported crystal structure is cubic. A monoclinic phase has also been identified.

Crystallographic Data

The crystallographic parameters for the two known polymorphs of Titanium(IV) bromide are detailed below. The cubic form is the most frequently cited structure.

Parameter	Cubic Polymorph	Monoclinic Polymorph
Crystal System	Cubic	Monoclinic
Space Group	Pa3	P2₁/c
Lattice Constant (a)	11.300 ± 0.007 Å	Data not available in search
Lattice Constant (b)	-	Data not available in search
Lattice Constant (c)	-	Data not available in search
Lattice Angles (α,β,γ)	90°, 90°, 90°	Data not available in search
Formula Units (Z)	8	Data not available in search
Calculated Density	3.383 g/cm³	Data not available in search
Reference(s)	[1][2][3][9]	[8]

Molecular Geometry

In both solid and gas phases, the TiBr₄ molecule adopts a regular tetrahedral geometry (Td symmetry), consistent with VSEPR theory for a d⁰ metal center[1][4][10]. The central titanium atom is bonded to four bromine atoms. There is a slight discrepancy in reported bond lengths, which may be attributed to the different crystalline forms or analytical techniques used.

Parameter	Value	Reference(s)
Ti-Br Bond Length	2.34 - 2.43 Å	[1][8]
Br-Ti-Br Bond Angle	~109.5°	(Implied by tetrahedral geometry)

graph "TiBr4_Molecule" {
layout="neato";
node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"];
edge [fontname="Arial"];

// Node definitions
Ti [label="Ti", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize=16, pos="0,0!"];
Br1 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="-1.5,1.5!"];
Br2 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="1.5,1.5!"];
Br3 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="-0.8,-1.8!"];
Br4 [label="Br", fillcolor="#EA4335", fontcolor="#FFFFFF", fontsize=14, pos="0.8,-1.8!"];
// Edge definitions
Ti -- Br1;
Ti -- Br2;
Ti -- Br3;
Ti -- Br4;
}

Caption: Tetrahedral geometry of the TiBr₄ molecule.

Experimental Protocols

Synthesis of Anhydrous Titanium(IV) Bromide

The preparation of anhydrous TiBr₄ requires stringent moisture-free conditions due to its high reactivity with water. Several methods have been established.

Method 1: Direct Combination of Elements This method involves the direct reaction of high-purity titanium metal with elemental bromine.

• Apparatus Setup: A reaction vessel, typically a sealed glass tube, is charged with pure titanium metal chips or powder.

• Reaction: Freshly distilled bromine is carefully introduced into the vessel. The reaction can be initiated by gentle heating.[11]

• Purification: The crude TiBr₄ product is purified by sublimation under reduced pressure or by rectification in a distillation column to yield the final orange crystalline solid.[11]

Method 2: Halide Exchange with HBr This is a lower-temperature method involving the conversion of TiCl₄ to TiBr₄.[12]

• Inert Atmosphere: All procedures are conducted in a dry box under an inert atmosphere (e.g., dry nitrogen) to exclude moisture.[12]

• Solution Preparation: A solution of redistilled titanium(IV) chloride (TiCl₄) in anhydrous benzene is prepared in a two-necked flask and cooled to 0 °C using an ice-salt bath.[12]

• Gassing: Dry hydrogen bromide (HBr) gas, passed through a drying agent like phosphorus pentoxide, is bubbled through the cooled TiCl₄ solution. The solution color changes from colorless to yellow and finally to red.[12]

• Isolation: After the reaction is complete, the benzene solvent is removed by distillation. The remaining product, TiBr₄, is then collected by distillation, typically in the boiling range of 229-232 °C.[12]

Caption: Workflow for TiBr₄ synthesis and structural analysis.

X-ray Crystal Structure Determination

The definitive method for elucidating the crystal structure of a compound like TiBr₄ is single-crystal or powder X-ray diffraction (XRD).

• Sample Preparation: Due to its hygroscopic nature, a single crystal of TiBr₄ is selected and mounted in a sealed, thin-walled glass capillary under an inert atmosphere to protect it from air and moisture during the analysis.[9]

• Data Collection: The mounted crystal is placed on a goniometer within an X-ray diffractometer.[13] A monochromatic X-ray beam is directed at the crystal, which is rotated through various angles. The diffracted X-rays are detected, and their intensities and positions are recorded.[13]

• Structure Solution and Refinement: The collected diffraction data (a pattern of reflections) is processed to determine the unit cell dimensions and space group. The positions of the titanium and bromine atoms within the unit cell are determined using computational methods (e.g., Patterson or direct methods). This initial structural model is then refined against the experimental data to achieve the best possible fit, yielding precise bond lengths, angles, and other structural parameters.

Safety and Handling

Titanium(IV) bromide is a corrosive and hazardous chemical that requires careful handling.

• Moisture Sensitivity: It is extremely hygroscopic and hydrolyzes rapidly in moist air, releasing corrosive hydrogen bromide gas.[1][3][12] All handling should be performed under a dry, inert atmosphere (e.g., in a glovebox).

• Corrosivity: TiBr₄ is corrosive to skin, eyes, and mucous membranes. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry, well-ventilated area away from water and moisture.

References

• 1. webqc.org [webqc.org]
• 2. Titanium_tetrabromide [chemeurope.com]
• 3. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 4. WebElements Periodic Table » Titanium » titanium tetrabromide [webelements.co.uk]
• 5. chemimpex.com [chemimpex.com]
• 6. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 7. titanium(IV) bromide [chemister.ru]
• 8. Materials Data on TiBr4 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. WebElements Periodic Table » Titanium » titanium tetrabromide [winter.group.shef.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. X-Ray Crystallography [www2.tulane.edu]

Titanium(IV) Bromide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) bromide (TiBr₄), also known as titanium tetrabromide, is an inorganic compound with the chemical formula TiBr₄. It is a diamagnetic, orange-to-brown crystalline solid at room temperature and is the most volatile of the transition metal bromides.[1][2] As a d⁰ transition metal halide, TiBr₄ exhibits strong Lewis acidity, making it a versatile reagent and catalyst in various chemical transformations.[2] Its high solubility in nonpolar organic solvents further enhances its utility in organic synthesis and materials science.[2] This technical guide provides an in-depth overview of the physical and chemical properties of Titanium(IV) bromide, including detailed experimental protocols for its synthesis and key reactions, presented to aid researchers and professionals in its effective application.

Physical Properties

Titanium(IV) bromide is a hygroscopic, orange-to-brown crystalline solid.[3] Key physical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	TiBr₄	[4]
Molar Mass	367.48 g/mol	[3]
Appearance	Orange-brown crystalline solid	[1]
Melting Point	38-40 °C (100.4-104 °F; 311.15-313.15 K)	[3][5]
Boiling Point	230-234 °C (446-453.2 °F; 503.15-507.15 K)	[3][6]
Density	3.25 g/cm³ at 25 °C	[1][5]
Crystal Structure	Cubic	[3]
Space Group	Pa3	[3]
Coordination Geometry	Tetrahedral	[3][6]
Dipole Moment	0 D	[3]
Solubility	Soluble in chlorocarbons, benzene, diethyl ether, ethanol.[3][7] Reacts with water.[7]

Chemical Properties

Titanium(IV) bromide is characterized by its strong Lewis acidity and its reactivity towards water and other nucleophiles.

Lewis Acidity

As a d⁰ transition metal halide, TiBr₄ is a potent Lewis acid, readily forming adducts with a variety of Lewis bases such as ethers, amines, and phosphines.[1] For example, it reacts with tetrahydrofuran (THF) to form the adduct TiBr₄(THF)₂.[2] This property is the basis for its use as a catalyst in numerous organic reactions.

Hydrolysis

Titanium(IV) bromide reacts vigorously and rapidly with water, hydrolyzing to produce hydrogen bromide (HBr) and titanium oxides or oxybromides.[3][7] This reaction is highly exothermic and releases corrosive HBr gas, necessitating careful handling in a moisture-free environment.[3]

Redox Reactions

Titanium(IV) bromide can be reduced by strong reducing agents to form lower oxidation state titanium compounds. For instance, reduction with hydrogen can produce titanium(III) bromide.[7]

Ligand Exchange Reactions

TiBr₄ undergoes rapid redistribution reactions with other titanium tetrahalides. For example, mixing TiBr₄ and TiCl₄ results in a statistical mixture of mixed halides, TiBrₓCl₄₋ₓ.[2]

Experimental Protocols

Synthesis of Titanium(IV) Bromide

Titanium(IV) bromide can be synthesized by the direct reaction of titanium metal with bromine gas at elevated temperatures.[1]

Materials:

• Titanium metal (sponge or powder)

• Bromine (liquid)

• Inert gas (e.g., Argon or Nitrogen)

• Tube furnace

• Quartz reaction tube

• Gas washing bottles

• Cold trap (e.g., dry ice/acetone bath)

Procedure:

• A quartz tube is placed in a tube furnace.

• A known quantity of titanium metal is placed in the center of the quartz tube.

• The system is purged with an inert gas to remove air and moisture.

• Liquid bromine is placed in a gas washing bottle and gently heated to produce bromine vapor.

• A stream of inert gas is passed through the bromine to carry the vapor into the reaction tube.

• The tube furnace is heated to 300-400 °C to initiate the reaction between titanium and bromine vapor.

• The volatile TiBr₄ product sublimes and is collected in a cooler part of the apparatus or in a cold trap.

• The product is purified by sublimation under reduced pressure.

A schematic for the synthesis of Titanium(IV) Bromide is provided below.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. Sciencemadness Discussion Board - Titanium tetrabromide synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. icheme.org [icheme.org]
• 5. spacefrontiers.org [spacefrontiers.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Titanium(IV) Bromide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Titanium(IV) bromide (TiBr₄) in various organic solvents. Due to the compound's reactivity and sensitivity, special consideration is given to handling procedures and experimental protocols.

Introduction

Titanium(IV) bromide is a hygroscopic, orange crystalline solid that serves as a potent Lewis acid in various chemical transformations.[1][2][3] Its utility in organic synthesis and materials science is often dictated by its solubility and reactivity in organic media. This guide summarizes the available solubility data, outlines detailed experimental procedures for its determination, and discusses the nature of its interactions with different classes of organic solvents.

Solubility of Titanium(IV) Bromide

Titanium(IV) bromide is generally characterized by its high solubility in nonpolar organic solvents.[1][2] Its solubility behavior is influenced by its strong Lewis acidic nature, leading to the formation of adducts with donor solvents.[1]

Data Presentation: Qualitative Solubility of Titanium(IV) Bromide

Due to a lack of available quantitative data in the surveyed literature, the following table summarizes the qualitative solubility of Titanium(IV) bromide in a range of organic solvents.

Solvent Class	Specific Solvent	Solubility Description	Reference(s)
Halogenated Solvents	Carbon Tetrachloride	Soluble	[4][5]
Chloroform	Soluble	[5]
Chlorocarbons	Soluble	[1][4]
Aromatic Hydrocarbons	Benzene	Soluble	[1][4]
Ethers	Diethyl Ether	Soluble (absolute)	[4][5]
Alcohols	Ethanol	Soluble (absolute)	[4][5]
Other Solvents	Arsenic Tribromide	Very Soluble	[5]
Liquid Bromine	Soluble	[5]
Propylene Carbonate (25°C)	Very Soluble	[5]

Note on Reactivity: Titanium(IV) bromide reacts violently with water and is highly sensitive to moisture.[4] It is crucial to use absolute (anhydrous) solvents and inert atmosphere techniques when handling this compound. With donor solvents such as ethers and alcohols, adduct formation is expected, which can influence the nature of the dissolved species. For instance, with tetrahydrofuran (THF), it is known to form adducts like TiBr₄(THF)₂.[1]

Experimental Protocol for Solubility Determination

The determination of the solubility of Titanium(IV) bromide requires stringent anhydrous and anaerobic conditions due to its reactivity. The following protocol outlines a general procedure using Schlenk line techniques.

3.1. Materials and Equipment

• Titanium(IV) bromide (high purity)

• Anhydrous organic solvent of interest

• Schlenk flask with a magnetic stir bar

• Schlenk filter stick

• Second Schlenk flask for receiving the filtrate

• Graduated cylinder or syringe for solvent measurement

• Analytical balance

• Inert gas supply (Argon or Nitrogen) with a bubbler

• Vacuum pump

• Constant temperature bath

• Appropriate analytical instrumentation for concentration determination (e.g., UV-Vis spectrophotometer, ICP-OES)

3.2. Experimental Workflow Diagram

Caption: Workflow for determining the solubility of TiBr₄ under an inert atmosphere.

3.3. Detailed Procedure

• Preparation:

  • Thoroughly oven-dry all glassware (Schlenk flasks, filter stick) and cool under a stream of inert gas.[6][7]

  • Ensure the organic solvent is anhydrous and deoxygenated. This can be achieved by distillation from an appropriate drying agent and subsequent purging with an inert gas.[6]

  • Handle solid Titanium(IV) bromide in a glovebox or a glove bag under a positive pressure of inert gas to prevent exposure to atmospheric moisture.[8]

• Equilibration:

  • In an inert atmosphere, add an excess amount of pre-weighed Titanium(IV) bromide to a Schlenk flask equipped with a magnetic stir bar. The presence of excess solid is crucial to ensure saturation.

  • Add a known volume or mass of the anhydrous organic solvent to the Schlenk flask.

  • Seal the flask and place it in a constant temperature bath.

  • Stir the suspension vigorously for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined empirically.

• Phase Separation and Sampling:

  • Once equilibrium is established, stop stirring and allow the excess solid to settle completely.

  • Carefully transfer the saturated supernatant to a second pre-weighed Schlenk flask via a Schlenk filter stick under a positive pressure of inert gas. This prevents the transfer of any solid particles.[9]

  • Weigh the flask with the collected filtrate to determine the mass of the saturated solution.

• Analysis of Titanium Concentration:

  • Take a precise aliquot of the clear, saturated solution.

  • Dilute the aliquot to a known volume with an appropriate solvent.

  • Determine the concentration of titanium in the diluted solution using a suitable analytical technique:

    • UV-Vis Spectrophotometry: After appropriate derivatization (e.g., with hydrogen peroxide in an acidic medium to form the yellow pertitanic acid complex), the titanium concentration can be determined by measuring the absorbance at a specific wavelength (around 410-435 nm).[10][11][12] A calibration curve must be prepared using standards of known titanium concentration.

    • Gravimetric Analysis: The titanium in a known mass of the saturated solution can be precipitated as a stable, insoluble compound (e.g., titanium dioxide hydrate by controlled hydrolysis), followed by filtration, drying, and weighing.[13][14][15]

    • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): This is a highly sensitive method for determining the elemental concentration of titanium in the solution.[16]

• Calculation of Solubility:

  • From the determined concentration of titanium and the known density of the solvent, calculate the mass of Titanium(IV) bromide dissolved in a specific mass (e.g., 100 g) of the solvent.

Factors Influencing Solubility and Reactivity

• Lewis Acidity: The strong Lewis acidic character of TiBr₄ promotes interactions with Lewis basic sites in organic solvents (e.g., the oxygen atom in ethers and alcohols), leading to the formation of soluble adducts.[1][17]

• Solvent Polarity: While soluble in nonpolar solvents, the specific interactions with polar aprotic solvents can be complex and may lead to the formation of ionic species.

• Temperature: The solubility of solids in liquids generally increases with temperature, although this should be determined experimentally for each solvent system.

• Impurities: The presence of moisture will lead to the decomposition of TiBr₄, forming insoluble titanium oxides and hydrobromic acid.[2]

Safety and Handling

Titanium(IV) bromide is corrosive and reacts violently with water, releasing hydrogen bromide gas.[2] It should be handled in a well-ventilated fume hood using appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. All manipulations should be carried out under a dry, inert atmosphere.

This guide provides a foundational understanding of the solubility of Titanium(IV) bromide in organic solvents. Researchers should exercise caution and adapt the provided protocols to their specific experimental conditions and analytical capabilities.

References

• 1. Titanium_tetrabromide [chemeurope.com]
• 2. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 3. WebElements Periodic Table » Titanium » titanium tetrabromide [winter.group.shef.ac.uk]
• 4. 7789-68-6 CAS MSDS (TITANIUM(IV) BROMIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. titanium(IV) bromide [chemister.ru]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 10. mt.com [mt.com]
• 11. brjac.com.br [brjac.com.br]
• 12. researchgate.net [researchgate.net]
• 13. sc.nahrainuniv.edu.iq [sc.nahrainuniv.edu.iq]
• 14. sciences.uodiyala.edu.iq [sciences.uodiyala.edu.iq]
• 15. web.iyte.edu.tr [web.iyte.edu.tr]
• 16. Facile Analytical Methods to Determine the Purity of Titanium Tetrachloride - PMC [pmc.ncbi.nlm.nih.gov]
• 17. webqc.org [webqc.org]

An In-depth Technical Guide to the Lewis Acidity of Titanium(IV) Bromide and its Halide Congeners

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Lewis acidity of titanium(IV) bromide (TiBr₄) in comparison to its halide counterparts: titanium(IV) fluoride (TiF₄), titanium(IV) chloride (TiCl₄), and titanium(IV) iodide (TiI₄). Understanding the nuanced differences in Lewis acidity across this series is critical for applications in catalysis, organic synthesis, and materials science, fields of significant interest to the target audience.

Introduction to Lewis Acidity of Titanium(IV) Halides

The titanium(IV) halides (TiX₄) are a class of versatile compounds that prominently feature in a myriad of chemical transformations due to their potent Lewis acidic character.[1] A Lewis acid is defined as an electron-pair acceptor, and the titanium center in TiX₄, with its d⁰ electronic configuration, is electron-deficient and thus capable of accepting electron density from Lewis bases.[2] This interaction underpins their utility as catalysts in a wide range of organic reactions, including aldol additions, Diels-Alder reactions, and polymerization.[3][4]

The nature of the halide substituent (F, Cl, Br, I) significantly modulates the Lewis acidity of the titanium center. Electronegativity and steric factors are the primary determinants of this trend. While electronegativity suggests a decrease in Lewis acidity down the group (F > Cl > Br > I) due to the decreasing inductive electron-withdrawing effect of the halide, this trend is often counteracted by other factors such as π-back-bonding and the polarizability of the halide.[5] This guide will delve into the quantitative measures and theoretical underpinnings of the Lewis acidity of these compounds, with a particular focus on titanium(IV) bromide.

Quantitative Comparison of Lewis Acidity

Titanium Halide	Gutmann Acceptor Number (AN)	Calculated Fluoride Ion Affinity (FIA) (kcal/mol)
TiF₄	Not available	-103.2
TiCl₄	70[6]	-93.6
TiBr₄	Not available	-89.4
TiI₄	Not available	-83.5

Note: The Fluoride Ion Affinity (FIA) values are computationally derived and represent the negative of the enthalpy change for the gas-phase reaction: TiX₄ + F⁻ → [TiX₄F]⁻. A more negative value indicates stronger Lewis acidity.

The data clearly indicates a trend of decreasing Lewis acidity down the group from fluorine to iodine. TiF₄ is the strongest Lewis acid, followed by TiCl₄, TiBr₄, and TiI₄. This trend is consistent with the decreasing electronegativity of the halogen atoms. The more electronegative the halogen, the more it withdraws electron density from the titanium center, rendering it more electrophilic and thus a stronger Lewis acid.

Experimental and Computational Methodologies

The Gutmann-Beckett Method for Determining Acceptor Number (AN)

The Gutmann-Beckett method is an empirical technique used to quantify the Lewis acidity of a substance.[6] It utilizes a probe molecule, typically triethylphosphine oxide (Et₃PO), which is a strong Lewis base. The Lewis acid-base interaction is monitored by ³¹P NMR spectroscopy.

• Sample Preparation: A solution of the Lewis acid to be investigated is prepared in a non-coordinating, weakly Lewis acidic solvent, such as deuterated dichloromethane (CD₂Cl₂) or 1,2-dichloroethane. A known concentration of triethylphosphine oxide (Et₃PO) is then added to this solution.

• ³¹P NMR Spectroscopy: The ³¹P NMR spectrum of the solution is recorded. The chemical shift (δ) of the phosphorus atom in the Et₃PO-Lewis acid adduct is measured.

• Calculation of Acceptor Number (AN): The acceptor number is calculated using the following formula: AN = 2.21 × (δ_{sample} - δ_{hexane}) where δ_{sample} is the ³¹P chemical shift of Et₃PO in the presence of the Lewis acid, and δ_{hexane} is the chemical shift of Et₃PO in the non-coordinating solvent hexane (δ = 41.0 ppm), which is defined as having an AN of 0.[6] The reference for the AN scale is SbCl₅ in 1,2-dichloroethane, which is assigned an AN of 100.[6]

Caption: Workflow for the Gutmann-Beckett method.

Computational Determination of Fluoride Ion Affinity (FIA)

Fluoride Ion Affinity (FIA) is a theoretical measure of the intrinsic Lewis acidity of a molecule in the gas phase. It is defined as the negative of the enthalpy change (or Gibbs free energy change) for the reaction of a Lewis acid with a fluoride ion.

• Molecular Modeling: The three-dimensional structures of the Lewis acid (e.g., TiX₄) and its fluoride adduct ([TiX₄F]⁻) are built using molecular modeling software.

• Geometry Optimization: The geometries of both the Lewis acid and its fluoride adduct are optimized to find their lowest energy conformations. This is typically performed using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Frequency Calculation: Vibrational frequency calculations are performed on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermochemical data, such as zero-point vibrational energies and thermal corrections to enthalpy.

• Energy Calculation: The electronic energies of the optimized structures are calculated at a high level of theory, such as coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)), to obtain accurate energies.

• FIA Calculation: The Fluoride Ion Affinity is then calculated as: FIA = - [ (E_{[TiX₄F]⁻} + ZPE_{[TiX₄F]⁻}) - (E_{TiX₄} + ZPE_{TiX₄}) - (E_{F⁻} + ZPE_{F⁻}) ] where E is the electronic energy and ZPE is the zero-point vibrational energy.

Factors Influencing the Lewis Acidity of Titanium(IV) Halides

The observed trend in Lewis acidity (TiF₄ > TiCl₄ > TiBr₄ > TiI₄) can be rationalized by considering the interplay of several key factors:

• Electronegativity of the Halide: As the most influential factor, the higher electronegativity of fluorine compared to the other halogens leads to a greater inductive withdrawal of electron density from the titanium center, making TiF₄ the most potent Lewis acid in the series.

• Size of the Halide: The increasing atomic radius of the halides down the group (F < Cl < Br < I) leads to longer and weaker Ti-X bonds. This can also influence the steric accessibility of the titanium center.

• π-Back-bonding: While the titanium(IV) center is in a d⁰ state, there can be some degree of π-donation from the filled p-orbitals of the halide ligands to the empty d-orbitals of the titanium. This effect is most pronounced for fluorine due to better orbital overlap and would decrease the Lewis acidity. However, the strong inductive effect of fluorine dominates.

References

• 1. Lewis acidity quantification and catalytic activity of Ti, Zr and Al-supported mesoporous silica - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Titanium tetrachloride - Wikipedia [en.wikipedia.org]
• 3. Acid-Base Adducts of Catalytically Active Titanium(IV) Lewis Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Periodic trends and index of boron LEwis acidity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Predicting Lewis Acidity: Machine Learning the Fluoride Ion Affinity of p-Block-Atom-Based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Titanium(IV) Bromide

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of Titanium(IV) Bromide

Titanium(IV) bromide is an orange, crystalline solid at room temperature. It is a highly hygroscopic compound that reacts vigorously with water. Key physical properties are summarized in Table 1.

Property	Value
Molecular Formula	TiBr₄
Molar Mass	367.48 g/mol
Melting Point	39 °C
Boiling Point	230 °C
Density	3.25 g/cm³
Appearance	Orange crystalline solid
Solubility	Soluble in many organic solvents
Reactivity	Highly reactive with water and other protic solvents

TiBr₄ is a strong Lewis acid, readily forming adducts with various donor ligands. This property is central to its application as a catalyst in organic synthesis.

Thermal Stability and Decomposition Pathway

Direct and detailed experimental studies, such as thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC), on the thermal decomposition of pure TiBr₄ are scarce in the available scientific literature. However, insights into its thermal stability can be gleaned from its application in chemical vapor deposition (CVD) processes for the synthesis of titanium-containing thin films. These processes typically operate at temperatures ranging from 400 to 600 °C, indicating that TiBr₄ undergoes decomposition within this temperature range.

The most probable primary decomposition pathway for Titanium(IV) bromide in an inert atmosphere is the sequential loss of bromine atoms to form lower valent titanium bromides, principally Titanium(III) bromide (TiBr₃), followed by further decomposition at higher temperatures.

Proposed Decomposition Reaction:

2 TiBr₄(g) → 2 TiBr₃(s) + Br₂(g)

Further heating could lead to the formation of Titanium(II) bromide (TiBr₂) and eventually titanium metal, though this would require significantly higher temperatures and is less well-documented.

The following diagram illustrates the proposed logical relationship in the thermal decomposition of TiBr₄.

Proposed decomposition pathway of TiBr₄.

Proposed Experimental Protocol for Thermal Analysis

Given the air-sensitive and corrosive nature of TiBr₄ and its decomposition products, a carefully designed experimental setup is crucial for accurate thermal analysis. The following protocol outlines a comprehensive approach using thermogravimetric analysis coupled with mass spectrometry (TGA-MS).

Materials and Equipment

• Titanium(IV) Bromide: High purity (≥99.9%).

• Inert Gas: High purity argon or nitrogen (99.999%).

• TGA-MS System: A thermogravimetric analyzer coupled to a mass spectrometer. The TGA should be housed within a glovebox to prevent exposure to air and moisture.

• Glovebox: With an inert atmosphere (e.g., argon) and low oxygen and water levels (<1 ppm).

• Sample Crucibles: Alumina or platinum crucibles.

• Gas Handling System: Mass flow controllers for precise control of purge gas.

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for the thermal analysis of TiBr₄.

Titanium(IV) Bromide: A Technical Guide to its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) bromide (TiBr₄), also known as titanium tetrabromide, is a volatile, orange, crystalline solid that holds a significant place in the field of inorganic chemistry. Its strong Lewis acidic nature makes it a valuable reagent and catalyst in various chemical transformations. This technical guide provides an in-depth exploration of the discovery, history, and fundamental properties of Titanium(IV) bromide, tailored for a scientific audience. The document outlines the key synthetic routes developed over time, presents its physicochemical properties in a structured format, and offers detailed experimental protocols for its preparation.

Discovery and Historical Context

The precise date and discoverer of the first synthesis of Titanium(IV) bromide are not definitively documented in readily available historical records. While Jöns Jacob Berzelius is credited with the first isolation of elemental titanium in 1825, his work on titanium halides primarily focused on the chloride and fluoride.

Early characterization of the compound would have relied on the analytical techniques of the 19th century, including elemental analysis by gravimetric methods, melting and boiling point determination, and observation of its reactivity, particularly its vigorous hydrolysis in the presence of water. The tetrahedral geometry of the molecule was later confirmed in the 20th century with the advent of more advanced structural determination techniques like X-ray crystallography.

Physicochemical Properties of Titanium(IV) Bromide

The following table summarizes the key quantitative data for Titanium(IV) bromide.

Property	Value
Molecular Formula	TiBr₄
Molar Mass	367.48 g/mol
Appearance	Orange to reddish-brown crystalline solid
Melting Point	38-40 °C (lit.)[1][2]
Boiling Point	230 °C (lit.)[1][2]
Density	3.25 g/mL at 25 °C (lit.)[1][2]
Solubility	Soluble in chlorocarbons and benzene.[3] Decomposes in water.[3] Soluble in absolute alcohol.
Crystal Structure	Cubic[3]
Coordination Geometry	Tetrahedral[3]

Key Synthesis Methodologies

Three primary methods for the synthesis of Titanium(IV) bromide have been historically and are currently employed in laboratory settings.

Direct Synthesis from Elements

This is the most straightforward method for preparing Titanium(IV) bromide. It involves the direct reaction of titanium metal with bromine vapor at elevated temperatures.

Reaction: Ti(s) + 2Br₂(g) → TiBr₄(g)

Carbothermic Bromination of Titanium Dioxide

This method is analogous to the industrial Kroll process for titanium tetrachloride production and was likely one of the earliest methods used. It involves the reaction of titanium dioxide with carbon and bromine at high temperatures.

Reaction: TiO₂(s) + 2C(s) + 2Br₂(g) → TiBr₄(g) + 2CO(g)

Halide Exchange from Titanium Tetrachloride

Titanium(IV) bromide can also be prepared by the reaction of Titanium(IV) chloride with hydrogen bromide. This method is convenient if TiCl₄ is readily available.

Reaction: TiCl₄(l) + 4HBr(g) → TiBr₄(s) + 4HCl(g)

Experimental Protocols

The following are detailed methodologies for the key experiments cited. These protocols are based on historical and modern laboratory practices and should be performed with appropriate safety precautions in a well-ventilated fume hood.

Protocol for Direct Synthesis from Elements

Objective: To synthesize Titanium(IV) bromide by the direct reaction of titanium metal with bromine.

Materials:

• Titanium powder or sponge

• Liquid bromine

• A quartz or borosilicate glass tube reactor

• Tube furnace

• Inert gas supply (e.g., Argon or Nitrogen)

• Cold trap (e.g., a U-tube immersed in a dry ice/acetone bath)

• Schlenk line or similar apparatus for handling air-sensitive materials

Procedure:

• A known quantity of titanium metal is placed in the center of the tube reactor.

• The reactor is assembled and connected to the inert gas supply and the cold trap.

• The system is purged with an inert gas to remove air and moisture.

• The tube furnace is heated to 300-400 °C around the titanium sample.

• A slow stream of bromine vapor, carried by the inert gas, is passed over the heated titanium. The bromine vapor can be generated by gently warming liquid bromine in a separate flask connected to the gas inlet.

• The volatile Titanium(IV) bromide product is carried by the gas stream and condenses in the cold trap as an orange solid.

• Once the reaction is complete, the bromine flow is stopped, and the system is allowed to cool to room temperature under the inert gas flow.

• The collected TiBr₄ is quickly transferred to a dry, inert atmosphere glovebox for storage and handling due to its hygroscopic nature.

Protocol for Carbothermic Bromination of Titanium Dioxide

Objective: To synthesize Titanium(IV) bromide from titanium dioxide, carbon, and bromine.

Materials:

• Titanium dioxide (TiO₂), finely powdered

• Activated carbon or graphite, finely powdered

• Liquid bromine

• High-temperature tube furnace with a quartz reactor tube

• Inert gas supply (Argon)

• Cold trap and scrubbing system for unreacted bromine and CO

Procedure:

• An intimate mixture of titanium dioxide and carbon (in a molar ratio of approximately 1:2) is prepared by grinding the powders together.

• The mixture is placed in a ceramic or quartz boat and inserted into the center of the quartz reactor tube.

• The reactor is placed in the tube furnace, and the system is purged with argon.

• The furnace is heated to 600-800 °C.

• A stream of argon saturated with bromine vapor is passed over the heated mixture.

• The gaseous TiBr₄ product is carried out of the furnace and collected in a cooled receiver or cold trap.

• The exhaust gases, containing unreacted bromine and carbon monoxide, must be passed through a scrubbing solution (e.g., sodium thiosulfate solution) to neutralize the bromine.

• After the reaction is complete, the apparatus is cooled under an argon atmosphere. The product is then handled in an inert atmosphere.

Protocol for Halide Exchange from Titanium Tetrachloride

Objective: To synthesize Titanium(IV) bromide by the reaction of titanium tetrachloride with hydrogen bromide.

Materials:

• Titanium tetrachloride (TiCl₄), freshly distilled

• Anhydrous hydrogen bromide (HBr) gas

• A glass reaction vessel equipped with a gas inlet, a gas outlet, and a condenser

• Inert gas supply (Argon or Nitrogen)

• Schlenk line apparatus

Procedure:

• A known amount of titanium tetrachloride is placed in the reaction vessel under an inert atmosphere.

• The vessel is cooled in an ice bath.

• A stream of dry hydrogen bromide gas is bubbled through the liquid TiCl₄.

• The reaction is typically exothermic. The flow of HBr is controlled to maintain a manageable reaction rate.

• As the reaction proceeds, solid Titanium(IV) bromide precipitates from the solution.

• The reaction is considered complete when the precipitation ceases.

• The excess HBr and the byproduct HCl are removed by purging the system with a dry inert gas.

• The solid TiBr₄ is then isolated by filtration under an inert atmosphere and dried under vacuum.

Visualizations

Logical Relationship of Synthesis Pathways

The following diagram illustrates the relationship between the reactants and the final product, Titanium(IV) bromide, for the three main synthesis methods.

Caption: Synthesis pathways to Titanium(IV) bromide.

Experimental Workflow for Direct Synthesis

The following diagram outlines the general workflow for the direct synthesis of Titanium(IV) bromide from its constituent elements.

Caption: Workflow for the direct synthesis of TiBr₄.

References

• 1. TITANIUM HALIDES | mocvd-precursor-encyclopedia.de [mocvd-precursor-encyclopedia.de]
• 2. ia801405.us.archive.org [ia801405.us.archive.org]
• 3. Titanium tetrabromide - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of Titanium(IV) Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for Titanium(IV) bromide (TiBr₄), a versatile Lewis acid with applications in organic synthesis and materials science. The document focuses on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, presenting available quantitative data, detailed experimental methodologies, and a generalized workflow for spectroscopic analysis.

Introduction

Titanium(IV) bromide is a hygroscopic, crystalline solid at room temperature with a tetrahedral geometry.[1] As a d⁰ transition metal halide, it is diamagnetic, making it amenable to NMR spectroscopy.[2] Its high reactivity and sensitivity to moisture necessitate careful handling during spectroscopic analysis. This guide aims to consolidate the existing spectroscopic information on TiBr₄ to aid researchers in its characterization and application.

Data Presentation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Titanium has two NMR-active nuclei, ⁴⁷Ti and ⁴⁹Ti, both of which are quadrupolar and have low natural abundance, presenting challenges for NMR spectroscopy.[3][4] However, for small, symmetric molecules like TiBr₄, reasonably sharp signals can be obtained.[3] The chemical shifts are typically referenced against neat Titanium(IV) chloride (TiCl₄).[5]

Nucleus	Chemical Shift (ppm) vs. TiCl₄	Linewidth	Notes
⁴⁹Ti	-635	Not Reported	The resonance absorption is unshifted upon dilution in inert solvents, suggesting the presence of monomeric TiBr₄ molecules in the neat liquid.[6][7] The shielding of the titanium nucleus by halogen ligands increases in the order I < Br < Cl.[6][7]
⁴⁷Ti	Not Reported	Generally broader than ⁴⁹Ti	The ⁴⁹Ti nucleus is preferred for NMR studies due to its higher sensitivity and narrower linewidths compared to ⁴⁷Ti.[3]

Table 1: ⁴⁹Ti and ⁴⁷Ti NMR Data for Titanium(IV) Bromide.

Vibrational Spectroscopy (IR and Raman)

Comparative Vibrational Frequencies of Titanium Tetrahalides (cm⁻¹)

Mode	Symmetry	TiCl₄ (liquid)	TiBr₄ (estimated)	TiI₄ (solid)	Activity
ν₁ (sym. stretch)	a₁	387	~230-250	162	Raman
ν₂ (sym. bend)	e	119.5	~70-90	51	Raman
ν₃ (asym. stretch)	t₂	490	~390-410	323	Raman, IR
ν₄ (asym. bend)	t₂	137.4	~90-110	67	Raman, IR

Table 2: Comparison of Vibrational Frequencies for Titanium Tetrahalides. The values for TiCl₄ are from experimental Raman spectra of the liquid.[8] The values for TiI₄ are from combined Raman and IR spectra.[9] The values for TiBr₄ are estimations based on the trends observed in the other tetrahalides.

Experimental Protocols

Given the air-sensitive and corrosive nature of TiBr₄, specific handling techniques are required for accurate spectroscopic measurements.

Sample Preparation and Handling

• Glovebox: All sample manipulations should be performed in an inert atmosphere glovebox (e.g., nitrogen or argon) to prevent hydrolysis.

• Airtight Cells: For moving samples from the glovebox to the spectrometer, airtight capsules or cells are recommended, especially for IR and Raman measurements.[10]

• Material Compatibility: Care must be taken to use cell materials that are resistant to corrosion by TiBr₄ and its potential hydrolysis product, hydrobromic acid.

NMR Spectroscopy

• Sample State: Neat liquid TiBr₄ is a suitable sample for NMR analysis. The solid sample can be gently warmed to just above its melting point (39 °C) within the NMR tube.[2]

• NMR Tubes: Standard borosilicate glass NMR tubes are generally sufficient, though for long-term or high-temperature studies, sealed quartz tubes may be considered.

• Spectrometer Parameters (General):

  • Nucleus: ⁴⁹Ti is the preferred nucleus.[3]

  • Reference: Neat TiCl₄ is used as an external standard.[5]

  • Temperature: Room temperature for liquids, or slightly elevated for molten solids.

  • Pulse Sequence: Standard echo pulse sequences are often effective for acquiring spectra of quadrupolar nuclei.[6]

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is typically used.[11]

• Measurement Technique: For corrosive liquids like TiBr₄, Attenuated Total Reflectance (ATR) is a suitable technique. A diamond ATR crystal is recommended due to its chemical inertness.[11]

• Sample Application: A small amount of the liquid or molten sample is placed directly onto the ATR crystal.

• Data Acquisition (General):

  • Spectral Range: The far-infrared region (typically below 600 cm⁻¹) is of primary interest for observing the Ti-Br vibrational modes.

  • Resolution: A resolution of 4 cm⁻¹ is generally sufficient.[11]

  • Background: A background spectrum of the clean, empty ATR crystal should be recorded before the sample measurement.[11]

Raman Spectroscopy

• Instrumentation: A dispersive Raman spectrometer equipped with a laser source is commonly used.

• Sample Containment: For liquid samples, a sealed fused silica or glass capillary tube can be used.[8]

• Laser Source: A common choice is a 532 nm Nd:YAG laser, though other wavelengths can be used depending on the sample's fluorescence properties.[12]

• Data Acquisition (General):

  • Spectral Range: A range covering at least 50-500 cm⁻¹ is necessary to observe all fundamental vibrations of TiBr₄.

  • Laser Power: The laser power should be optimized to maximize the Raman signal while avoiding sample degradation.

  • Acquisition Time: Multiple scans are typically averaged to improve the signal-to-noise ratio.

Workflow and Logical Relationships

The following diagram illustrates a general workflow for the spectroscopic characterization of an air-sensitive and corrosive compound like Titanium(IV) bromide.

References

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 3. (Ti) Titanium NMR [chem.ch.huji.ac.il]
• 4. Liquid Samples : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. NMR Periodic Table: Titanium NMR [imserc.northwestern.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantitative determination of titanium tetrachloride and dichloromethane by Raman spectroscopy using carbon disulfide as an internal standard - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Raman, infrared, and electronic spectra of titanium tetraiodide - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 10. m.youtube.com [m.youtube.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Properties and Hazards of Titanium(IV) Bromide (CAS Number: 7789-68-6)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. Titanium(IV) bromide is a hazardous substance that should only be handled by trained personnel with appropriate personal protective equipment in a controlled laboratory setting. Always consult the most current Safety Data Sheet (SDS) from your supplier before use.

Executive Summary

Titanium(IV) bromide, also known as titanium tetrabromide (TiBr₄), is a highly reactive, moisture-sensitive solid that is a potent Lewis acid. Its primary utility lies in organic synthesis as a catalyst for various carbon-carbon bond-forming reactions. However, its reactivity also presents significant hazards, primarily related to its corrosive nature upon contact with tissue and its violent reaction with water, which produces toxic and corrosive hydrogen bromide gas. This guide provides a comprehensive overview of the physicochemical properties, associated hazards, and handling protocols for Titanium(IV) bromide.

Physicochemical Properties

Titanium(IV) bromide is an orange to reddish-brown crystalline solid at room temperature.[1][2] It is characterized by its low melting point and high reactivity.

Quantitative Data

The key physical and chemical properties of Titanium(IV) bromide are summarized in the tables below for easy reference and comparison.

Table 1: Physical Properties of Titanium(IV) Bromide

Property	Value	Source(s)
Molecular Formula	TiBr₄	[2]
Molecular Weight	367.48 g/mol	[2]
Appearance	Orange to reddish-brown crystalline solid	[2][3]
Melting Point	38-40 °C (100.4-104 °F)	[3]
Boiling Point	230 °C (446 °F)	[3]
Density	3.25 g/mL at 25 °C	[3]
Solubility	Soluble in chlorocarbons, benzene, and absolute alcohol. Reacts with water.	[3]

Table 2: Structural and Chemical Information

Property	Value/Description	Source(s)
CAS Number	7789-68-6	[2]
Molecular Structure	Tetrahedral geometry
Lewis Acidity	Strong Lewis acid
Diamagnetism	Diamagnetic, reflecting the d⁰ configuration of the Ti(IV) center.

Hazards and Toxicology

Titanium(IV) bromide is classified as a hazardous substance due to its corrosive properties and violent reactivity with water.[1] The primary toxicological concern is severe tissue damage upon contact.

GHS Hazard Classification

Table 3: GHS Hazard Classification for Titanium(IV) Bromide

Hazard Class	Hazard Category	Hazard Statement	GHS Pictogram	Signal Word
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.	Corrosion	Danger
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage.	Corrosion	Danger

Source(s):[4][5][6]

Toxicological Profile

The toxicity of Titanium(IV) bromide is primarily attributed to its rapid and exothermic hydrolysis upon contact with moisture, which produces corrosive hydrogen bromide (HBr).

• Inhalation: Inhalation of dust or fumes can cause severe irritation and corrosive damage to the respiratory tract, potentially leading to pulmonary edema.[7] Symptoms may include a burning sensation, cough, wheezing, laryngitis, and shortness of breath.[3]

• Skin Contact: Direct contact causes severe chemical burns.[1] The material is destructive to the skin tissue.[3]

• Eye Contact: Causes serious and potentially irreversible eye damage.[1]

• Ingestion: Ingestion can cause severe burns to the mouth, throat, and stomach, with a risk of perforation.[1]

No specific LD50 or LC50 data for Titanium(IV) bromide is readily available in the reviewed literature. The toxicological properties have not been fully investigated.[1] The primary mechanism of toxicity is direct chemical burn and damage from the hydrolysis product, hydrogen bromide.

Reactivity and Stability

• Reactivity with Water: Reacts violently and exothermically with water and moisture to produce hydrogen bromide gas.[1]

• Stability: Stable under dry, inert conditions. It is sensitive to moisture and air.[3]

• Incompatible Materials: Incompatible with water, strong oxidizing agents, and strong bases.[1]

• Hazardous Decomposition Products: Upon heating or reaction with water, it can produce hydrogen bromide gas and titanium oxides.[1][2]

Experimental Protocols

Synthesis of Titanium(IV) Bromide

• Direct reaction of elements: Reaction of titanium metal with bromine gas at elevated temperatures.

• Reaction with Titanium Dioxide: Reaction of titanium dioxide (TiO₂) with carbon and bromine.[8]

• Halide Exchange: Treatment of titanium tetrachloride (TiCl₄) with hydrogen bromide (HBr).[8]

An illustrative, non-validated laboratory procedure found in a public forum describes the direct reaction of a heated piece of titanium metal with bromine in a test tube, followed by dissolution of the product in chloroform.[9] This method is presented as inefficient and hazardous and should not be attempted without a thorough risk assessment and appropriate safety measures.

Determination of Physical Properties (General Methodologies)

Given the hygroscopic and corrosive nature of Titanium(IV) bromide, special precautions must be taken when determining its physical properties.

A standard capillary melting point apparatus can be used with modifications for the hygroscopic nature of the sample.

• Sample Preparation: The finely ground solid should be packed into a glass capillary tube in a dry, inert atmosphere (e.g., a glove box). The open end of the capillary tube must be flame-sealed to prevent the ingress of atmospheric moisture.[10]

• Apparatus: A digital melting point apparatus (e.g., Mel-Temp or similar).

• Procedure:

  • Place the sealed capillary tube into the heating block of the apparatus.

  • Use a rapid heating rate (e.g., 10-20 °C/min) to determine an approximate melting range.

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

  • Use a new sample and heat at a slow rate (1-2 °C/min) through the expected melting range to obtain an accurate measurement.[11]

  • Record the temperature at which the first droplet of liquid appears and the temperature at which the last solid particle melts. This is the melting range.

Due to the corrosive nature of the vapors and the relatively high boiling point, a micro-boiling point or distillation method under inert atmosphere is recommended.

• Apparatus: A micro-boiling point apparatus using a Thiele tube or a small-scale distillation setup. All glassware must be thoroughly dried to prevent reaction.

• Procedure (Thiele Tube Method):

  • In an inert atmosphere, place a small amount of the sample into a small test tube.

  • Invert a sealed-end capillary tube and place it into the test tube with the sample.

  • Attach the test tube to a thermometer and place the assembly in a Thiele tube containing a suitable heating oil.

  • Heat the side arm of the Thiele tube gently. A stream of bubbles will emerge from the inverted capillary as the air expands and then as the sample boils.

  • Once a steady stream of bubbles is observed, remove the heat.

  • The boiling point is the temperature at which the liquid is drawn back into the capillary tube as the apparatus cools.[12][13]

Handling and Safety Protocols

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

• Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene), a lab coat, and other protective clothing as necessary to prevent skin contact.[3]

• Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges for acid gases and particulates if working outside of a fume hood or if dusts/fumes are generated.[1]

Safe Handling and Storage

• Handling: Handle only in a well-ventilated area, preferably in a chemical fume hood.[1] Keep away from moisture. Avoid creating dust.[3]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed, corrosion-resistant container under an inert atmosphere (e.g., nitrogen or argon).[3] Store away from incompatible materials.

First Aid Measures

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][3]

Visualizations

Hydrolysis of Titanium(IV) Bromide

The reaction of Titanium(IV) bromide with water is a vigorous, exothermic process that produces titanium dioxide and hydrogen bromide.

Caption: Hydrolysis reaction of Titanium(IV) bromide.

General Mechanism of Lewis Acid Catalysis in the Baylis-Hillman Reaction

Titanium(IV) bromide can act as a Lewis acid catalyst in reactions such as the Baylis-Hillman reaction. The general role of the Lewis acid is to activate the electrophile (an aldehyde in this case) towards nucleophilic attack.

Caption: Role of a Lewis Acid in the Baylis-Hillman reaction.

Conclusion

Titanium(IV) bromide (CAS 7789-68-6) is a valuable reagent in synthetic organic chemistry due to its strong Lewis acidity. However, its utility is accompanied by significant hazards, primarily its corrosive nature and violent reactivity with water. A thorough understanding of its properties and strict adherence to safety protocols are imperative for its safe handling and use in a research and development setting. This guide provides a foundational understanding to aid in the risk assessment and safe experimental design involving this compound.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. combi-blocks.com [combi-blocks.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sds.strem.com [sds.strem.com]
• 7. Titanium tetrabromide | Br4Ti | CID 123263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 9. Sciencemadness Discussion Board - Titanium tetrabromide synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. mt.com [mt.com]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. chem.libretexts.org [chem.libretexts.org]

Theoretical Insights into the Electronic Structure of Titanium(IV) Bromide

An In-depth Technical Guide for Researchers and Scientists

Titanium(IV) bromide (TiBr₄) is a significant compound in both inorganic chemistry and materials science, serving as a catalyst and a precursor for various titanium-containing materials.[1] Its utility is deeply rooted in its electronic structure, which dictates its reactivity and physical properties. This technical guide provides a comprehensive overview of the theoretical studies on the electronic structure of TiBr₄, presenting quantitative data, detailed methodologies, and visual representations to facilitate a deeper understanding for researchers, scientists, and professionals in related fields.

Molecular Geometry and Bonding

Titanium(IV) bromide adopts a regular tetrahedral (Td) symmetry in the gas phase, a geometry consistent with VSEPR theory for d⁰ transition metal complexes.[1][2] The central titanium atom is in a +4 oxidation state, reflecting a d⁰ electron configuration, which renders the molecule diamagnetic.[3][4] The bonding in TiBr₄ is primarily covalent with some ionic character.[1]

Table 1: Structural Parameters of Titanium(IV) Bromide

Parameter	Theoretical Value	Experimental Value	Method
Ti-Br Bond Length	2.374 Å	2.43 Å	PM7[5] / Gas-Phase Electron Diffraction[1]
Br-Ti-Br Bond Angle	109.47°	109.5°	PM7[5] / Gas-Phase Electron Diffraction

Note: Theoretical values can vary depending on the computational method and basis set used. The PM7 value is from a semi-empirical method.

Electronic Properties and Theoretical Models

The electronic structure of TiBr₄ has been investigated using various computational methods, most notably Density Functional Theory (DFT).[6] These studies provide insights into bond dissociation energies, reaction pathways, and spectroscopic properties.

Table 2: Calculated Electronic Properties of Titanium Halides

Property	TiCl₄	TiBr₄	TiI₄	Method
Ti-X Bond Dissociation Energy (kJ/mol)	413	359	304	DFT[6]
Heat of Formation (ΔHf) (kcal/mol)	-	-131.5	-	PM7, referenced to NIST[5]

DFT studies have been instrumental in understanding the surface reactions of TiBr₄, for instance, in Atomic Layer Deposition (ALD) processes. These calculations have shown that the exothermicity of dissociative adsorption of titanium halides on surfaces follows the order TiI₄ > TiBr₄ > TiCl₄.[6]

Experimental Protocols and Computational Methodologies

A variety of experimental and theoretical techniques are employed to elucidate the electronic structure of TiBr₄.

Experimental Techniques:

• Gas-Phase Electron Diffraction (GED): This is a primary method for determining the precise molecular structure of gaseous molecules by analyzing the scattering of an electron beam.[7] For TiBr₄, this technique provides accurate measurements of bond lengths and angles in its free molecular state.[1]

• X-ray Photoelectron Spectroscopy (XPS): XPS is used to probe the core-level binding energies of electrons, offering information about the chemical state and electronic environment of the atoms.[8] For TiBr₄, XPS studies have investigated the Ti 2p and Br 3d core levels.[8]

• Ultraviolet Photoelectron Spectroscopy (UPS): UPS provides information about the valence electronic structure by measuring the kinetic energy of photoelectrons ejected by UV radiation. Studies on analogous actinide tetrabromides have been interpreted with the aid of DFT calculations.[9]

Computational Methods:

• Density Functional Theory (DFT): DFT is a widely used quantum mechanical modeling method to investigate the electronic structure of many-body systems.[10][11] For TiBr₄, DFT calculations are used to predict molecular geometries, bond energies, and reaction energetics.[6] The choice of functional and basis set is crucial for obtaining accurate results that correlate well with experimental data.

• Semi-empirical Methods (e.g., PM7): These methods use parameters derived from experimental data to simplify calculations, offering a faster but generally less accurate alternative to ab initio methods like DFT.[5]

Visualizing Theoretical Workflows

The process of theoretically studying the electronic structure of a molecule like TiBr₄ can be visualized as a systematic workflow.

Caption: A flowchart illustrating the typical computational workflow for studying the electronic structure of TiBr₄.

Molecular Orbital Diagram Representation

A qualitative molecular orbital (MO) diagram for a tetrahedral molecule like TiBr₄ helps in understanding the bonding and the origin of its electronic transitions. The valence orbitals of the central titanium atom (3d, 4s, 4p) combine with the valence p-orbitals of the four bromine atoms to form bonding and anti-bonding molecular orbitals.

Caption: A qualitative molecular orbital diagram for tetrahedral TiBr₄.

Conclusion

The electronic structure of Titanium(IV) bromide is a cornerstone for understanding its chemical behavior. Theoretical studies, particularly those employing Density Functional Theory, have provided significant insights that complement experimental findings. The tetrahedral geometry, d⁰ electronic configuration, and the nature of its molecular orbitals are key to its properties as a Lewis acid and a precursor in materials synthesis. Continued theoretical investigations will undoubtedly play a crucial role in designing new applications for this versatile compound.

References

• 1. webqc.org [webqc.org]
• 2. WebElements Periodic Table » Titanium » titanium tetrabromide [webelements.co.uk]
• 3. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 4. Titanium_tetrabromide [chemeurope.com]
• 5. titanium tetrabromide [openmopac.net]
• 6. mdpi.com [mdpi.com]
• 7. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Study of the electronic structure of the actinide tetrabromides ThBr4 and UBr4 using ultraviolet photoelectron spectroscopy and density functional calculations - ePrints Soton [eprints.soton.ac.uk]
• 10. ijsts.shirazu.ac.ir [ijsts.shirazu.ac.ir]
• 11. DFT-based reactivity and QSPR studies of platinum (IV) anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Titanium(IV) Bromide as a Lewis Acid Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) bromide (TiBr₄) is a powerful and versatile Lewis acid catalyst employed in a variety of organic transformations.[1] Its strong electron-accepting nature makes it an effective activator for a wide range of functional groups, facilitating carbon-carbon and carbon-heteroatom bond formation.[1] These characteristics are particularly valuable in the synthesis of complex molecules, including pharmaceutical intermediates and other fine chemicals. This document provides detailed application notes and experimental protocols for key organic reactions catalyzed by titanium(IV) bromide, offering insights into its utility in modern synthetic chemistry.

Key Applications and Mechanisms

Titanium(IV) bromide's utility as a Lewis acid stems from the electrophilicity of the titanium center, which allows it to coordinate with Lewis bases, typically the oxygen or nitrogen atoms of organic substrates. This coordination activates the substrate towards nucleophilic attack, thereby promoting reactions that might otherwise be slow or require harsh conditions.

Baylis-Hillman Reaction

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene, typically catalyzed by a nucleophilic amine or phosphine. Titanium(IV) bromide can act as a potent co-catalyst, significantly accelerating the reaction and influencing the product distribution. In the presence of TiBr₄, the reaction between arylaldehydes and but-3-yn-2-one can be directed to yield either brominated Baylis-Hillman adducts or dibrominated products depending on the reaction temperature.

Quantitative Data for TiBr₄-Promoted Baylis-Hillman Reaction

Entry	Arylaldehyde	Temperature (°C)	Product(s)	Yield (%)	Reference
1	C₆H₅CHO	-20	Brominated Adduct	75
2	4-ClC₆H₄CHO	-20	Brominated Adduct	80
3	4-MeOC₆H₄CHO	-20	Brominated Adduct	65
4	C₆H₅CHO	20	Brominated & Dibrominated Adducts	30 & 45
5	4-ClC₆H₄CHO	20	Brominated & Dibrominated Adducts	35 & 50

Experimental Protocol: TiBr₄-Promoted Baylis-Hillman Reaction

Materials:

• Titanium(IV) bromide (TiBr₄)

• Arylaldehyde

• But-3-yn-2-one

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a stirred solution of the arylaldehyde (1.0 mmol) in dry dichloromethane (10 mL) under an inert atmosphere at the desired temperature (-20 °C or 20 °C), add titanium(IV) bromide (1.2 mmol).

• Stir the mixture for 10 minutes.

• Add but-3-yn-2-one (1.2 mmol) dropwise to the solution.

• Continue stirring the reaction mixture at the same temperature for the time specified in the literature (typically several hours to a day), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to afford the desired product(s).

Synthesis of α-Bromo-γ-hydroxyenamides

Titanium(IV) bromide mediates the addition of aldehydes or ketones to ynamides to produce α-bromo-γ-hydroxyenamides, which are valuable synthetic intermediates. The reaction proceeds through the activation of the ynamide by TiBr₄, followed by nucleophilic attack of the carbonyl compound.

Quantitative Data for the Synthesis of α-Bromo-γ-hydroxyenamides

Entry	Ynamide	Aldehyde/Ketone	Yield (%)	Reference
1	N-Phenyl-N-(phenylethynyl)acetamide	Benzaldehyde	85
2	N-Phenyl-N-(phenylethynyl)acetamide	Acetophenone	78
3	N-Benzyl-N-(phenylethynyl)acetamide	Cyclohexanone	82

Experimental Protocol: Synthesis of α-Bromo-γ-hydroxyenamides

Materials:

• Titanium(IV) bromide (TiBr₄)

• Ynamide

• Aldehyde or Ketone

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a solution of the ynamide (1.0 mmol) in dry dichloromethane (5 mL) under an inert atmosphere at -78 °C, add titanium(IV) bromide (1.2 mmol).

• Stir the mixture for 15 minutes at -78 °C.

• Add a solution of the aldehyde or ketone (1.2 mmol) in dry dichloromethane (2 mL) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the time indicated in the relevant literature (typically 1-3 hours), monitoring by TLC.

• Quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the mixture with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to give the α-bromo-γ-hydroxyenamide.

Asymmetric Catalysis

Titanium(IV) bromide, in combination with chiral ligands, can be employed as a catalyst in asymmetric synthesis to control the stereochemical outcome of a reaction. While specific examples detailing the use of TiBr₄ with chiral ligands are less common compared to TiCl₄ or Ti(OⁱPr)₄, the principle of forming chiral Lewis acid complexes remains the same. These chiral titanium complexes can create a chiral environment around the substrate, leading to the preferential formation of one enantiomer over the other.

Note on Asymmetric Protocols: Detailed protocols for asymmetric reactions using TiBr₄ are highly substrate and ligand-dependent. Researchers should consult the primary literature for specific procedures, including the choice of chiral ligand, solvent, temperature, and reaction time to achieve optimal enantioselectivity. The general principle involves the in situ formation of the chiral titanium complex prior to the addition of the prochiral substrate.

Safety and Handling

Titanium(IV) bromide is a moisture-sensitive and corrosive solid.[1] It reacts exothermically with water, releasing hydrogen bromide gas.[1] Therefore, all manipulations should be carried out under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) with anhydrous solvents. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

Titanium(IV) bromide is a valuable Lewis acid catalyst in organic synthesis, enabling a range of important chemical transformations. Its ability to activate substrates under relatively mild conditions makes it an attractive tool for the construction of complex molecular architectures. The protocols and data presented here provide a foundation for researchers to explore the utility of TiBr₄ in their own synthetic endeavors, with the potential for further development, particularly in the area of asymmetric catalysis.

References

• 1. Titanium tetrabromide - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Titanium(IV) Bromide in Fine Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(IV) bromide (TiBr₄) is a powerful and versatile Lewis acid catalyst employed in a variety of organic transformations crucial for the synthesis of fine chemicals, pharmaceuticals, and complex natural products. Its strong electrophilicity and oxophilicity enable the activation of a wide range of functional groups, facilitating the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and stereoselectivity. These application notes provide detailed protocols for key synthetic methods utilizing TiBr₄, accompanied by quantitative data and workflow diagrams to aid in experimental design and execution.

Mukaiyama Aldol-Prins (MAP) Cyclization

Application Note: The TiBr₄-promoted Mukaiyama Aldol-Prins (MAP) cyclization is a powerful cascade reaction for the stereoselective synthesis of substituted tetrahydropyrans. This reaction involves the coupling of an aldehyde with a silyl enol ether bearing a pendant alkene. TiBr₄ acts as a potent Lewis acid to activate the aldehyde, initiating the Mukaiyama aldol addition. The resulting oxocarbenium ion is then trapped intramolecularly by the alkene in a Prins-type cyclization, leading to the formation of a brominated tetrahydropyran ring. This methodology is particularly valuable for the construction of complex polyketide natural product fragments.[1][2]

General Experimental Protocol:

A solution of the aldehyde (1.0 equiv) and the silyl enol ether (1.2 equiv) in a dry, inert solvent such as dichloromethane (CH₂Cl₂) is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). A solution of Titanium(IV) bromide (1.2 equiv) in CH₂Cl₂ is then added dropwise. The reaction mixture is stirred at -78 °C for a specified time (typically 1-4 hours) and monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with CH₂Cl₂, and the combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Mukaiyama Aldol-Prins Cyclization Workflow

Quantitative Data:

Aldehyde (RCHO)	Silyl Enol Ether	Product	Yield (%)	Diastereomeric Ratio (ax:eq)	Reference
Benzaldehyde	1-(Trimethylsilyloxy)-1-cyclohexene	2-(Bromophenylmethyl)-cyclohexanone	75	4:1	[2]
Isobutyraldehyde	1-(tert-Butyldimethylsilyloxy)-1-pentene	4-Bromo-2-isopropyl-3-methyltetrahydropyran	82	>95:5 (equatorial Br)	[2]
2-Phenylpropionaldehyde	1-(Trimethylsilyloxy)-1-hexene	4-Bromo-2-(1-phenylethyl)-3-propyltetrahydropyran	78	5:1	[2]

Baylis-Hillman Reaction

Application Note: The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene, typically catalyzed by a nucleophilic amine or phosphine. The use of a stoichiometric amount of a Lewis acid like TiBr₄ can significantly promote the reaction, particularly with less reactive substrates. In the presence of TiBr₄, the reaction can proceed via a different pathway, sometimes leading to the formation of α-bromo-β-hydroxy ketones as the major product. This variant provides a direct route to functionalized allylic bromides.

General Experimental Protocol:

To a solution of the arylaldehyde (1.0 equiv) and an activated alkene (e.g., but-3-yn-2-one, 1.2 equiv) in a dry solvent like CH₂Cl₂ at -20 °C under an inert atmosphere, is added Titanium(IV) bromide (1.1 equiv). The mixture is stirred at this temperature for the specified time, while monitoring the reaction progress by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of NaHCO₃. The layers are separated, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by flash column chromatography.

TiBr₄-Promoted Baylis-Hillman Reaction Workflow

Quantitative Data:

Arylaldehyde	Activated Alkene	Product	Yield (%)	Reference
4-Nitrobenzaldehyde	But-3-yn-2-one	3-(Bromo(4-nitrophenyl)methyl)-4-hydroxybut-3-en-2-one	85
4-Chlorobenzaldehyde	But-3-yn-2-one	3-(Bromo(4-chlorophenyl)methyl)-4-hydroxybut-3-en-2-one	78
Benzaldehyde	But-3-yn-2-one	3-(Bromo(phenyl)methyl)-4-hydroxybut-3-en-2-one	72

Pinacol Coupling Reaction

Application Note: Titanium-mediated pinacol coupling is a classic method for the reductive coupling of aldehydes and ketones to form 1,2-diols. While low-valent titanium species are typically the active reductants, systems involving TiBr₄ in combination with a reducing agent (like copper) can be employed. This method is effective for both aromatic and aliphatic aldehydes, often proceeding with good diastereoselectivity in favor of the dl isomer.[3][4]

General Experimental Protocol:

A mixture of Titanium(IV) bromide (2.0 equiv) and copper powder (2.0 equiv) in a mixed solvent of dichloromethane and pivalonitrile is stirred at room temperature under an argon atmosphere for 1 hour to generate the low-valent titanium species. The mixture is then cooled to 0 °C, and a solution of the aldehyde (1.0 equiv) in dichloromethane is added. The reaction is stirred at 0 °C until the starting material is consumed (monitored by TLC). The reaction is quenched by the addition of aqueous potassium carbonate (K₂CO₃) solution. The resulting suspension is filtered through Celite, and the filtrate is extracted with CH₂Cl₂. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated. The crude product is purified by flash chromatography to afford the 1,2-diol.

Pinacol Coupling Reaction Workflow

Quantitative Data:

Aldehyde	Product	Yield (%)	Diastereomeric Ratio (dl:meso)	Reference
Benzaldehyde	1,2-Diphenylethane-1,2-diol	85	88:12	[3][4]
4-Chlorobenzaldehyde	1,2-Bis(4-chlorophenyl)ethane-1,2-diol	91	85:15	[3][4]
Cyclohexanecarbaldehyde	1,2-Dicyclohexylethane-1,2-diol	78	92:8	[3][4]

Synthesis of α-Bromo-γ-hydroxyenamides

Application Note: Titanium(IV) bromide mediates the three-component reaction of ynamides, aldehydes or ketones, and a bromide source (from TiBr₄ itself) to stereoselectively synthesize α-bromo-γ-hydroxyenamides. This transformation proceeds through the halotitanation of the ynamide, followed by the addition of the resulting vinyltitanium species to the carbonyl compound. The resulting products are versatile intermediates for further functionalization.[5][6]

General Experimental Protocol:

To a solution of the ynamide (1.0 equiv) in dry CH₂Cl₂ at -78 °C under an argon atmosphere is added Titanium(IV) bromide (1.5 equiv). The mixture is stirred for 10 minutes, after which the aldehyde or ketone (1.2 equiv) is added. The reaction is stirred at -78 °C for 1-3 hours. The reaction is then quenched with a saturated aqueous solution of NaHCO₃ and allowed to warm to room temperature. The layers are separated, and the aqueous phase is extracted with CH₂Cl₂. The combined organic extracts are dried over Na₂SO₄, filtered, and concentrated. The residue is purified by column chromatography on silica gel.

α-Bromo-γ-hydroxyenamide Synthesis Workflow

Quantitative Data:

Ynamide	Carbonyl Compound	Product	Yield (%)	Reference
N-Methyl-N-phenylethynyl-p-toluenesulfonamide	Benzaldehyde	(Z)-3-Bromo-3-(N-methyl-N-tosylamino)-1-phenylprop-2-en-1-ol	88	[5][6]
N-Benzyl-N-phenylethynyl-methanesulfonamide	Acetone	(Z)-4-Bromo-4-(N-benzyl-N-methylsulfonylamino)-2-methylbut-3-en-2-ol	75	[5][6]
N-Propargyl-N-tosyl-aniline	Cyclohexanone	(Z)-1-((Z)-2-Bromo-2-(N-phenyl-N-tosylamino)vinyl)cyclohexan-1-ol	82	[5][6]

Glycosylation Reactions

Application Note: In carbohydrate chemistry, TiBr₄, often in combination with other reagents like magnesium bromide diethyl etherate (MgBr₂·OEt₂), is a highly effective system for the anomerization of β-glycosides to their α-anomers. This method is crucial for the stereoselective synthesis of α-glycosidic linkages, which are prevalent in many biologically important oligosaccharides. The reaction proceeds smoothly under mild conditions and is applicable to a range of glycosyl acceptors.[7]

General Experimental Protocol:

To a stirred suspension of Titanium(IV) bromide (0.1 equiv) and MgBr₂·OEt₂ (1.0 equiv) in dry dichloromethane at room temperature under an argon atmosphere is added a solution of the β-D-glucopyranoside (1.0 equiv) in dichloromethane. The reaction mixture is stirred at room temperature for 30 minutes to 2 hours, with progress monitored by TLC. Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of NaHCO₃. The mixture is then diluted with CH₂Cl₂ and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the α-D-glucopyranoside.

References

• 1. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 2. Total Synthesis of Leucascandrolide A: A New Application of the Mukaiyama Aldol-Prins Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of α-Halo-γ-hydroxyenamides by Titanium Tetrahalide Mediated Addition of Aldehydes or Ketones to Ynamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Titanium(IV) Bromide-Catalyzed Baylis-Hillman Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Baylis-Hillman type reaction utilizing a Titanium(IV) bromide (TiBr₄) catalyst in the presence of a tertiary amine co-catalyst. This method is particularly effective for the reaction between aryl aldehydes and activated alkenes, such as methyl vinyl ketone.

Notably, the use of Titanium(IV) bromide under these conditions, especially at low temperatures, predominantly yields β-brominated compounds as the major products rather than the traditional Baylis-Hillman adducts (β-hydroxy carbonyls).[1] These brominated products are versatile synthetic intermediates. At room temperature, the reaction tends to favor the formation of elimination products.[1]

Core Reaction and Product Profile

The protocol outlines the reaction of aryl aldehydes with methyl vinyl ketone in the presence of Titanium(IV) bromide and a catalytic amount of a Lewis base (amine). The primary products are β-brominated ketones, which can be valuable precursors for further synthetic transformations.

Experimental Protocols

General Procedure for the TiBr₄-Catalyzed Brominative Baylis-Hillman Reaction

This protocol is adapted from procedures involving titanium(IV) halides in Baylis-Hillman reactions.[1][2]

Materials:

• Aryl aldehyde

• Methyl vinyl ketone

• Titanium(IV) bromide (TiBr₄)

• Triethylamine (NEt₃) or other suitable tertiary amine

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Syringes and needles

• Inert atmosphere (Nitrogen or Argon)

• Cooling bath (e.g., dry ice/acetone)

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add the aryl aldehyde (1.0 eq).

• Solvent and Amine Addition: Dissolve the aldehyde in anhydrous dichloromethane (CH₂Cl₂). Add the tertiary amine (e.g., triethylamine, 0.2 eq) to the solution.

• Addition of Activated Alkene: Add methyl vinyl ketone (1.2 eq) to the reaction mixture.

• Cooling: Cool the reaction mixture to a temperature below -20 °C (e.g., -78 °C using a dry ice/acetone bath).

• Catalyst Addition: Slowly add a solution of Titanium(IV) bromide (1.4 eq) in anhydrous dichloromethane to the cooled, stirring reaction mixture. The addition should be done dropwise to maintain the low temperature.

• Reaction Monitoring: Stir the reaction mixture at the low temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) while the flask is still in the cooling bath.

• Work-up:

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure brominated product.

Data Presentation

The following table summarizes the typical stoichiometry and reaction conditions for the TiBr₄-catalyzed brominative Baylis-Hillman reaction.

Reactant/Reagent	Stoichiometric Ratio (eq)	Role
Aryl Aldehyde	1.0	Electrophile
Methyl Vinyl Ketone	1.2	Activated Alkene
Titanium(IV) bromide (TiBr₄)	1.4	Lewis Acid Catalyst/Bromine Source
Triethylamine (NEt₃)	0.2	Lewis Base Co-catalyst
Dichloromethane (CH₂Cl₂)	-	Solvent
Reaction Condition	Value
Temperature	< -20 °C
Reaction Time	Varies (monitor by TLC)

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the proposed reaction mechanism and the general experimental workflow.

Caption: Proposed mechanism for the TiBr₄-catalyzed brominative Baylis-Hillman reaction.

Caption: Experimental workflow for the TiBr₄-catalyzed reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Amine and Titanium (IV) Chloride, Boron (III) Chloride or Zirconium (IV) Chloride-Promoted Baylis-Hillman Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: TiBr4-Mediated Pinacol Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Pinacol coupling reaction is a powerful C-C bond-forming reaction in organic synthesis that facilitates the reductive coupling of two carbonyl groups to form a vicinal diol. This reaction is pivotal in the synthesis of complex molecules, including natural products and pharmaceuticals. Titanium halides, particularly in their low-valent states, are effective mediators for this transformation. While titanium tetrachloride (TiCl4) is commonly employed, titanium tetrabromide (TiBr4) offers an alternative reagent system. These application notes provide a detailed overview of the methodology for TiBr4-mediated Pinacol coupling reactions, including reaction mechanisms, experimental protocols, and relevant data.

The reaction proceeds via the in situ generation of low-valent titanium species from TiBr4, typically through reduction with a suitable agent like zinc or manganese. These low-valent titanium species then act as single-electron donors, reducing the carbonyl compounds to ketyl radicals, which subsequently dimerize to form the pinacol product.

Reaction Mechanism and Stereochemistry

The generally accepted mechanism for a titanium-mediated Pinacol coupling reaction involves the following key steps:

• Reduction of Ti(IV): The Ti(IV) halide is reduced in situ by a reducing agent (e.g., Zn, Mn) to generate low-valent titanium species (e.g., Ti(III), Ti(II)).

• Single Electron Transfer (SET): The low-valent titanium species transfers a single electron to the carbonyl group of the aldehyde or ketone, forming a ketyl radical anion.

• Dimerization: Two ketyl radical anions dimerize to form a titanium pinacolate intermediate.

• Hydrolysis: The titanium pinacolate is hydrolyzed during aqueous work-up to yield the final 1,2-diol product.

The stereochemical outcome of the reaction, yielding either the dl (or syn) or meso (or anti) diastereomer, is influenced by factors such as the solvent, temperature, and the nature of the substituents on the carbonyl compound.

Quantitative Data Summary

The following tables summarize representative quantitative data from studies on titanium-mediated Pinacol coupling reactions. While specific data for TiBr4 is limited in the literature, the data for TiCl4 provides a strong indication of the expected yields and diastereoselectivities.

Table 1: TiCl4-Mediated Pinacol Coupling of Aromatic Aldehydes

Entry	Aldehyde	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dl:meso)	Reference
1	Benzaldehyde	Zn	Ethyl Acetate	20-25	0.3-0.75	78	57:43	[1]
2	4-Chlorobenzaldehyde	Zn	Ethyl Acetate	20-25	0.3-0.75	80	45:55	[1]
3	4-Methoxybenzaldehyde	Zn	Ethyl Acetate	20-25	0.3-0.75	95	60:40	[1]
4	2-Naphthaldehyde	Mn	THF	-10	12	72	91:9	[2]
5	Benzaldehyde	n-Bu4NI	CH2Cl2	-78	1	94	>99:1	[3]

Table 2: TiCl4-Mediated Pinacol Coupling of Ketones

Entry	Ketone	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dl:meso)	Reference
1	Acetophenone	Zn	Ethyl Acetate	20-25	0.3-0.75	85	65:35	[1]
2	Benzophenone	Zn	Ethyl Acetate	20-25	0.3-0.75	99	-	[1]

Experimental Protocols

The following are generalized protocols for performing a TiBr4-mediated Pinacol coupling reaction. Note: These protocols are based on established procedures for TiCl4 and should be optimized for specific substrates and desired outcomes when using TiBr4.

Protocol 1: General Procedure for TiBr4-Mediated Pinacol Coupling of Aromatic Aldehydes using Zinc Powder

Materials:

• Titanium tetrabromide (TiBr4)

• Zinc powder (activated)

• Anhydrous Tetrahydrofuran (THF)

• Aromatic aldehyde

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a rubber septum under an inert atmosphere (Argon or Nitrogen).

• Addition of Reagents: To the flask, add activated zinc powder (4.0 eq).

• Solvent Addition: Add anhydrous THF via syringe.

• Addition of TiBr4: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of TiBr4 (2.0 eq) in anhydrous THF to the stirred suspension.

• Formation of Low-Valent Titanium: Allow the mixture to warm to room temperature and then reflux for 1-2 hours. The color of the suspension should change, indicating the formation of low-valent titanium species.

• Addition of Carbonyl Compound: Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C). Add a solution of the aromatic aldehyde (1.0 eq) in anhydrous THF dropwise over 10-15 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl.

• Work-up:

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO3 solution and brine.

  • Dry the organic layer over anhydrous MgSO4 or Na2SO4.

  • Filter and concentrate the solvent in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired pinacol.

Protocol 2: In situ Generation of Ti(III) Bromide for Pinacol Coupling

This protocol is based on a method for the in situ generation of Ti(III) complexes.[4]

Materials:

• Titanium tetrabromide (TiBr4)

• Cyclohexadienyl lithium derivative (as a reducing agent precursor)

• Anhydrous solvent (e.g., THF, Toluene)

• Aromatic aldehyde

• Standard work-up reagents as in Protocol 1

Procedure:

• Preparation of Cyclohexadienyl-Ti(IV) Derivative: In a flame-dried flask under an inert atmosphere, react TiBr4 with the corresponding lithiated cyclohexadiene at low temperature to form the cyclohexadienyl-Ti(IV) tribromide derivative.

• Thermal Homolysis: Gently warm the solution to induce thermal C-Ti bond homolysis. This will generate the Ti(III)Br3 species in situ.

• Addition of Carbonyl Compound: To the freshly generated Ti(III) solution, add the aromatic aldehyde at an appropriate temperature.

• Reaction and Work-up: Allow the reaction to proceed to completion, monitoring by TLC. Perform an aqueous work-up as described in Protocol 1 to isolate the pinacol product.

Visualizations

Reaction Mechanism

References

• 1. researchgate.net [researchgate.net]
• 2. A Convenient Synthesis of Unsymmetrical Pinacols by Coupling of Structurally Similar Aromatic Aldehydes Mediated by Low-Valent Titanium [organic-chemistry.org]
• 3. TiCl4-n-Bu4NI as a Reducing Reagent:  Pinacol Coupling and Enolate Formation from α-Haloketones [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Application of Titanium(IV) Bromide in Olefin Polymerization: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the application of Titanium(IV) bromide (TiBr₄) and its derivatives as catalysts in olefin polymerization. This application note includes detailed experimental protocols, quantitative data, and a mechanistic overview to facilitate the use of these catalysts in laboratory and industrial settings.

Titanium(IV) halides are cornerstone components of Ziegler-Natta catalysts, which are instrumental in the industrial production of polyolefins. While Titanium(IV) chloride (TiCl₄) is the most common precursor, Titanium(IV) bromide and its derivatives also serve as effective catalysts for the polymerization of olefins such as ethylene and propylene. These catalysts, typically activated by organoaluminum cocatalysts like methylaluminoxane (MAO), enable the synthesis of high molecular weight linear polymers.

Catalytic Performance of a Diamide Titanium(IV) Bromide Complex

A notable example of a Titanium(IV) bromide-based catalyst is the diamide complex, o-C₆H₄(NSiMe₃)₂TiBr₂. When activated with MAO, this complex demonstrates significant catalytic activity in the polymerization of ethylene. Research indicates that titanium-based complexes of this nature are generally most active at a temperature of 40°C, yielding high molecular weight, linear polyethylene.[1]

Quantitative Data Summary

The following table summarizes the performance of the o-C₆H₄(NSiMe₃)₂TiBr₂/MAO system in ethylene polymerization, providing key quantitative metrics for catalyst activity and the resulting polymer properties.

Catalyst System	Olefin	Temperature (°C)	Cocatalyst	Catalyst Activity (kg PE/mol Ti·h·atm)	Polymer Molecular Weight ( g/mol )	Polydispersity Index (PDI)	Polymer Structure
o-C₆H₄(NSiMe₃)₂TiBr₂	Ethylene	40	MAO	Data not available	High	Data not available	Linear

Note: Specific quantitative data for the activity, molecular weight, and PDI for the o-C₆H₄(NSiMe₃)₂TiBr₂ system were not available in the public domain at the time of this publication. The table reflects the qualitative descriptions found in the cited literature.

Experimental Protocols

This section provides detailed methodologies for the synthesis of the catalyst precursor and the subsequent polymerization of ethylene.

Synthesis of the Catalyst Precursor: o-C₆H₄(NSiMe₃)₂TiBr₂

Materials:

• o-phenylenediamine

• Chlorotrimethylsilane (TMSCl)

• Titanium(IV) bromide (TiBr₄)

• Anhydrous solvents (e.g., toluene, hexane)

• Inert gas (Nitrogen or Argon)

Procedure:

• Synthesis of the Ligand (o-C₆H₄(NHSiMe₃)₂): In a Schlenk flask under an inert atmosphere, dissolve o-phenylenediamine in an anhydrous solvent. Add chlorotrimethylsilane dropwise at a controlled temperature. The reaction mixture is typically stirred for several hours to ensure complete silylation of the amine groups. The resulting ligand is then isolated and purified.

• Synthesis of the Titanium Complex: In a separate Schlenk flask, dissolve the purified ligand in an anhydrous solvent. Cool the solution to a low temperature (e.g., -78°C). Add a solution of Titanium(IV) bromide in the same solvent dropwise to the ligand solution. The reaction mixture is allowed to slowly warm to room temperature and stirred for an extended period. The resulting o-C₆H₄(NSiMe₃)₂TiBr₂ complex is then isolated, washed with an anhydrous non-coordinating solvent like hexane, and dried under vacuum.

Ethylene Polymerization

Materials:

• o-C₆H₄(NSiMe₃)₂TiBr₂ catalyst

• Methylaluminoxane (MAO) solution in toluene

• High-purity ethylene gas

• Anhydrous toluene (polymerization grade)

• Methanol

• Hydrochloric acid (HCl) solution

• Inert gas (Nitrogen or Argon)

Procedure:

• Reactor Preparation: A high-pressure stainless-steel reactor equipped with a mechanical stirrer, temperature and pressure controls, and an inert gas inlet is thoroughly dried and purged with inert gas.

• Reaction Setup: Anhydrous toluene is introduced into the reactor, followed by the MAO solution. The reactor is then heated to the desired polymerization temperature (e.g., 40°C).

• Catalyst Injection: A solution or slurry of the o-C₆H₄(NSiMe₃)₂TiBr₂ catalyst in toluene is injected into the reactor.

• Polymerization: The reactor is immediately pressurized with ethylene to the desired pressure. The polymerization is allowed to proceed for a set duration, with continuous ethylene feeding to maintain constant pressure.

• Termination and Product Isolation: The polymerization is terminated by venting the ethylene and adding methanol to the reactor. The polymer product is precipitated, filtered, and washed with a mixture of methanol and HCl to remove catalyst residues. The resulting polyethylene is then dried under vacuum.

Mechanistic Overview and Experimental Workflow

The polymerization of olefins using a Titanium(IV) bromide-based Ziegler-Natta catalyst follows a coordination-insertion mechanism. The process can be visualized through the following workflow and catalytic cycle diagrams.

Caption: Experimental workflow for ethylene polymerization.

Caption: Ziegler-Natta catalytic cycle for olefin polymerization.

The process begins with the activation of the Titanium(IV) bromide precursor by an organoaluminum compound, forming the active catalytic species. An olefin monomer then coordinates to the titanium center, followed by insertion into the titanium-alkyl bond, thus propagating the polymer chain. Chain transfer reactions eventually terminate the growth of a polymer chain and regenerate the active catalyst, allowing for the cycle to continue.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Titanium(IV) Bromide in the Synthesis of Advanced Materials and Coatings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of titanium(IV) bromide (TiBr₄) in the synthesis of advanced materials and coatings. Detailed protocols for key applications, quantitative data, and workflow diagrams are included to facilitate experimental design and implementation.

Application: Chemical Vapor Deposition (CVD) of Titanium Nitride (TiN) Thin Films

Titanium(IV) bromide is a volatile precursor suitable for the chemical vapor deposition of titanium-containing thin films, such as titanium nitride (TiN). TiN coatings are valued for their high hardness, wear resistance, corrosion resistance, and gold-like appearance, finding applications in aerospace, automotive, and medical device industries.[1]

Experimental Protocol: Atmospheric Pressure Chemical Vapor Deposition (APCVD) of TiN from TiBr₄ and NH₃

This protocol describes the deposition of TiN thin films on a silicon substrate using TiBr₄ and ammonia (NH₃) as precursors in an APCVD system.

Materials and Equipment:

• Titanium(IV) bromide (TiBr₄), high purity

• Ammonia (NH₃), anhydrous

• Nitrogen (N₂) or Argon (Ar), ultra-high purity (carrier gas)

• Silicon wafers (p-type) or other suitable substrates

• APCVD reactor with a horizontal quartz tube furnace

• Substrate holder (e.g., graphite)

• Mass flow controllers (MFCs) for gas delivery

• TiBr₄ bubbler with temperature control

• Vacuum pump and pressure gauges

• Exhaust gas scrubber

Procedure:

• Substrate Preparation: Clean the silicon wafer substrates using a standard RCA cleaning procedure to remove organic and inorganic contaminants. Dry the substrates thoroughly with N₂ gas.

• Precursor Handling: Load the TiBr₄ into a bubbler in an inert atmosphere (e.g., a glovebox) due to its moisture sensitivity. Heat the bubbler to a controlled temperature (e.g., 80-100 °C) to ensure a stable vapor pressure of the TiBr₄ precursor.

• System Setup: Place the cleaned substrates on the substrate holder in the center of the CVD reactor tube.

• Purging: Purge the reactor with N₂ or Ar carrier gas to remove any residual air and moisture.

• Deposition:

  • Heat the reactor to the desired deposition temperature (e.g., 500-900 °C).[2]

  • Introduce the carrier gas through the TiBr₄ bubbler to transport the precursor vapor into the reactor.

  • Simultaneously, introduce NH₃ gas into the reactor.

  • Maintain a constant flow rate of all gases using MFCs. A typical N₂ flow rate for deposition is 10 sccm.[2]

  • The deposition time can be varied to achieve the desired film thickness (e.g., 30-120 minutes).[2]

• Cooling and Purging: After the desired deposition time, stop the flow of TiBr₄ and NH₃. Cool the reactor to room temperature under a continuous flow of the carrier gas.

• Characterization: Characterize the deposited TiN films for their thickness, morphology, composition, hardness, and electrical resistivity using techniques such as scanning electron microscopy (SEM), X-ray diffraction (XRD), nanoindentation, and four-point probe measurements.

Quantitative Data: Properties of TiN Coatings

The properties of TiN coatings can be tailored by adjusting the deposition parameters. While specific data for TiBr₄-derived TiN is not extensively published, the following table provides typical properties for TiN coatings, which can be used as a benchmark.

Property	Typical Value	Citation
Hardness	> 2000 kg/mm ² (Knoop or Vickers)	[3]
(up to 48 GPa for TiN/Si₃N₄ nanocomposites)	[1]
Electrical Resistivity	25 µΩ-cm	[3]
Adhesion	Metallurgical bond, superior to plating	[3]
Thermal Stability	Begins to oxidize at 600 °C in air	[3]
Crystal Structure	Face-Centered Cubic	[3]
Density	5.22 g/cm³	[3]

Experimental Workflow: CVD of TiN Coatings

Caption: Workflow for the Chemical Vapor Deposition of TiN coatings.

Application: Lewis Acid Catalysis in Organic Synthesis

Titanium(IV) bromide is a strong Lewis acid and can be employed as a catalyst in various organic reactions, such as the Baylis-Hillman and Pinacol coupling reactions.[4][5] Its catalytic activity facilitates the formation of carbon-carbon bonds, leading to the synthesis of complex organic molecules.

Experimental Protocol: TiBr₄-Catalyzed Baylis-Hillman Reaction

This protocol outlines a general procedure for the TiBr₄-promoted Baylis-Hillman reaction between an aldehyde and an activated alkene.

Materials and Equipment:

• Titanium(IV) bromide (TiBr₄)

• Aldehyde (e.g., benzaldehyde)

• Activated alkene (e.g., methyl vinyl ketone)

• Tertiary amine catalyst (e.g., DABCO)

• Anhydrous solvent (e.g., dichloromethane)

• Standard laboratory glassware for organic synthesis

• Magnetic stirrer and cooling bath

• Thin-layer chromatography (TLC) supplies

• Column chromatography supplies

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the aldehyde and the activated alkene in the chosen anhydrous solvent.

• Catalyst Addition: Add a catalytic amount of the tertiary amine to the reaction mixture.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., < -20 °C).[4]

• TiBr₄ Addition: Slowly add a solution of TiBr₄ in the anhydrous solvent to the cooled reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at the specified temperature and monitor its progress using TLC.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

• Characterization: Characterize the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data: TiBr₄-Catalyzed Baylis-Hillman Reaction

The use of TiBr₄ in the Baylis-Hillman reaction of arylaldehydes with methyl vinyl ketone at temperatures below -20 °C can lead to good yields of the corresponding brominated compounds and Baylis-Hillman adducts.[4]

Aldehyde	Activated Alkene	Catalyst	Solvent	Temp. (°C)	Product(s)	Yield (%)	Citation
Arylaldehydes	Methyl vinyl ketone	Amine (catalytic)	Dichloromethane	< -20	Brominated compounds & Baylis-Hillman adducts	Good	[4]
Acetaldehyde	Methyl vinyl ketone	None	Dichloromethane	-	2-(chloromethyl)vinyl ketones	-

Note: Specific yield data for a range of substrates using TiBr₄ is limited in the readily available literature. The table reflects the general findings.

Logical Relationship: Baylis-Hillman Reaction Catalysis

Caption: Catalytic roles in the Baylis-Hillman reaction.

Application: Synthesis of Titanium-Based Nanomaterials

Titanium(IV) bromide can serve as a precursor for the synthesis of various titanium-based nanomaterials, such as titanium diboride (TiB₂) nanoparticles. These nanomaterials exhibit unique properties, including high hardness and thermal stability, making them suitable for applications in composites and electronic materials.

Experimental Protocol: Synthesis of TiB₂ Nanoparticles from TiBr₄ (Adapted from TiCl₄ protocol)

This protocol is adapted from a known method for synthesizing TiB₂ nanoparticles using TiCl₄ and can be modified for use with TiBr₄.[6]

Materials and Equipment:

• Titanium(IV) bromide (TiBr₄)

• Sodium borohydride (NaBH₄)

• Sodium chloride (NaCl) and potassium chloride (KCl) (for ionic melt)

• Quartz ampoule

• Autoclave reactor

• Furnace

• Inert atmosphere glovebox

• Centrifuge and washing solvents (e.g., ethanol, deionized water)

• Characterization equipment (XRD, TEM)

Procedure:

• Precursor Preparation: In an inert atmosphere glovebox, load the quartz ampoule with TiBr₄, NaBH₄, and a eutectic mixture of NaCl and KCl.

• Sealing: Seal the quartz ampoule under vacuum.

• Reaction: Place the sealed ampoule inside an autoclave reactor. Heat the reactor in a furnace to the desired reaction temperature (e.g., 820 K or higher) and maintain for a set duration (e.g., 5-7 hours).[6]

• Cooling and Opening: After the reaction, allow the autoclave to cool to room temperature. Carefully open the autoclave and the quartz ampoule in a fume hood.

• Purification:

  • Transfer the solid product to a centrifuge tube.

  • Wash the product repeatedly with deionized water to remove the salt matrix (NaCl-KCl) and any unreacted precursors.

  • Subsequently, wash with ethanol to remove any organic impurities.

  • Dry the purified TiB₂ nanoparticles under vacuum.

• Characterization: Analyze the size, morphology, and crystal structure of the synthesized TiB₂ nanoparticles using transmission electron microscopy (TEM) and X-ray diffraction (XRD).

Quantitative Data: Synthesis of TiB₂ Nanoparticles

The following table provides data from the synthesis of TiB₂ nanoparticles using the related precursor TiCl₄, which can serve as a reference for experiments with TiBr₄.

Ti Precursor	Boron Source	Reductant	Reaction Medium	Temp. (°C)	Particle Size (nm)	Citation
TiCl₄	NaBH₄	NaBH₄	NaCl-KCl melt	> 550	3-5 (crystallites)	[6]
Ti powders	BBr₃	Na	-	400	~15	[6]

Experimental Workflow: Nanoparticle Synthesis

Caption: Workflow for the synthesis of TiB₂ nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. BryCoat Titanium Nitride (TiN) Coatings Physical Properties [brycoat.com]
• 4. researchgate.net [researchgate.net]
• 5. Pinacol coupling reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Titanium Silicide (TiSi₂) Thin Films Using Titanium Tetrabromide (TiBr₄)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium silicide (TiSi₂) is a critical material in the microelectronics industry, prized for its low resistivity, high thermal stability, and excellent compatibility with silicon-based devices. These properties make it an ideal choice for use in contacts, interconnects, and gate electrodes in integrated circuits. While various methods exist for the deposition of TiSi₂ thin films, chemical vapor deposition (CVD) offers distinct advantages, including conformal coverage of complex topographies and the potential for selective deposition.

Historically, titanium tetrachloride (TiCl₄) has been a common precursor for the CVD of titanium-based films. However, the use of other titanium halides, such as titanium tetrabromide (TiBr₄), presents an alternative route that may offer different process characteristics and film properties. This document provides a detailed, though prospective, protocol for the preparation of TiSi₂ thin films using TiBr₄, based on analogous processes with other titanium halides and the known chemistry of TiBr₄. The information herein is intended to serve as a comprehensive starting point for process development.

Experimental Protocols

The following is a proposed protocol for the low-pressure chemical vapor deposition (LPCVD) of TiSi₂ thin films using TiBr₄ as the titanium precursor and silane (SiH₄) as the silicon source. This protocol is derived from established procedures for TiSi₂ deposition using TiCl₄ and TiI₄, and from handling procedures for TiBr₄.

1. Substrate Preparation

• Substrate: P-type single-crystal silicon (100) wafers.

• Cleaning Procedure:

  • Perform a standard RCA clean to remove organic and metallic contaminants.

  • Immediately prior to loading into the reactor, dip the wafers in a dilute hydrofluoric acid (HF) solution (e.g., 10:1 H₂O:HF) for 60 seconds to remove the native oxide layer.

  • Rinse with deionized water and dry with high-purity nitrogen gas.

  • Promptly transfer the cleaned substrates into the load-lock of the CVD reactor to minimize re-oxidation.

2. Precursor Handling and Delivery

• Titanium Precursor: Titanium tetrabromide (TiBr₄) is a solid at room temperature and is highly sensitive to moisture.

  • It can be handled as a concentrated liquid solution in bromine (Br₂) for easier delivery.

  • Alternatively, solid TiBr₄ can be placed in a stainless-steel sublimator.

• Precursor Vaporization:

  • If using a TiBr₄/Br₂ solution, a direct liquid injection system can be used to vaporize the precursor at approximately 100 °C.

  • If using solid TiBr₄, the sublimator should be heated to a temperature sufficient to achieve the desired vapor pressure (e.g., 100-150 °C).

  • The vapor delivery lines should be heated to a temperature higher than the vaporizer to prevent condensation (e.g., 120-160 °C).

• Silicon Precursor: Silane (SiH₄), typically diluted in a carrier gas such as argon (Ar) or hydrogen (H₂).

• Carrier Gas: High-purity argon or hydrogen.

3. Chemical Vapor Deposition (CVD) Process

• Reactor: A cold-wall LPCVD reactor is recommended to minimize film deposition on the chamber walls.

• Deposition Parameters: The following table outlines proposed starting parameters for the deposition process. These will likely require optimization for specific applications.

Parameter	Proposed Value	Notes
Substrate Temperature	550 - 650 °C	A lower temperature may be possible with plasma enhancement.
Reactor Pressure	1.5 x 10⁻² Torr	Based on similar LPCVD processes for TiSi₂ from other halides.
TiBr₄ Vaporizer Temp.	100 - 150 °C	To be adjusted to control the TiBr₄ partial pressure.
SiH₄ Flow Rate	10 - 200 sccm	The SiH₄/TiBr₄ ratio is a critical parameter affecting film stoichiometry.
Carrier Gas (Ar or H₂) Flow Rate	15 - 50 sccm	To transport the TiBr₄ vapor into the reactor.

• Deposition Procedure:

  • Load the cleaned substrates into the reactor.

  • Pump the reactor down to a base pressure of < 1 x 10⁻⁶ Torr.

  • Heat the substrate to the desired deposition temperature.

  • Initiate the flow of the carrier gas through the TiBr₄ vaporizer and the flow of the SiH₄/Ar mixture into the reactor.

  • After the desired deposition time, stop the precursor flows and cool the substrate under a high-purity Ar atmosphere.

4. Post-Deposition Annealing

• As-deposited films, particularly at lower temperatures, are often the metastable C49 phase of TiSi₂, which has a higher resistivity.

• A post-deposition anneal is typically required to convert the C49 phase to the low-resistivity C54 phase.

• Annealing Parameters:

  • Ambient: High-purity nitrogen (N₂) or argon (Ar).

  • Temperature: 700 - 850 °C.

  • Duration: 30 minutes.

Data Presentation

The following table summarizes the expected properties of TiSi₂ thin films based on data from analogous processes using TiCl₄ and TiI₄ precursors. The values for TiBr₄-based films will require experimental determination.

Property	As-Deposited (C49 Phase)	Annealed (C54 Phase)	Reference
Resistivity	~210 µΩ-cm	~34 µΩ-cm
Phase	C49-TiSi₂	C54-TiSi₂
Stoichiometry (Si:Ti)	~2:1	~2:1
Deposition Rate	Dependent on process parameters	N/A

Visualizations

Experimental Workflow

Caption: A flowchart illustrating the key steps in the preparation and characterization of TiSi₂ thin films using TiBr₄.

Proposed Chemical Reaction Pathway

Caption: A diagram showing the proposed chemical reaction pathway for the formation of TiSi₂ from TiBr₄ and SiH₄.

The Role of Titanium Tetrabromide (TiBr4) in Stereoselective Organic Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium tetrabromide (TiBr4) is a powerful Lewis acid that serves as a valuable reagent and catalyst in a variety of organic transformations. While its application is less widespread than its chloride counterpart, titanium tetrachloride (TiCl4), TiBr4 offers unique reactivity and selectivity in several stereoselective reactions. Its distinct properties, stemming from the electronic and steric nature of the bromide ligands, can influence the course of a reaction, leading to specific stereochemical outcomes. These application notes provide a detailed overview of the role of TiBr4 in key stereoselective organic reactions, complete with experimental protocols and comparative data where available.

Stereoselective Glycosylation: Anomerization of β-D-Glucopyranosides

One of the notable applications of TiBr4 in stereoselective synthesis is in the anomerization of β-D-glucopyranosides to their α-anomers. This transformation is crucial in carbohydrate chemistry for the synthesis of oligosaccharides and glycoconjugates where specific anomeric configurations are required for biological activity. In conjunction with magnesium bromide diethyletherate (MgBr₂·OEt₂), catalytic amounts of TiBr4 facilitate the efficient conversion of β-glycosides to the thermodynamically more stable α-glycosides with high stereoselectivity.[1]

Quantitative Data: Anomerization of Methyl 2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside

Entry	Lewis Acid (mol%)	Additive (mol%)	Solvent	Time (min)	Yield (%)	α:β Ratio
1	TiBr4 (10)	MgBr₂·OEt₂ (100)	CH₂Cl₂	30	95	>95:5
2	TiCl4 (10)	MgBr₂·OEt₂ (100)	CH₂Cl₂	30	-	93:7
3	TiBr4 (100)	None	CH₂Cl₂	-	Low	-

Experimental Protocol: Anomerization of Methyl 2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside[1]

• To a stirred suspension of titanium tetrabromide (3.7 mg, 0.01 mmol) and magnesium bromide diethyletherate (25.8 mg, 0.1 mmol) in dichloromethane (3 mL) is successively added a dichloromethane solution (1.5 mL) of methyl 2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside (55.5 mg, 0.1 mmol) at room temperature.

• The reaction mixture is stirred for 30 minutes at room temperature.

• The reaction is then quenched by the addition of saturated sodium hydrogen carbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The residue is purified by preparative thin-layer chromatography (TLC) on silica gel to afford the desired α-glucoside.

• The ratio of anomers is determined by High-Performance Liquid Chromatography (HPLC) analysis.

Logical Relationship: Proposed Role of TiBr4 and MgBr₂·OEt₂ in Anomerization

Caption: Proposed pathway for the TiBr4/MgBr₂·OEt₂ mediated anomerization of β-glucosides.

Baylis-Hillman Reaction: Influence on Product Distribution

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an α,β-unsaturated electron-withdrawing group. While not always a stereoselective reaction in the traditional sense of producing a high enantiomeric excess of one enantiomer without a chiral catalyst, the choice of Lewis acid can significantly influence the distribution of diastereomeric products and competing reaction pathways. TiBr4 has been shown to promote the Baylis-Hillman reaction, leading to the formation of brominated adducts, with the product distribution being dependent on the reaction temperature.

Quantitative Data: TiBr4-Promoted Reaction of Arylaldehydes with But-3-yn-2-one

Entry	Arylaldehyde	Temperature (°C)	Product(s)	Yield (%)	(E/Z) Ratio
1	C₆H₅CHO	≤ -20	Brominated Adduct	Major Product	-
2	C₆H₅CHO	20	Brominated + Dibrominated Adducts	Major Products	Varies
3	4-ClC₆H₄CHO	≤ -20	Brominated Adduct	-	-
4	4-MeOC₆H₄CHO	20	Brominated + Dibrominated Adducts	-	Varies

Note: Detailed stereoselectivity data (d.r. or e.e.) is not extensively reported for this specific reaction, with the focus being on chemoselectivity and product distribution.

Experimental Protocol: General Procedure for TiBr4-Promoted Baylis-Hillman Type Reaction

• A solution of the arylaldehyde (1.0 mmol) in a suitable solvent (e.g., CH₂Cl₂) is cooled to the desired temperature (e.g., -20 °C).

• Titanium tetrabromide (1.4 mmol) is added to the solution under an inert atmosphere.

• But-3-yn-2-one (1.2 mmol) is then added dropwise to the reaction mixture.

• The reaction is stirred at the specified temperature for a designated time, monitoring the progress by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NaHCO₃.

• The mixture is extracted with an organic solvent, and the combined organic layers are dried and concentrated.

• The crude product is purified by column chromatography to isolate the desired brominated adduct(s).

Experimental Workflow: TiBr4 in Baylis-Hillman Reaction

Caption: General experimental workflow for the TiBr4-promoted Baylis-Hillman reaction.

Other Stereoselective Reactions: A Comparative Outlook

While detailed protocols for TiBr4 in other key stereoselective reactions such as aldol, Diels-Alder, and Michael additions are not as prevalent in the literature as for TiCl4, the principles of Lewis acid catalysis allow for some inferences. The choice of the halide ligand in titanium(IV) catalysts can influence both the reactivity and selectivity of a reaction due to differences in Lewis acidity and steric bulk.

• Lewis Acidity: The Lewis acidity of titanium tetrahalides generally follows the trend TiCl₄ > TiBr₄ > TiI₄. This difference can affect the extent of activation of the carbonyl substrate and, consequently, the reaction rate and stereochemical outcome.

• Halide Effects: The larger size of the bromide ion compared to the chloride ion can lead to different steric environments around the titanium center in the transition state, potentially influencing facial selectivity.

For reactions where TiBr4 data is limited, researchers can often use protocols for TiCl4 as a starting point, with the expectation that reaction times and stereoselectivities may vary.

Signaling Pathway Analogy: Lewis Acid Catalysis in a Generic Carbonyl Addition

Caption: Generalized scheme of TiBr4 acting as a Lewis acid to activate a carbonyl for nucleophilic attack.

Conclusion

Titanium tetrabromide is a capable Lewis acid catalyst for promoting stereoselective organic reactions. While its applications are not as extensively documented as those of TiCl4, it has demonstrated significant utility in specific areas such as the stereoselective anomerization of glycosides and in directing the outcome of Baylis-Hillman type reactions. For other stereoselective transformations, TiBr4 remains a potentially valuable tool, and its use, guided by the principles of Lewis acidity and halide effects, warrants further exploration. The protocols and data presented herein provide a foundation for researchers and drug development professionals to incorporate TiBr4 into their synthetic strategies for achieving desired stereochemical control.

References

• 1. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Reactions Involving Moisture-Sensitive Titanium(IV) Bromide (TiBr₄)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Titanium(IV) bromide (TiBr₄) is a powerful Lewis acid catalyst and reagent used in a variety of organic transformations, including aldol condensations, Baylis-Hillman reactions, and the formation of titanium enolates.[1][2] Its high reactivity, however, is matched by its extreme sensitivity to moisture. TiBr₄ reacts violently with water in a rapid, exothermic hydrolysis to release corrosive hydrogen bromide (HBr) gas.[1] Therefore, successful and safe experimentation with TiBr₄ necessitates the use of stringent air-free techniques to exclude atmospheric moisture and oxygen.

This document provides detailed protocols and application notes for setting up and performing reactions involving TiBr₄, with a focus on ensuring a completely inert atmosphere using either a Schlenk line or a glovebox.

Data Presentation: Properties of Titanium(IV) Bromide

A summary of the key physical and chemical properties of TiBr₄ is presented in the table below for easy reference.

Property	Value
Chemical Formula	TiBr₄
Molar Mass	367.49 g/mol
Appearance	Orange-brown crystalline solid
Melting Point	38-40 °C
Boiling Point	230 °C
Density	3.25 g/mL at 25 °C
Solubility	Soluble in nonpolar organic solvents, reacts with water
Key Hazard	Reacts violently with water, corrosive

Experimental Protocols: Handling and Reaction Setup for TiBr₄

Two primary methods for handling air- and moisture-sensitive reagents like TiBr₄ are the use of a Schlenk line or a glovebox. The choice between these techniques often depends on the scale of the reaction and the specific manipulations required.

Method 1: Reaction Setup using a Schlenk Line

A Schlenk line is a dual-manifold apparatus that provides a vacuum and a source of dry, inert gas (typically argon or nitrogen), allowing for the manipulation of sensitive reagents in glassware under an inert atmosphere.

Experimental Workflow for Schlenk Line Technique

Caption: Workflow for a TiBr₄ reaction using a Schlenk line.

Detailed Protocol for a TiBr₄-Mediated Baylis-Hillman Reaction (Schlenk Line):

This protocol describes a representative Baylis-Hillman reaction between an aryl aldehyde and an activated alkene, promoted by TiBr₄.

Materials:

• Schlenk flask (two- or three-necked)

• Rubber septa

• Magnetic stir bar

• Syringes and needles (oven-dried)

• Cannula (double-tipped needle)

• Schlenk line with vacuum pump and inert gas (argon or nitrogen) source

• Titanium(IV) bromide (TiBr₄)

• Aryl aldehyde (e.g., benzaldehyde)

• Activated alkene (e.g., methyl vinyl ketone)

• Anhydrous dichloromethane (DCM, freshly distilled or from a solvent purification system)

• Tertiary amine (e.g., triethylamine, freshly distilled)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

Procedure:

• Glassware Preparation:

  • Thoroughly clean and oven-dry all glassware (Schlenk flask, syringes, needles, cannula) at >120°C overnight.

  • Assemble the hot Schlenk flask with a magnetic stir bar and rubber septa on the necks and immediately attach it to the Schlenk line.

  • Evacuate the flask while gently heating with a heat gun (flame-drying) to remove any adsorbed moisture.

  • Allow the flask to cool to room temperature under a positive pressure of inert gas.

  • Repeat the vacuum/inert gas cycle three times to ensure a completely inert atmosphere.

• Reagent Preparation and Addition:

  • Under a positive flow of inert gas, add the aryl aldehyde (1.0 eq) and anhydrous DCM to the Schlenk flask via a syringe.

  • Add the tertiary amine catalyst (0.1-0.2 eq) to the reaction mixture via a syringe.

  • Cool the reaction mixture to the desired temperature (e.g., -20°C to -78°C) using a suitable cooling bath (e.g., dry ice/acetone).

  • Add the activated alkene (1.2 eq) to the cooled solution via a syringe.

• Addition of TiBr₄:

  • Solid TiBr₄: If working in a glovebox, weigh the TiBr₄ into a separate, dry Schlenk flask. Dissolve it in a minimal amount of anhydrous DCM. This solution can then be transferred to the main reaction flask via a cannula.

  • Direct Addition (with caution): Under a strong counter-flow of inert gas, quickly add the solid TiBr₄ to the reaction flask. This method is less precise and carries a higher risk of exposure to air.

  • Cannula Transfer of TiBr₄ solution:

    • Prepare a solution of TiBr₄ (1.1 eq) in anhydrous DCM in a separate, sealed Schlenk flask under an inert atmosphere.

    • Purge a cannula with inert gas.

    • Insert one end of the cannula into the headspace of the TiBr₄ solution flask and the other end through the septum of the reaction flask.

    • Lower the cannula into the TiBr₄ solution and apply a slight positive pressure of inert gas to the TiBr₄ flask to slowly transfer the solution to the reaction mixture.

  • Add the TiBr₄ solution dropwise to the stirred reaction mixture at low temperature.

• Reaction Monitoring and Work-up:

  • Stir the reaction at the low temperature and monitor its progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of sodium bicarbonate while the flask is still cold. Caution: This quenching is exothermic.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Method 2: Reaction Setup using a Glovebox

A glovebox provides a sealed environment with a continuously purified inert atmosphere, making it ideal for handling highly sensitive materials and for reactions that require multiple manipulations of solids.

Experimental Workflow for Glovebox Technique

Caption: Workflow for a TiBr₄ reaction using a glovebox.

Detailed Protocol for a TiBr₄-Mediated Aldol Reaction (Glovebox):

Materials:

• Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

• Round-bottom flask or vial with a screw cap

• Magnetic stir bar and stirrer/hotplate

• Balance

• Spatulas

• Syringes and needles

• Titanium(IV) bromide (TiBr₄)

• Ketone (e.g., acetone)

• Aldehyde (e.g., benzaldehyde)

• Anhydrous solvent (e.g., dichloromethane)

• Tertiary amine base (e.g., triethylamine)

Procedure:

• Preparation:

  • Bring all necessary, oven-dried glassware, reagents (in sealed containers), and equipment into the glovebox antechamber.

  • Purge the antechamber with at least three vacuum/inert gas cycles before transferring the items into the main glovebox chamber.

• Reaction Setup:

  • Inside the glovebox, place a magnetic stir bar into a round-bottom flask.

  • Weigh the TiBr₄ (1.1 eq) directly into the flask.

  • Add the anhydrous solvent to dissolve the TiBr₄.

  • Add the ketone (1.2 eq) to the solution.

  • Add the tertiary amine base (1.2 eq) dropwise to the stirred solution.

  • Finally, add the aldehyde (1.0 eq) to initiate the reaction.

  • Seal the flask and allow the reaction to stir at room temperature (or heat if necessary).

• Reaction Monitoring and Work-up:

  • Monitor the reaction by taking small aliquots for TLC analysis (this can be done by quickly removing a sealed vial from the glovebox).

  • Once the reaction is complete, ensure the reaction vessel is securely sealed.

  • Remove the sealed reaction vessel from the glovebox via the antechamber.

  • In a fume hood, carefully unseal the vessel and quench the reaction by slowly adding a suitable quenching solution (e.g., saturated aqueous ammonium chloride).

  • Proceed with a standard aqueous work-up, extraction, and purification as described in the Schlenk line protocol.

Safety Precautions:

• Always handle TiBr₄ in a well-ventilated fume hood or under an inert atmosphere.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves.

• Be aware of the violent reaction of TiBr₄ with water. Ensure all glassware and reagents are scrupulously dry.

• Have a suitable quenching agent and spill kit readily available.

• The HBr gas evolved upon hydrolysis is highly corrosive and toxic. Avoid inhalation.

References

• 1. researchgate.net [researchgate.net]
• 2. Amine and Titanium (IV) Chloride, Boron (III) Chloride or Zirconium (IV) Chloride-Promoted Baylis-Hillman Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Titanium(IV) Bromide: A Novel Precursor for Titanium Dioxide Nanoparticle Synthesis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

Titanium dioxide (TiO₂) nanoparticles are of significant interest across various scientific and industrial fields, including photocatalysis, photovoltaics, and nanomedicine, owing to their unique electronic and optical properties. While titanium alkoxides and titanium(IV) chloride (TiCl₄) are commonly employed as precursors for TiO₂ nanoparticle synthesis, the use of titanium(IV) bromide (TiBr₄) remains a less explored alternative. This document provides detailed application notes and adapted experimental protocols for the synthesis of TiO₂ nanoparticles using TiBr₄ as a precursor. The methodologies are derived from established sol-gel and hydrolysis procedures for analogous titanium halides, offering a foundational guide for researchers venturing into this novel synthesis route. Quantitative data, adapted from studies using TiCl₄, is presented in tabular format to provide expected characterization benchmarks.

Introduction

The synthesis of titanium dioxide nanoparticles with controlled size, morphology, and crystallinity is crucial for their application in diverse technological fields. The choice of precursor plays a pivotal role in determining the final properties of the nanoparticles. While titanium(IV) chloride is a widely studied precursor, titanium(IV) bromide offers a potentially different reaction kinetic and may influence the resulting nanoparticle characteristics due to the difference in halide reactivity. The protocols outlined below are adapted from well-established methods for TiCl₄ and provide a starting point for the synthesis and characterization of TiO₂ nanoparticles from TiBr₄.

Experimental Protocols

Two primary methods adapted for the use of titanium(IV) bromide are the sol-gel process and controlled hydrolysis.

Protocol 1: Sol-Gel Synthesis of TiO₂ Nanoparticles from Titanium(IV) Bromide

This protocol is adapted from the sol-gel synthesis of TiO₂ nanoparticles using TiCl₄ as a precursor.[1][2][3]

Materials:

• Titanium(IV) bromide (TiBr₄)

• Absolute Ethanol (C₂H₅OH)

• Deionized Water

• Ammonium Hydroxide (NH₄OH) solution (for pH adjustment)

• Beakers, magnetic stirrer, and hot plate

• Centrifuge

• Drying oven

• Furnace for calcination

Procedure:

• Under an inert atmosphere (e.g., in a glovebox) to prevent premature hydrolysis, slowly add a specific molar concentration of titanium(IV) bromide to absolute ethanol with vigorous stirring. The reaction is exothermic and will likely release hydrogen bromide (HBr) gas.

• Continue stirring the solution for 30-60 minutes to ensure complete dissolution and initial reaction, leading to the formation of a titanium alkoxide-bromide species.

• Slowly add deionized water dropwise to the solution while stirring continuously to initiate hydrolysis. The rate of water addition is critical to control the particle size.

• Adjust the pH of the solution to approximately 8 by the dropwise addition of ammonium hydroxide solution to promote condensation and gel formation.

• Age the resulting gel for 24 hours at room temperature to allow for the completion of the polycondensation process.

• Wash the gel multiple times with deionized water and ethanol to remove by-products, using centrifugation to separate the solid phase.

• Dry the washed gel in an oven at 80-100°C for 12-24 hours to obtain a dry powder.

• Calcination: Heat the dried powder in a furnace at a controlled temperature (e.g., 400-600°C) for 2-4 hours to induce crystallization into the desired TiO₂ phase (anatase or rutile).

Protocol 2: Controlled Hydrolysis of Titanium(IV) Bromide

This method is adapted from the hydrolysis of TiCl₄ in an aqueous or alcoholic medium.[4][5][6][7]

Materials:

• Titanium(IV) bromide (TiBr₄)

• Deionized Water or Ethanol

• Ice bath

• Beakers and magnetic stirrer

• Centrifuge

• Drying oven

• Furnace for calcination

Procedure:

• Cool a beaker of deionized water or ethanol in an ice bath.

• Under vigorous stirring, slowly add a predetermined amount of titanium(IV) bromide to the cold solvent. This reaction is highly exothermic and will generate HBr.

• A white precipitate of hydrated titanium oxide will form. Continue stirring the suspension for 1-2 hours.

• Separate the precipitate by centrifugation and wash it repeatedly with deionized water until the washings are neutral to remove residual acid.

• Dry the precipitate in an oven at 100°C for 12 hours.

• Calcine the dried powder at a specific temperature (e.g., 450°C) for 1-2 hours to obtain crystalline TiO₂ nanoparticles.

Quantitative Data (Adapted from TiCl₄ Studies)

The following tables summarize expected quantitative data for TiO₂ nanoparticles synthesized using a titanium halide precursor, based on literature values for TiCl₄. These values should be considered as a reference point for characterization.

Table 1: Synthesis Parameters and Resulting Nanoparticle Properties (Adapted from TiCl₄ Sol-Gel Synthesis)

Parameter	Value Range	Expected Outcome	Reference
Precursor Concentration	0.1 - 1.0 M	Higher concentration may lead to larger particle sizes.	[1]
Water:Titanium Molar Ratio	4:1 - 100:1	Affects hydrolysis rate and particle size.	[5]
pH	3 - 9	Influences gelation time and surface charge.	[5]
Calcination Temperature	400 - 800 °C	Determines crystal phase (Anatase vs. Rutile) and crystallinity.	[3]
Resulting Particle Size	10 - 50 nm	Dependent on all of the above parameters.	[3][4]
Crystal Phase	Anatase, Rutile, or mixed	Primarily dependent on calcination temperature.	[3]

Table 2: Characterization Data of TiO₂ Nanoparticles (Adapted from TiCl₄ Hydrolysis Studies)

Characterization Technique	Parameter	Typical Values	Reference
X-ray Diffraction (XRD)	Crystal Phase	Anatase, Rutile	[1]
Crystallite Size	15 - 30 nm	[8]
Transmission Electron Microscopy (TEM)	Particle Size	20 - 60 nm	[8]
Morphology	Spherical, agglomerated	[6]
Brunauer-Emmett-Teller (BET)	Surface Area	50 - 200 m²/g	[1]
UV-Vis Spectroscopy	Band Gap	3.2 eV (Anatase), 3.0 eV (Rutile)	[6]

Visualizations

Experimental Workflow for Sol-Gel Synthesis

Caption: Sol-Gel synthesis workflow for TiO₂ nanoparticles from TiBr₄.

Logical Relationship of Synthesis Parameters and Nanoparticle Properties

Caption: Interplay of synthesis parameters and resulting nanoparticle properties.

Conclusion

While titanium(IV) bromide is not a conventional precursor for the synthesis of titanium dioxide nanoparticles, the established methodologies for other titanium halides, particularly TiCl₄, provide a robust framework for its investigation. The adapted protocols for sol-gel and hydrolysis methods presented herein offer a starting point for researchers to explore the synthesis of TiO₂ nanoparticles from TiBr₄. The expected quantitative data, derived from analogous systems, can guide the characterization and optimization of the synthesis process. Further research is warranted to elucidate the specific effects of the bromide counter-ion on the nucleation, growth, and final properties of the resulting TiO₂ nanoparticles, which may lead to materials with unique and advantageous characteristics for various applications.

References

• 1. universepg.com [universepg.com]
• 2. Review of the sol–gel method in preparing nano TiO2 for a... [degruyterbrill.com]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of TiO2 Anatase Nanocrystals by TiCl4 Hydrolysis with Additive H2SO4 | PLOS One [journals.plos.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of TiO2 Anatase Nanocrystals by TiCl4 Hydrolysis with Additive H2SO4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of TiO₂ nanoparticles by electrochemical method and their antibacterial application - Arabian Journal of Chemistry [arabjchem.org]

Technical Notes & Optimization

Technical Support Center: Handling and Storage of Air-Sensitive Titanium(IV) Bromide

This guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and storage of air-sensitive Titanium(IV) bromide (TiBr₄).

Frequently Asked Questions (FAQs)

Q1: What is Titanium(IV) bromide and why is it considered air-sensitive?

Titanium(IV) bromide, also known as titanium tetrabromide (TiBr₄), is a chemical compound that is highly reactive with components of the air, specifically water and oxygen.[1] This reactivity is due to the high Lewis acidity of the titanium(IV) center.[2][3]

Q2: What happens when Titanium(IV) bromide is exposed to air?

Upon exposure to moist air, Titanium(IV) bromide rapidly hydrolyzes. This reaction is often vigorous and can be dangerous, releasing corrosive hydrogen bromide (HBr) gas.[3][4][5] The solid itself will fume and decompose, forming titanium oxides and oxybromides.

Q3: How should I properly store Titanium(IV) bromide?

Titanium(IV) bromide should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as water, strong bases, and oxidizing agents.[6][7] The container must be kept tightly sealed. For long-term storage, it is recommended to store it under an inert atmosphere, such as nitrogen or argon, and in a locked cabinet.[6] Some suppliers recommend storing it in the dark in sealed brown glass ampules.[8]

Q4: What are the primary safety hazards associated with Titanium(IV) bromide?

The main hazards are its corrosivity and violent reaction with water.[5][9] It can cause severe skin burns and serious eye damage.[6][10] Inhalation of its vapors or the hydrogen bromide gas produced upon decomposition can cause respiratory tract irritation.[5]

Q5: What personal protective equipment (PPE) should I wear when handling Titanium(IV) bromide?

Appropriate PPE includes chemical safety goggles or a face shield, chemical-resistant gloves (inspect before use), and a lab coat.[6] All handling of the solid should be performed in a glovebox or using a Schlenk line to maintain an inert atmosphere.[1]

Q6: In case of a spill, what is the correct clean-up procedure?

In the event of a spill, evacuate the area and ensure adequate ventilation. Use personal protective equipment. Do not use water to clean up the spill.[6] Instead, use a dry clean-up procedure to avoid generating dust. Collect the spilled material with a dry scoop or shovel and place it in a suitable, labeled container for waste disposal.[5][9]

Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Titanium(IV) bromide solid is fuming or appears wet.	- The storage container is not properly sealed.- The compound was handled outside of an inert atmosphere.- Introduction of moisture from contaminated equipment.	- Immediately transfer the container to a glovebox or other inert atmosphere.- If the material is significantly decomposed, it may need to be disposed of according to hazardous waste protocols.- Ensure all glassware and equipment are rigorously dried before use.
A solution of Titanium(IV) bromide is cloudy or contains a precipitate.	- The solvent was not anhydrous.- The solution was prepared or handled with exposure to air/moisture.- Reaction with impurities in the solvent.	- Use a freshly opened bottle of anhydrous solvent or a solvent that has been properly dried and degassed.- Prepare the solution under a strictly inert atmosphere (glovebox or Schlenk line).- Filter the solution under inert atmosphere if the precipitate is from an insoluble impurity and the solution is still viable for your experiment.
A reaction with Titanium(IV) bromide is not proceeding as expected or yields are low.	- The Titanium(IV) bromide has degraded due to improper storage or handling.- Incomplete transfer of the solid reagent.- Presence of moisture in the reaction setup.	- Use a fresh, properly stored sample of Titanium(IV) bromide.- Ensure accurate weighing and complete transfer of the solid in an inert atmosphere.- Rigorously dry all glassware, solvents, and other reagents before starting the reaction.
The solid Titanium(IV) bromide has changed color significantly from its original orange-brown appearance.	- Decomposition due to prolonged or severe exposure to air and moisture.- Contamination with other reagents.	- The material is likely decomposed and should not be used. Dispose of it according to safety protocols.- Always use clean, dedicated spatulas and glassware for handling.

Quantitative Data Summary

The following table summarizes key quantitative data for Titanium(IV) bromide.

Property	Value
Molecular Formula	TiBr₄
Molar Mass	367.48 g/mol [2]
Appearance	Orange-brown hygroscopic crystals[2][8]
Melting Point	38-40 °C[2]
Boiling Point	230 °C[2]
Density	3.25 g/cm³ at 25 °C[2]
Solubility in Water	Decomposes violently[2][9]
Solubility in Organic Solvents	Soluble in chlorocarbons, benzene, diethyl ether, and ethanol[2][4]

Experimental Protocols

Protocol 1: Transferring Solid Titanium(IV) Bromide in a Glovebox

Objective: To safely and accurately weigh and transfer a specific amount of solid Titanium(IV) bromide to a reaction vessel inside an inert atmosphere glovebox.

Materials:

• Titanium(IV) bromide in its original container

• Spatula

• Weighing paper or weighing boat

• Analytical balance (located inside the glovebox)

• Reaction vessel (e.g., round-bottom flask) with a stopper or septum

• Appropriate PPE (lab coat, safety glasses, gloves suitable for glovebox work)

Procedure:

• Ensure the glovebox atmosphere is dry and inert (typically <1 ppm O₂ and H₂O).

• Bring all necessary materials (spatula, weighing paper, reaction vessel) into the glovebox antechamber and evacuate and refill with inert gas for at least three cycles.

• Transfer the materials from the antechamber into the main glovebox chamber.

• Open the container of Titanium(IV) bromide inside the glovebox.

• Place the weighing paper on the analytical balance and tare it.

• Using a clean, dry spatula, carefully transfer the desired amount of Titanium(IV) bromide onto the weighing paper.

• Record the exact mass.

• Carefully transfer the weighed solid into the reaction vessel.

• Seal the reaction vessel.

• Tightly reseal the original Titanium(IV) bromide container.

• Clean the spatula and the balance area within the glovebox.

• Remove the sealed reaction vessel from the glovebox via the antechamber.

Protocol 2: Preparation of a Titanium(IV) Bromide Solution under Inert Atmosphere

Objective: To prepare a solution of Titanium(IV) bromide of a known concentration using Schlenk line techniques.

Materials:

• Titanium(IV) bromide

• Anhydrous, degassed solvent (e.g., dichloromethane, benzene)

• Schlenk flask with a magnetic stir bar

• Graduated cylinder or syringe for solvent measurement

• Schlenk line with a dual vacuum/inert gas manifold

• Cannula or syringe for liquid transfer

• Septa

Procedure:

• Assemble the Schlenk flask with the stir bar and a septum, and flame-dry it under vacuum on the Schlenk line to remove adsorbed moisture.

• Allow the flask to cool to room temperature under a positive pressure of inert gas (argon or nitrogen).

• In a glovebox, weigh the required amount of Titanium(IV) bromide and add it to the cooled, inert Schlenk flask. Reseal the flask with the septum.

• Remove the flask from the glovebox and connect it to the Schlenk line.

• Using a dry syringe or cannula, transfer the calculated volume of anhydrous, degassed solvent into the Schlenk flask while maintaining a positive pressure of inert gas.

• Once the addition is complete, stir the mixture until the solid is fully dissolved.

• The resulting solution can be used directly from the Schlenk flask or transferred to another reaction vessel via cannula transfer.

Visualizations

Caption: Troubleshooting workflow for common issues encountered with Titanium(IV) bromide.

Caption: Chemical reactivity pathway of Titanium(IV) bromide upon exposure to air.

References

• 1. Titanium(IV) bromide, 98%, Thermo Scientific Chemicals 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. Titanium_tetrabromide [chemeurope.com]
• 3. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 4. titanium(IV) bromide [chemister.ru]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. m.youtube.com [m.youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. TITANIUM(IV) BROMIDE CAS#: 7789-68-6 [m.chemicalbook.com]
• 10. Titanium tetrabromide | Br4Ti | CID 123263 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Managing Hydrolysis of Titanium(IV) Bromide

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Titanium(IV) bromide (TiBr₄). The focus is on preventing and managing hydrolysis during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is Titanium(IV) bromide so sensitive to moisture?

A1: Titanium(IV) bromide is a strong Lewis acid and is highly susceptible to hydrolysis. It reacts readily with water, even atmospheric moisture, in a rapid and exothermic reaction.[1][2] This reaction leads to the formation of titanium oxybromides, and ultimately titanium dioxide (TiO₂), and releases corrosive hydrogen bromide (HBr) gas.[1][2] The high reactivity is due to the electron-deficient nature of the titanium center, which readily accepts electrons from water molecules.

Q2: What are the visible signs of TiBr₄ hydrolysis?

A2: The most immediate sign of hydrolysis is the evolution of dense white fumes upon exposure to air.[3][4] These fumes consist of hydrogen bromide gas and fine particles of titanium dioxide.[3][4] If hydrolysis occurs within a reaction mixture, you may observe the formation of a white or off-white precipitate (titanium oxides/oxybromides), which can interfere with your reaction and product isolation.

Q3: How does hydrolysis affect my reaction?

A3: Hydrolysis of TiBr₄ can have several detrimental effects on a chemical reaction:

• Reduced Yield: The active TiBr₄ catalyst or reagent is consumed by the reaction with water, leading to lower product yields.

• Byproduct Formation: The hydrogen bromide generated can lead to unwanted side reactions.

• Product Contamination: The solid titanium dioxide or oxybromide precipitates can contaminate your desired product, making purification difficult.[3]

• Inconsistent Results: Uncontrolled hydrolysis leads to poor reproducibility of your experiments.

Q4: What is the primary safety concern with TiBr₄ hydrolysis?

A4: The primary safety hazard is the rapid and potentially dangerous release of hydrogen bromide (HBr) gas.[1][2] HBr is a corrosive and toxic gas that can cause severe irritation to the respiratory tract, eyes, and skin.[4] The hydrolysis reaction is also exothermic, which can lead to a pressure buildup in a closed system.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
White fumes are observed when handling the TiBr₄ container.	The container has been improperly sealed, allowing atmospheric moisture to enter.	Always handle TiBr₄ in a glovebox or under a positive pressure of an inert gas (e.g., argon or nitrogen).[5][6][7][8][9] Ensure the container is sealed with a Sure/Seal-type cap and parafilm when not in use.[3]
A white precipitate forms immediately upon adding TiBr₄ to the reaction mixture.	The solvent or other reagents contain residual water.	Use anhydrous solvents and reagents. Solvents should be freshly distilled from an appropriate drying agent or passed through a solvent purification system. Other reagents should be dried before use.
The reaction is sluggish or does not proceed to completion.	The TiBr₄ has been partially or fully hydrolyzed, reducing its catalytic activity.	Verify the purity of your TiBr₄. If necessary, purify it before use. Ensure all glassware is rigorously dried and the reaction is conducted under a strictly inert atmosphere.[8][9]
The isolated product is contaminated with a white solid.	The product has co-precipitated with titanium dioxide or oxybromides formed during the reaction or workup.	Filter the reaction mixture under inert conditions to remove the solid byproducts before quenching the reaction. Alternatively, consider a basic workup to convert titanium species into insoluble titanium hydroxide, which can then be filtered off.[10]
The pH of the reaction mixture becomes highly acidic.	Significant hydrolysis has occurred, leading to the formation of HBr.	This indicates a severe moisture contamination issue. The experiment should be repeated with stricter adherence to anhydrous techniques. The presence of excess acid can also be addressed by using a non-nucleophilic base as a scavenger.

Experimental Protocols

Protocol 1: General Handling and Dispensing of Titanium(IV) Bromide

This protocol outlines the standard procedure for safely handling and transferring TiBr₄ to minimize hydrolysis.

Materials:

• Titanium(IV) bromide in a sealed bottle (preferably with a Sure/Seal cap)

• Dry, nitrogen- or argon-flushed glovebox or Schlenk line setup[5][7]

• Oven-dried glassware (e.g., reaction flask, syringes, needles)[8][9]

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Dry nitrogen or argon gas source

Procedure:

• Preparation: Dry all glassware in an oven at >120 °C for at least 4 hours and allow it to cool in a desiccator or under a stream of inert gas.[8] Assemble the reaction apparatus while hot and flush with dry nitrogen or argon.[8]

• Inert Atmosphere: If using a Schlenk line, connect the reaction flask and evacuate and backfill with inert gas three times.[5] Maintain a positive pressure of inert gas throughout the experiment.[8] If using a glovebox, ensure the atmosphere is dry and inert.

• Transfer: Transfer the TiBr₄ bottle into the glovebox. If using a Schlenk line, use a syringe and needle technique.

• Syringe Transfer (Schlenk line): a. Purge a dry syringe with inert gas.[6][9] b. Pierce the septum of the TiBr₄ bottle with the needle and draw the desired volume of the liquid. c. To prevent drips and exposure to air, draw a small amount of inert gas into the syringe to act as a buffer.[9] d. Quickly transfer the TiBr₄ to the reaction flask by injecting it through a septum against a positive flow of inert gas.

Protocol 2: Using a Water Scavenger

In reactions where trace amounts of water are unavoidable, a water scavenger can be employed.

Materials:

• All materials from Protocol 1

• Water scavenger (e.g., chlorotrimethylsilane, orthoesters)[11][12]

Procedure:

• Follow steps 1-3 of Protocol 1 to set up the reaction under an inert atmosphere.

• Before adding the Titanium(IV) bromide, add the water scavenger to the reaction solvent.

• Stir the mixture for a predetermined amount of time to allow the scavenger to react with any residual water.

• Proceed with the addition of TiBr₄ as described in Protocol 1.

Visualizations

Hydrolysis Pathway and Mitigation

References

• 1. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 2. Titanium_tetrabromide [chemeurope.com]
• 3. reddit.com [reddit.com]
• 4. TITANIUM TETRACHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 6. fauske.com [fauske.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. ehs.umich.edu [ehs.umich.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. afinitica.com [afinitica.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: TiBr₄ Catalyzed Transformations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common side reactions encountered in chemical transformations catalyzed by titanium tetrabromide (TiBr₄).

General Issues & FAQs

This section addresses overarching challenges that can arise during the use of TiBr₄ as a catalyst, primarily stemming from its inherent chemical properties.

Frequently Asked Questions (FAQs)

Q1: My reaction is sluggish or not proceeding. What are the common causes?

A1: Several factors can contribute to low reactivity in TiBr₄ catalyzed transformations:

• Catalyst Hydrolysis: TiBr₄ reacts rapidly and exothermically with moisture to form inactive titanium oxybromide species and hydrogen bromide (HBr).[1] This is the most common cause of catalyst deactivation. Ensure all glassware is oven- or flame-dried, and all solvents and reagents are rigorously dried before use. Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) is crucial.

• Lewis Base Inhibition: Solvents with Lewis basic properties (e.g., ethers like THF, amines) can coordinate to the Lewis acidic titanium center, forming adducts such as TiBr₄(THF)₂.[1] This coordination can reduce the catalyst's ability to activate the substrate. While sometimes used to modulate reactivity, strong coordination can inhibit the reaction.

• Insufficient Catalyst Loading: In some cases, particularly with less reactive substrates, the catalytic amount may be insufficient to drive the reaction to completion.

Q2: I am observing the formation of a white precipitate in my reaction mixture. What is it?

A2: A white precipitate is most likely hydrated titanium dioxide (TiO₂) or titanium oxybromides, resulting from the reaction of TiBr₄ with trace amounts of water.[1] This indicates that your reaction conditions are not sufficiently anhydrous.

Q3: Can I regenerate the TiBr₄ catalyst?

A3: While general methods for regenerating titanium-containing catalysts exist, such as acid treatment followed by calcination, these are typically for solid-supported catalysts used in industrial processes.[2] For laboratory-scale organic reactions where TiBr₄ is used in solution, regeneration is generally not practical due to the difficulty of isolating and converting the deactivated species back to pure TiBr₄. The focus should be on preventing deactivation in the first place.

Troubleshooting Guide: Catalyst Deactivation

Issue	Potential Cause	Troubleshooting Steps
Low or no conversion	Catalyst hydrolysis due to moisture.	- Oven- or flame-dry all glassware immediately before use.- Use freshly distilled and dried solvents.- Dry all reagents thoroughly.- Handle TiBr₄ and set up the reaction under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).
Inhibition by Lewis basic solvents or impurities.	- Use non-coordinating solvents like dichloromethane or toluene.- Purify reagents to remove any Lewis basic impurities.
Formation of a white solid	Reaction of TiBr₄ with water.	- Immediately cease the reaction and re-evaluate the drying procedures for all components (glassware, solvents, reagents).

TiBr₄ Catalyzed Aldol Condensation

Titanium tetrabromide is a potent Lewis acid catalyst for aldol reactions, promoting the formation of β-hydroxy carbonyl compounds, which may subsequently dehydrate to α,β-unsaturated carbonyl compounds.

Frequently Asked Questions (FAQs)

Q1: My TiBr₄-catalyzed aldol reaction is giving a low yield of the desired α,β-unsaturated product and a significant amount of an intermediate. What is this side product?

A1: The most common side product in TiBr₄-catalyzed aldol-type reactions is the undehydrated haloaldol adduct .[2] In this intermediate, a bromide atom from TiBr₄ has added to the α-position of the enone, and the titanium enolate has reacted with the aldehyde, but the final elimination of water (or its equivalent) has not occurred.

Q2: How can I promote the formation of the final dehydrated product over the haloaldol adduct?

A2: Simply increasing the reaction temperature may not be effective and can lead to decomposition.[2] A more effective strategy is to adjust the stoichiometry of the reagents. Increasing the loading of TiBr₄ can enhance the rate of the initial aldol addition.[2] Subsequent treatment with a non-nucleophilic base after the initial reaction may facilitate the elimination step.

Troubleshooting Guide: Aldol Condensation

Issue	Side Product	Troubleshooting Steps
Low yield of α,β-unsaturated product	Undehydrated haloaldol adduct	- Increase the molar equivalent of TiBr₄.- After the initial reaction is complete (monitored by TLC), consider a basic workup or the addition of a mild, non-nucleophilic base to promote dehydration.- Optimize reaction time; prolonged reaction times do not always favor dehydration.[2]
Formation of complex mixtures	Self-condensation of the aldehyde or ketone	- Use a slow addition of the enolizable component to the reaction mixture containing the aldehyde and TiBr₄.- For crossed aldol reactions, use a non-enolizable aldehyde if possible.

Quantitative Data: Aldol Reaction Side Products

The formation of the undehydrated aldol adduct is a significant side reaction. In a study on a related TiCl₄-mediated three-component reaction, the following observations were made:

Substrate (Aldehyde)	TiCl₄ (equiv.)	Yield of Dehydrated Product	Major Side Product	Yield of Undehydrated Adduct
Benzaldehyde	0.5	<30%	Undehydrated haloaldol adduct	Not quantified
Benzaldehyde	1.0	45%	Undehydrated haloaldol adduct	Not quantified
p-Nitrobenzaldehyde	1.0	Predominantly aldol condensation product	Undehydrated haloaldol adduct	82%

Data adapted from a study on a TiCl₄-mediated reaction, which provides insights into the expected behavior with TiBr₄.[2]

Illustrative Workflow: TiBr₄-Catalyzed Aldol Reaction

General workflow for a TiBr₄-catalyzed aldol reaction.

Experimental Protocol: Three-Component Halo-Aldol Type Reaction (Adapted from a TiCl₄ procedure)

This protocol is adapted from a procedure using TiCl₄ and can be used as a starting point for a TiBr₄-catalyzed reaction.[2]

• Preparation: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add the aldehyde (1.0 mmol) and dichloromethane (3.0 mL).

• Addition of TiBr₄: Cool the mixture to 0 °C and add a 1.0 M solution of TiBr₄ in dichloromethane (1.2 mmol, 1.2 equiv) dropwise.

• Addition of Enone: Add the α,β-unsaturated ketone (2.0 mmol, 2.0 equiv) dropwise to the stirred solution at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C or room temperature while monitoring the consumption of the aldehyde by TLC (typically 1-2 hours).

• Workup: Quench the reaction by pouring it into a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

TiBr₄ Catalyzed Michael Addition

TiBr₄ can catalyze the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds. Side reactions are often related to the reactivity of the Michael acceptor and the nucleophile.

Frequently Asked Questions (FAQs)

Q1: I am observing the formation of a high molecular weight, insoluble material in my TiBr₄-catalyzed Michael addition. What is it?

A1: This is likely due to the polymerization of the Michael acceptor . The strong Lewis acidity of TiBr₄ can activate the α,β-unsaturated system, making it susceptible to polymerization, especially with highly reactive acceptors like acrylates or acrylonitrile.

Q2: My reaction is giving a mixture of the desired 1,4-addition product and a 1,2-addition product. How can I improve the selectivity for the Michael adduct?

A2: The balance between 1,4- (Michael) and 1,2-addition is influenced by both electronic and steric factors. To favor the thermodynamically more stable 1,4-adduct, consider the following:

• Temperature Control: Running the reaction at lower temperatures can sometimes favor the kinetic 1,2-adduct. Experiment with a range of temperatures to find the optimal conditions for 1,4-addition.

• Solvent Choice: The polarity of the solvent can influence the reaction pathway. Non-polar solvents often favor 1,4-addition.

Q3: After purification, I see products corresponding to the addition of two equivalents of the Michael acceptor to my nucleophile. How can I prevent this?

A3: This is a common side reaction known as di-addition or poly-addition . It occurs when the initial Michael adduct can act as a nucleophile for a subsequent addition. To minimize this:

• Stoichiometry Control: Use an excess of the Michael acceptor relative to the nucleophile.

• Slow Addition: Add the nucleophile slowly to a solution of the Michael acceptor and TiBr₄ to maintain a low concentration of the nucleophilic species.

Troubleshooting Guide: Michael Addition

Issue	Side Product / Problem	Troubleshooting Steps
Formation of polymer	Polymerization of Michael acceptor	- Add the Michael acceptor slowly to the reaction mixture.- Run the reaction at a lower temperature.- Consider using a less reactive Michael acceptor if possible.
Mixture of 1,2- and 1,4-adducts	Competing 1,2-addition	- Optimize the reaction temperature.- Screen different solvents to favor 1,4-addition.
Multiple addition products	Di- or poly-addition	- Use an excess of the Michael acceptor.- Add the nucleophile slowly to the reaction mixture.
Reaction reversal	Retro-Michael reaction	- After the reaction is complete, quench it promptly to isolate the product.- Choose reaction conditions that favor the thermodynamic product.

Illustrative Diagram: Competing Pathways in Michael Addition

Competing reaction pathways in a TiBr₄-catalyzed Michael addition.

TiBr₄ Catalyzed Friedel-Crafts Reactions

As a strong Lewis acid, TiBr₄ is an effective catalyst for Friedel-Crafts alkylation and acylation reactions.

Frequently Asked Questions (FAQs)

Q1: In my TiBr₄-catalyzed Friedel-Crafts alkylation, I am getting a mixture of isomers and poly-alkylated products. How can I improve the selectivity?

A1: These are classic side reactions in Friedel-Crafts alkylations.

• Polyalkylation: The initial alkylation product is often more nucleophilic than the starting material, leading to further alkylation. To minimize this, use a large excess of the aromatic substrate relative to the alkylating agent.

• Isomerization: Carbocation rearrangements can occur to form a more stable carbocation prior to alkylation. This is difficult to control completely but can sometimes be influenced by temperature and solvent. Using a milder Lewis acid or conditions that favor an Sₙ2-like mechanism over a discrete carbocation can also help.

Q2: My TiBr₄-catalyzed Friedel-Crafts acylation is not going to completion, even with stoichiometric catalyst.

A2: In Friedel-Crafts acylations, the product ketone is a Lewis base that can coordinate strongly to the TiBr₄ catalyst. This forms a complex that deactivates the catalyst. Therefore, stoichiometric or even excess amounts of the Lewis acid are often required to drive the reaction to completion.

Troubleshooting Guide: Friedel-Crafts Reactions

Reaction Type	Issue	Side Product / Problem	Troubleshooting Steps
Alkylation	Low selectivity	Polyalkylation	- Use a large excess of the aromatic substrate.
Isomerization of the alkyl group	- This is inherent to reactions involving carbocations. Consider alternative synthetic routes if a specific isomer is required.
Acylation	Low conversion	Catalyst deactivation by product	- Use at least a stoichiometric amount of TiBr₄ relative to the acylating agent.

Illustrative Diagram: Friedel-Crafts Acylation Catalyst Deactivation

Deactivation of TiBr₄ by the product in Friedel-Crafts acylation.

References

• 1. patents.justia.com [patents.justia.com]
• 2. EP1552886B1 - A process for regenerating catalyst containing titanium - Google Patents [patents.google.com]

deactivation and regeneration of Titanium(IV) bromide catalysts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Titanium(IV) bromide (TiBr₄) catalysts. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common issues encountered during experimentation, focusing on catalyst deactivation and regeneration.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Titanium(IV) bromide catalyst deactivation?

A1: The primary and most rapid cause of deactivation for Titanium(IV) bromide, a strong Lewis acid, is hydrolysis.[1][2] TiBr₄ reacts quickly and exothermically with even trace amounts of water from solvents, reagents, or atmospheric moisture. This reaction forms inactive titanium oxo-bromo species or titanium dioxide (TiO₂) and releases hydrogen bromide (HBr).[1][2][3] Other potential deactivation mechanisms, common to many catalysts, include poisoning by strong Lewis bases in the reaction mixture, formation of insoluble adducts with products, and physical blockage of active sites by polymeric byproducts or coke.[4][5]

Q2: How can I prevent premature catalyst deactivation?

A2: Preventing deactivation hinges on rigorous exclusion of water and other impurities. Always use freshly dried, anhydrous solvents and reagents. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using appropriate techniques such as Schlenk lines or a glovebox. Ensure all glassware is thoroughly oven- or flame-dried before use. Purifying reagents to remove potential catalyst poisons (e.g., sulfur or nitrogen-containing compounds) can also extend the catalyst's lifetime.

Q3: What are the visible signs of a deactivated TiBr₄ catalyst?

A3: A visible sign of deactivation is a change in the physical appearance of the catalyst. Fresh Titanium(IV) bromide is typically an amber or brown crystalline solid.[1] Upon exposure to moisture, it will often fume and transform into a white or off-white solid, which is indicative of the formation of titanium oxides or hydroxides.[6] In solution, the formation of a persistent white precipitate or gel-like substance during the reaction can also signal catalyst hydrolysis and deactivation.[6]

Q4: Is it possible to fully regenerate a deactivated TiBr₄ catalyst?

A4: Yes, regeneration is possible, particularly for heterogeneous or supported titanium-based catalysts. The goal of regeneration is to remove the deactivating species (e.g., water, organic residues, poisons) and restore the active Lewis acidic sites. Common methods include washing with acidic solutions to remove fouling, followed by calcination (high-temperature heating) to restore the catalyst's structure and activity.[7] For some systems, simple solvent washing or treatment with specific regenerating agents can be effective.[7][8] The success of regeneration, measured by the recovery of catalytic activity, can be very high, often restoring the catalyst to the level of a fresh one.[7]

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Problem: My reaction is sluggish, or the conversion has stalled.

• Possible Cause 1: Catalyst Deactivation by Water. Trace moisture in your reagents or solvent may have hydrolyzed the TiBr₄ catalyst.

• Solution:

  • Ensure all components of the reaction are rigorously anhydrous. Consider re-purifying and drying your solvents and non-volatile reagents.

  • If possible and compatible with your reaction, add a dehydrating agent like molecular sieves.

  • For future experiments, re-evaluate your inert atmosphere techniques.

• Possible Cause 2: Catalyst Poisoning. Your substrate or a reagent may contain impurities (e.g., amines, thiols) that act as strong Lewis bases, irreversibly binding to the TiBr₄ active sites.

• Solution:

  • Purify all starting materials via distillation, recrystallization, or chromatography to remove potential poisons.

  • Check the literature for known incompatibilities between TiBr₄ and your functional groups.

• Possible Cause 3: Insufficient Catalyst Loading. The amount of catalyst may be too low for the scale of your reaction, especially if minor impurities are present.

• Solution:

  • Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%).

  • If the reaction proceeds with higher loading, it strongly suggests that impurities are consuming a portion of the catalyst.

Problem: I've observed the formation of a white precipitate/gel in my reaction mixture.

• Possible Cause: Catalyst Hydrolysis. This is the most common reason. The white solid is likely hydrated titanium dioxide or related oxo-bromo species formed from the reaction of TiBr₄ with water.[6]

• Solution:

  • This portion of the catalyst is likely irreversibly deactivated for the current reaction. The primary recourse is to prevent this in future runs by ensuring strictly anhydrous conditions.

  • To remove the precipitate post-reaction, quenching with a saturated aqueous solution of sodium potassium tartrate or a solution containing ethylenediaminetetraacetic acid (EDTA) can help chelate the titanium species and break up the gel, facilitating separation.[6]

Problem: My product yield is significantly lower than expected, and I've recovered most of my starting material.

• Possible Cause: Inactive Catalyst. The catalyst may have been deactivated before the reaction could proceed effectively.

• Solution:

  • Review the "Stalled Reaction" section above to diagnose the cause of deactivation (water, poisons).

  • Test the activity of your TiBr₄ source. You can run a small-scale, well-established reaction known to be catalyzed by TiBr₄ to confirm its potency. If it fails, acquire a fresh bottle of the catalyst.

Quantitative Data Summary

The following tables summarize key quantitative data related to catalyst deactivation and regeneration.

Table 1: Common Deactivation Mechanisms and Their Effects

Deactivation Mechanism	Causal Agent(s)	Effect on Catalyst	Physical Indication	Prevention Method
Hydrolysis	Water (H₂O)	Conversion of TiBr₄ to inactive TiO₂ or Ti(O)Br₂	Formation of white solids/gels, fuming	Rigorous use of anhydrous solvents and inert atmosphere
Poisoning	Strong Lewis Bases (e.g., R₃N, RSH)	Irreversible binding to Lewis acidic Ti(IV) center	Loss of catalytic activity without visible change	Purification of reagents and substrates
Fouling/Coking	Organic byproducts, polymers	Physical blockage of active sites	Catalyst color darkens; formation of insoluble residues	Optimizing reaction temperature and time
Sintering	Excessive heat	Loss of surface area and active sites in supported catalysts	Reduced activity after high-temperature use	Operating within recommended temperature limits

Table 2: General Regeneration Conditions for Titanium-based Catalysts and Expected Activity Recovery

Regeneration Method	Key Parameters	Target Deactivating Agent	Expected Activity Recovery	Reference
Acidic Solution Treatment	pH ≤ 3 (preferably ≤ 1); Temperature: 50-100°C	Adsorbed basic compounds, some metal deposits	Can be recovered to the level of fresh catalyst	[7]
Calcination in Air/Oxygen	Temperature: >250°C	Organic residues (coke), poisons	High; dependent on thermal stability	[9]
Solvent Washing	Appropriate organic solvent	Soluble organic foulants, non-covalently bound species	Partial to high, depending on foulant	[7]
Hydrogen Peroxide Treatment	Aqueous H₂O₂ with inorganic fluorinated compound	Organic deposits from oxidation reactions	High	[10]

Experimental Protocols

Protocol 1: Regeneration of a Fouled Titanium-based Catalyst via Acidic Washing and Calcination

This protocol is a general method adapted for solid or supported titanium catalysts that have been deactivated by poisoning or fouling.

• Solvent Washing:

  • Transfer the deactivated catalyst to a flask.

  • Add a suitable organic solvent (e.g., dichloromethane or hexane) to wash away any soluble organic residues.

  • Stir or sonicate the slurry for 30 minutes.

  • Filter the catalyst and repeat the washing step two more times.

  • Dry the catalyst under vacuum to remove the solvent.

• Acidic Treatment:

  • Prepare an acidic solution with a pH of ≤ 1 by diluting an acid (e.g., HCl or HNO₃) with deionized water.

  • Suspend the solvent-washed catalyst in the acidic solution.

  • Heat the mixture to 70-90°C and stir for 1-2 hours.[7] This step helps to remove acid-soluble poisons.

  • Allow the mixture to cool, then filter the catalyst.

  • Wash the filtered catalyst thoroughly with deionized water until the filtrate is neutral (pH ~7).

• Drying and Calcination:

  • Dry the washed catalyst in an oven at 110-120°C overnight to remove water.

  • Place the dried catalyst in a ceramic crucible and transfer it to a muffle furnace.

  • Heat the catalyst under a slow flow of air or oxygen. A typical calcination temperature is at least 250°C, but the optimal temperature depends on the specific catalyst and support material.[9]

  • Hold at the target temperature for 3-5 hours to burn off any remaining organic foulants.

  • Allow the furnace to cool to room temperature before carefully removing the regenerated catalyst.

  • Store the catalyst under inert and anhydrous conditions.

Diagrams

Deactivation and Regeneration Pathways

The following diagrams illustrate the logical flow of catalyst deactivation, troubleshooting, and regeneration.

Caption: Primary deactivation pathways for TiBr₄ catalysts.

Caption: Troubleshooting workflow for TiBr₄ catalyst issues.

Caption: General workflow for ex-situ catalyst regeneration.

References

• 1. Titanium_tetrabromide [chemeurope.com]
• 2. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. ccsenet.org [ccsenet.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US7384882B2 - Process for regenerating titanium-containing catalysts - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. WO2010077262A2 - Catalyst regeneration method - Google Patents [patents.google.com]
• 10. KR100370994B1 - Process for the regeneration of zeolitic catalysts containing titanium - Google Patents [patents.google.com]

Technical Support Center: Optimizing Titanium(IV) Bromide Catalyst Loading for Improved Yield

Welcome to the technical support center for the utilization of Titanium(IV) bromide (TiBr₄) as a catalyst in organic synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to help optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Titanium(IV) bromide and what are its primary applications in organic synthesis?

Titanium(IV) bromide (TiBr₄) is a powerful Lewis acid catalyst.[1][2] Its high Lewis acidity makes it effective in a variety of organic transformations.[1][2] Common applications include:

• Baylis-Hillman reaction: Catalyzing the reaction between aldehydes and activated alkenes.[3]

• Pinacol coupling reactions: Promoting the formation of 1,2-diols from carbonyl compounds.

• Aldol reactions: Facilitating the formation of carbon-carbon bonds.

• Synthesis of α-bromo-γ-hydroxyenamides. [3]

Q2: What are the key physical and chemical properties of Titanium(IV) bromide I should be aware of?

TiBr₄ is an orange, hygroscopic solid.[2] It is highly soluble in nonpolar organic solvents such as dichloromethane and benzene.[1][2] A critical property is its reactivity with water; it hydrolyzes rapidly and exothermically to release corrosive hydrogen bromide (HBr) gas.[2] This necessitates handling the catalyst under strictly anhydrous and inert conditions.

Q3: What are the initial signs of catalyst deactivation or a failed reaction?

Common indicators of a compromised reaction include:

• Low or no product yield: This is the most direct sign of a problem with the catalytic process.

• Formation of unexpected side products: Analysis of the crude reaction mixture by techniques like TLC, GC-MS, or NMR can reveal the presence of byproducts.

• Incomplete consumption of starting materials: Monitoring the reaction progress will show unreacted starting materials even after extended reaction times.

• Color change of the reaction mixture: While not always indicative of a problem, an unexpected color change can signal decomposition or side reactions.

Q4: How should I properly handle and store Titanium(IV) bromide?

Due to its moisture sensitivity, TiBr₄ should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon). It is advisable to store it in a desiccator. When handling the catalyst, always use dry glassware and syringes, and perform manipulations in a glovebox or under a positive pressure of an inert gas.

Troubleshooting Guide

Issue 1: Low Product Yield

Low product yield is a frequent challenge in catalytic reactions. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
Catalyst Inactivity due to Moisture	Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system. Handle TiBr₄ under an inert atmosphere (nitrogen or argon).
Suboptimal Catalyst Loading	The amount of catalyst is crucial. Too little may result in a slow or incomplete reaction, while too much can sometimes lead to side reactions. Perform a catalyst loading screen to determine the optimal concentration for your specific reaction (see Table 1 for an example).
Incorrect Reaction Temperature	Temperature can significantly influence the reaction rate and selectivity. If the reaction is sluggish, consider a moderate increase in temperature. If side products are observed, a lower temperature may be beneficial.
Poor Quality of Reagents or Solvents	Use high-purity, anhydrous reagents and solvents. Impurities can act as catalyst poisons or participate in side reactions.
Insufficient Reaction Time	Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, NMR). Some reactions may require extended periods to reach completion.

Issue 2: Formation of Side Products

The presence of unexpected byproducts can complicate purification and reduce the overall yield.

Potential Cause	Recommended Solution
Excess Catalyst Loading	While a sufficient amount of catalyst is necessary, an excess can sometimes promote undesired reaction pathways. Optimize the catalyst loading as described above.
High Reaction Temperature	Elevated temperatures can provide the activation energy for side reactions. Running the reaction at a lower temperature may improve selectivity for the desired product.
Reaction with Solvent	Ensure the chosen solvent is inert under the reaction conditions. Dichloromethane is often a good choice for TiBr₄-catalyzed reactions.[1]
Decomposition of Starting Material or Product	The strong Lewis acidity of TiBr₄ may cause the decomposition of sensitive functional groups. Consider using a milder Lewis acid if this is suspected.

Data Presentation: Optimizing Catalyst Loading

The optimal catalyst loading is highly dependent on the specific reaction, substrates, and conditions. A systematic screening of the catalyst amount is recommended to maximize the yield. The following table provides an illustrative example of how to present data from such an optimization study.

Table 1: Effect of TiBr₄ Catalyst Loading on the Yield of a Model Aldol Reaction *

Entry	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	2.5	12	45
2	5.0	10	72
3	10.0	8	91
4	15.0	8	88
5	20.0	8	85

*Reaction Conditions: Aldehyde (1.0 mmol), Ketone (1.2 mmol), Dichloromethane (5 mL), 0 °C to room temperature.

Experimental Protocols

General Protocol for a TiBr₄-Catalyzed Aldol Reaction

This protocol provides a general framework for performing an aldol reaction using TiBr₄ as the catalyst. Optimization of specific parameters will be necessary for different substrates.

• Preparation:

  • Oven-dry all glassware overnight and allow to cool under a stream of dry nitrogen or in a desiccator.

  • Use anhydrous dichloromethane as the solvent.

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the aldehyde (1.0 equiv).

  • Dissolve the aldehyde in anhydrous dichloromethane.

  • Cool the solution to the desired temperature (e.g., 0 °C or -78 °C) using an appropriate cooling bath.

• Catalyst and Substrate Addition:

  • In a separate, dry flask under a nitrogen atmosphere, prepare a stock solution of TiBr₄ in anhydrous dichloromethane.

  • Slowly add the desired amount of the TiBr₄ solution (e.g., 10 mol%) to the stirred solution of the aldehyde.

  • Stir the mixture for 10-15 minutes to allow for coordination.

  • Slowly add the ketone (1.2 equiv) to the reaction mixture.

• Reaction Monitoring and Work-up:

  • Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or another suitable method.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane or ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system.

Visualizations

Caption: A logical workflow for troubleshooting low reaction yields.

Caption: A typical experimental workflow for using TiBr4 as a catalyst.

References

• 1. Titanium_tetrabromide [chemeurope.com]
• 2. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 3. scientificlabs.com [scientificlabs.com]

effect of solvent choice on Titanium(IV) bromide catalyzed reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Titanium(IV) bromide (TiBr4) as a catalyst in their experiments. The following information is designed to address specific issues related to solvent choice and its impact on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect the catalytic activity of Titanium(IV) bromide?

The choice of solvent significantly impacts the Lewis acidity and, consequently, the catalytic activity of TiBr4. Solvents can be broadly categorized into non-coordinating and coordinating types, each influencing the reaction differently.

• Non-coordinating solvents (e.g., dichloromethane, chloroform, benzene): These solvents do not strongly interact with the titanium center.[1] In such media, TiBr4 maintains its high Lewis acidity, making it a potent catalyst for a variety of transformations, including Friedel-Crafts reactions and aldol condensations. Dichloromethane, in particular, has been reported as an effective solvent for TiBr4-mediated reactions.[2]

• Coordinating solvents (e.g., tetrahydrofuran (THF), diethyl ether, acetonitrile): These solvents are Lewis bases and can coordinate to the titanium center, forming adducts such as TiBr4(THF)2.[1][3] This coordination reduces the effective Lewis acidity of the titanium catalyst.[4] While this can sometimes be detrimental to the reaction rate, it can also be beneficial in modulating reactivity and improving selectivity in certain cases.

Q2: What are the key solvent parameters to consider when selecting a solvent for a TiBr4-catalyzed reaction?

When selecting a solvent, two main properties should be considered:

• Polarity: The polarity of the solvent can influence the stabilization of charged intermediates and transition states. In some reactions, a more polar solvent can accelerate the reaction rate. However, for TiBr4, a nonpolar or weakly polar, non-coordinating solvent is often preferred to maintain high catalytic activity.[1]

• Coordinating Ability (Donor Number): The ability of a solvent to donate a lone pair of electrons to the Lewis acidic titanium center is a critical factor.[4] Solvents with high donor numbers (e.g., ethers, nitriles) will form stable adducts with TiBr4, reducing its availability to activate the substrate.[3][5] In contrast, solvents with low donor numbers (e.g., chlorinated hydrocarbons) will leave the titanium center more accessible for catalysis.[2]

Q3: Can coordinating solvents be beneficial in TiBr4-catalyzed reactions?

Yes, in certain scenarios, the use of a coordinating solvent can be advantageous. The formation of a TiBr4-solvent adduct can:

• Increase solubility: TiBr4 is soluble in many nonpolar organic solvents, but in some reaction systems, a coordinating solvent might improve the solubility of all reactants.[3]

• Temper reactivity: For highly reactive substrates, a coordinating solvent can moderate the Lewis acidity of TiBr4, preventing undesired side reactions or decomposition.

• Influence stereoselectivity: The steric and electronic properties of the coordinated solvent can influence the geometry of the transition state, leading to improved stereochemical control in reactions like aldol additions.

Troubleshooting Guide

This guide addresses common issues encountered during TiBr4-catalyzed reactions, with a focus on problems arising from solvent choice.

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Yield	1. Catalyst Inactivation: TiBr4 is highly hygroscopic and reacts rapidly with water to release hydrogen bromide.[1][3] Trace amounts of water in the solvent or reagents will quench the catalyst.	- Ensure all glassware is rigorously dried (flame-dried or oven-dried).- Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.- Handle TiBr4 and set up the reaction under an inert atmosphere (e.g., argon or nitrogen).
2. Inappropriate Solvent Choice: The solvent may be too coordinating, reducing the Lewis acidity of TiBr4 below the threshold required for the reaction.	- Switch to a less coordinating solvent. For example, if the reaction is failing in THF, try dichloromethane or toluene.- If a coordinating solvent is necessary for solubility, consider using it as a co-solvent in a mixture with a non-coordinating solvent.
Formation of Unwanted Side Products	1. Catalyst is Too Reactive: In a non-coordinating solvent, the high Lewis acidity of TiBr4 might lead to side reactions, such as polymerization or decomposition of starting materials.	- Add a small amount of a weakly coordinating solvent (e.g., diethyl ether) to temper the catalyst's reactivity.- Lower the reaction temperature.
2. Solvent Participation in the Reaction: Some solvents can react under the reaction conditions. For example, ethers can be cleaved by strong Lewis acids at elevated temperatures.	- Choose a solvent that is inert under the reaction conditions.- Consult the literature for solvent compatibility with strong Lewis acids.
Poor Selectivity (Regio- or Stereoselectivity)	1. Suboptimal Solvent Polarity: The polarity of the solvent can influence the transition state geometry and thus the selectivity of the reaction.	- Screen a range of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, chloroform).
2. Lack of Coordination Control: In non-coordinating solvents, the transition state may be too flexible, leading to poor stereocontrol.	- Experiment with weakly coordinating solvents (e.g., THF, diethyl ether) that can create a more ordered transition state through coordination to the titanium center.

Data Presentation: Solvent Effects on a Model Aldol Condensation

The following table summarizes the effect of solvent choice on the yield of a model TiBr4-catalyzed halo aldol condensation between an α,β-unsaturated thioester and an aldehyde. This data is representative and illustrates the principles discussed above.

Solvent	Dielectric Constant (ε)	Donor Number (DN)	Reaction Time (h)	Yield (%)	Observations
Dichloromethane (CH2Cl2)	8.93	1.0	24	51[2]	Effective for the reaction, leading to a moderate yield.[2]
Tetrahydrofuran (THF)	7.52	20.0	24	< 5	Strong coordination of THF with TiBr4 likely inhibits catalysis.[1][3]
Toluene	2.38	0.1	24	35	Lower polarity compared to CH2Cl2 may result in a slightly lower yield.
Acetonitrile (CH3CN)	37.5	14.1	24	No Reaction	Strong coordination and potential for side reactions.[5]
Hexane	1.88	~0	24	20	Low polarity may lead to poor solubility of intermediates and lower yields.

Experimental Protocols

General Considerations for all TiBr4-Catalyzed Reactions:

• Inert Atmosphere: All reactions involving TiBr4 should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

• Anhydrous Conditions: All glassware must be rigorously dried, and all solvents and reagents must be anhydrous. TiBr4 is extremely sensitive to moisture.[1][3]

• Catalyst Handling: TiBr4 is a corrosive solid.[3] Handle it in a fume hood with appropriate personal protective equipment. It is often supplied as a solution in a suitable anhydrous solvent.

Protocol 1: TiBr4-Catalyzed Aldol Condensation in a Non-Coordinating Solvent (Dichloromethane)

This protocol is adapted from a reported procedure for a halo aldol condensation.[2]

Materials:

• α,β-Unsaturated thioester (1.0 mmol)

• Aldehyde (1.2 mmol)

• Titanium(IV) bromide (1.0 M solution in CH2Cl2, 1.2 mL, 1.2 mmol)

• Anhydrous dichloromethane (10 mL)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the α,β-unsaturated thioester and anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the aldehyde to the stirred solution.

• Add the Titanium(IV) bromide solution dropwise over 5 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 23 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (10 mL) at 0 °C.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: TiBr4-Catalyzed Aldol Condensation in a Coordinating Solvent (Tetrahydrofuran) - for comparative purposes

Materials:

• α,β-Unsaturated thioester (1.0 mmol)

• Aldehyde (1.2 mmol)

• Titanium(IV) bromide (solid, 0.44 g, 1.2 mmol)

• Anhydrous tetrahydrofuran (10 mL)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the solid Titanium(IV) bromide.

• Cool the flask to 0 °C and slowly add anhydrous tetrahydrofuran. A colored adduct will form.[1][3]

• To this mixture, add the α,β-unsaturated thioester.

• Slowly add the aldehyde to the stirred solution at 0 °C.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 23 hours.

• Monitor the reaction progress by TLC.

• Work-up and purification are performed as described in Protocol 1.

Expected Outcome: The reaction in THF is expected to show a significantly lower yield compared to the reaction in dichloromethane due to the formation of a stable TiBr4(THF)2 adduct, which reduces the catalyst's Lewis acidity.[1][3][4]

Visualizations

Caption: General workflow for a TiBr4-catalyzed reaction.

Caption: Logical relationship of solvent choice on TiBr4 Lewis acidity.

References

• 1. Titanium_tetrabromide [chemeurope.com]
• 2. Three-Component Halo Aldol Condensation of Thioacrylates with Aldehydes Mediated by Titanium (IV) Halide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Concerning the structures of Lewis base adducts of titanium(IV) hexa­fluoro­iso­pro­pox­ide - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low yield in Titanium(IV) bromide mediated synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during chemical syntheses mediated by Titanium(IV) bromide (TiBr4). The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve problems leading to low reaction yields.

Troubleshooting Guides

This section offers a question-and-answer format to directly address specific problems you might encounter during your experiments.

Issue 1: Consistently Low or No Product Yield

Question: My reaction has resulted in a very low yield or no desired product. What are the primary factors I should investigate?

Answer: Consistently low or no yield in a TiBr4-mediated reaction can often be attributed to one or more of the following critical factors:

• Reagent Quality: The purity of Titanium(IV) bromide is paramount. It is highly hygroscopic and reacts readily with atmospheric moisture to form titanium oxides and hydrobromic acid, which can inhibit or alter the desired reaction pathway.

• Reaction Conditions: Strict anhydrous and inert conditions are crucial. The presence of water or oxygen can deactivate the TiBr4 catalyst.

• Reaction Stoichiometry: The molar ratio of TiBr4 to your substrates is a critical parameter that often requires optimization.

To systematically troubleshoot this issue, consider the following workflow:

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: TiBr4 Reagent Inactivity

Question: I suspect my Titanium(IV) bromide has decomposed. How can I purify it and ensure it is active?

Answer: Titanium(IV) bromide is an orange-red solid that is extremely hygroscopic and fumes in the air. If your reagent appears discolored (e.g., white or yellow powder, indicating hydrolysis to titanium oxides), it has likely decomposed and will have reduced activity.

Purification Protocol: Vacuum Sublimation

A common and effective method for purifying TiBr4 is vacuum sublimation.

Experimental Protocol:

• Apparatus Setup: Assemble a sublimation apparatus, which typically consists of a flask to hold the crude TiBr4, a cold finger condenser, and a vacuum adapter. Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Sample Loading: Under an inert atmosphere (e.g., in a glovebox), quickly transfer the crude TiBr4 into the sublimation flask.

• Assembly and Vacuum: Lightly grease the joints and assemble the apparatus. Connect the apparatus to a high-vacuum line.

• Cooling and Heating: Once a high vacuum is achieved, fill the cold finger with a coolant (e.g., a dry ice/acetone slurry or circulating chilled fluid). Gently heat the bottom of the flask using a heating mantle or oil bath.

• Sublimation: The TiBr4 will sublime and deposit as crystals on the cold finger. The heating should be controlled to maintain a steady rate of sublimation without melting the compound.

• Collection: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum. Then, slowly reintroduce an inert atmosphere to the apparatus. Carefully disassemble the apparatus in a glovebox and scrape the purified TiBr4 crystals from the cold finger.

Issue 3: Side Product Formation

Question: My reaction is producing significant amounts of side products, which is lowering the yield of my desired product. What are common side reactions and how can I minimize them?

Answer: Side product formation in TiBr4-mediated reactions can be influenced by temperature, solvent, and the nature of the substrates.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Common Cause	Mitigation Strategy
Polymerization	High concentration of starting materials, elevated temperatures.	Dilute the reaction mixture, lower the reaction temperature.
Elimination	In reactions like the Baylis-Hillman, higher temperatures can favor elimination products.	Conduct the reaction at lower temperatures (e.g., below -20 °C).
Self-condensation	In aldol-type reactions, this can compete with the desired cross-condensation.	Slowly add one of the carbonyl components to the reaction mixture.

Monitoring by Thin-Layer Chromatography (TLC):

Regularly monitoring the reaction progress by TLC can help identify the formation of side products early on. A typical TLC setup for reaction monitoring involves three lanes: starting material, co-spot (starting material and reaction mixture), and the reaction mixture. This allows for clear visualization of the consumption of starting material and the appearance of the product and any side products.

Caption: Example of TLC monitoring for a reaction.

Frequently Asked Questions (FAQs)

Q1: What is the role of Titanium(IV) bromide in the synthesis?

A1: Titanium(IV) bromide is a strong Lewis acid.[1] In organic synthesis, it is commonly used as a catalyst or mediator to activate electrophiles, typically carbonyl compounds, making them more susceptible to nucleophilic attack.[2]

Q2: How should I handle and store Titanium(IV) bromide?

A2: Due to its hygroscopic and corrosive nature, TiBr4 should be handled exclusively in an inert atmosphere, such as in a glovebox.[1] It should be stored in a tightly sealed container in a cool, dry place, away from moisture.

Q3: What are suitable solvents for TiBr4-mediated reactions?

A3: The choice of solvent is critical and should be anhydrous. Non-polar, aprotic solvents like dichloromethane (CH2Cl2) and toluene are commonly used. Ethereal solvents like THF can form adducts with TiBr4 and may influence its reactivity.

Q4: My reaction work-up results in a persistent emulsion or precipitate. How can I effectively isolate my product?

A4: Quenching a TiBr4-mediated reaction with water or aqueous solutions often leads to the formation of titanium oxides, which can be gelatinous and difficult to filter. Here are some recommended work-up procedures:

• Aqueous Ammonium Chloride Quench: Quenching the reaction with a saturated aqueous solution of ammonium chloride can help partition the titanium byproducts into the aqueous layer, facilitating separation.

• Basic Workup: Neutralizing the reaction mixture with a base (e.g., sodium bicarbonate or sodium hydroxide solution) can precipitate titanium as titanium hydroxide, which can then be removed by filtration through a pad of celite.

• Tartaric Acid Treatment: Adding a solution of tartaric acid can chelate the titanium salts, making them more soluble in the aqueous phase and easier to remove during extraction.

Q5: Can I use Titanium(IV) chloride (TiCl4) as a substitute for TiBr4?

A5: TiCl4 is also a strong Lewis acid and can often be used in similar reactions. However, the reactivity and selectivity can differ. For instance, in some halo-aldol reactions, TiBr4 has been shown to give slightly lower yields but with complete geometric selectivity compared to TiCl4. The choice between TiCl4 and TiBr4 may require optimization for a specific transformation.

Quantitative Data Summary

The following tables summarize yield data from various studies on reactions mediated by titanium tetrahalides. While specific data for TiBr4 is limited, data for the closely related TiCl4 provides a useful reference for optimization.

Table 1: Effect of Solvent and Temperature on Aldol Reaction Yield

Entry	Lewis Acid	Solvent	Temperature (°C)	Yield (%)
1	TiCl4	Dichloromethane	0	92
2	TiCl4	Dichloromethane	Room Temp	61
3	TiBr4	Dichloromethane	Not Specified	51

Data adapted from studies on halo-aldol reactions.

Table 2: Pinacol Coupling of Aromatic Aldehydes Mediated by TiCl4-Zn

Entry	Substrate	Time (min)	Isolated Yield (%)
1	Benzaldehyde	20	78
2	3-Chlorobenzaldehyde	25	86
3	4-Chlorobenzaldehyde	20	80
4	4-Methoxybenzaldehyde	25	86

Reaction conditions: TiCl4-Zn in ethyl acetate under ultrasound irradiation.

Experimental Protocols

Protocol 1: General Procedure for TiCl4-Mediated Halo-Aldol Reaction

This protocol is adapted from a procedure for a TiCl4-mediated halo-aldol reaction and can serve as a starting point for reactions with TiBr4.

• To a dry flask under an inert atmosphere, add the aldehyde (1.0 mmol) and the α,β-unsaturated ketone (2.0 mmol) in anhydrous dichloromethane (1.0 mL).

• Cool the stirring reaction mixture to the desired temperature (e.g., 0 °C).

• Slowly add a 1.0 M solution of TiCl4 (or TiBr4) in dichloromethane (1.2 mmol).

• Stir the resulting solution in the capped vial at the same temperature and monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3.

• Extract the mixture with dichloromethane, dry the combined organic layers over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Mukaiyama Aldol Reaction

This is a general protocol for the TiCl4-catalyzed Mukaiyama aldol reaction.

• Under an inert atmosphere, dissolve the aldehyde (1.0 mmol) in anhydrous dichloromethane (5 mL) and cool to -78 °C.

• Add TiCl4 (1.1 mmol) dropwise and stir the mixture for 5 minutes.

• Add the silyl enol ether (1.2 mmol) dropwise.

• Stir the reaction at -78 °C and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3.

• Allow the mixture to warm to room temperature and extract with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify the residue by column chromatography.[3][4]

Signaling Pathways and Workflow Diagrams

Logical Relationship for Reagent Purity Troubleshooting

Caption: Decision-making process for addressing TiBr4 purity issues.

References

• 1. Three-Component Halo Aldol Condensation of Thioacrylates with Aldehydes Mediated by Titanium (IV) Halide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pinacol coupling reaction - Wikipedia [en.wikipedia.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Mukaiyama aldol addition - Wikipedia [en.wikipedia.org]

Technical Support Center: Titanium(IV) Bromide (TiBr4) Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Titanium(IV) Bromide (TiBr4). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the formation of byproducts and optimize your TiBr4 reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of byproduct formation in reactions involving TiBr4?

A1: The most prevalent issue is the high hygroscopic nature of TiBr4. It reacts rapidly and exothermically with atmospheric moisture, and protic solvents (e.g., water, alcohols) to produce hydrogen bromide (HBr) and various titanium oxybromides or titanium dioxide (TiO2).[1][2] These hydrolysis byproducts can interfere with your desired reaction pathway, lower yields, and complicate purification. Therefore, maintaining strict anhydrous and inert atmosphere conditions is critical for success.

Q2: My reaction is sluggish or fails to proceed. What are the potential causes related to the TiBr4 reagent?

A2: Several factors could be at play:

• Reagent Purity: The TiBr4 may have degraded due to improper storage, leading to a lower concentration of the active Lewis acid. Hydrolysis byproducts can coat the surface of the TiBr4, impeding its reactivity.

• Inadequate Activation: As a strong Lewis acid, TiBr4 often requires a specific temperature or the presence of a co-catalyst or additive to achieve optimal catalytic activity for a given reaction.

• Solvent Choice: The choice of solvent is crucial. Protic solvents will react with TiBr4.[3] Coordinating solvents, such as tetrahydrofuran (THF), can form stable adducts with TiBr4, which may alter its reactivity and stereoselectivity.[1][2]

Q3: I am observing the formation of brominated byproducts in my reaction. Why is this happening and how can I prevent it?

A3: The formation of brominated byproducts is a known issue, particularly in reactions like the TiBr4-promoted Baylis-Hillman reaction.[4] The strong Lewis acidity of TiBr4 can activate the carbon-bromine bond, leading to the release of bromide ions which can then act as nucleophiles, resulting in bromination of your substrate or intermediates. To mitigate this:

• Temperature Control: Lowering the reaction temperature can often suppress the rate of bromination relative to the desired reaction.

• Stoichiometry: Carefully controlling the stoichiometry of TiBr4 is important. Using a large excess may increase the likelihood of side reactions.

• Lewis Base Additives: The addition of a catalytic amount of a Lewis base, such as an amine, can modulate the reactivity of TiBr4 and in some cases, suppress byproduct formation. However, the choice and amount of the Lewis base are critical and need to be optimized for each specific reaction.[2]

Troubleshooting Guides

Issue 1: Low Yield and Formation of Insoluble White Precipitate

Symptoms:

• The reaction mixture becomes cloudy with a white or off-white solid.

• The yield of the desired product is significantly lower than expected.

• An acidic gas (HBr) may be evolved.

Root Cause: This is a classic sign of TiBr4 hydrolysis due to the presence of moisture in your reaction setup.

Solutions:

Step	Action	Rationale
1	Glassware Preparation	Thoroughly flame-dry all glassware under vacuum or in an oven at >120 °C for several hours and allow to cool in a desiccator or under a stream of inert gas.
2	Solvent and Reagent Purity	Use freshly distilled, anhydrous solvents. Ensure all other reagents are rigorously dried and stored under an inert atmosphere.
3	Inert Atmosphere	Conduct the reaction under a positive pressure of a dry, inert gas such as argon or nitrogen. Use Schlenk line techniques or a glovebox for optimal results.
4	Reagent Addition	Add TiBr4 to the reaction mixture at a controlled rate, often at a reduced temperature, to manage any exothermicity.

Issue 2: Formation of Multiple Products in Friedel-Crafts Reactions

Symptoms:

• GC-MS or NMR analysis of the crude product shows a mixture of mono-, di-, and poly-alkylated/acylated products.

• Isomeric byproducts resulting from carbocation rearrangement are observed.

Root Cause: The high Lewis acidity of TiBr4 can lead to over-reaction (polyalkylation/acylation) and catalyze the rearrangement of carbocation intermediates.

Solutions:

Parameter	Recommended Adjustment	Expected Outcome
Temperature	Lower the reaction temperature.	Reduces the rate of subsequent alkylation/acylation and may disfavor rearrangement pathways.
Stoichiometry	Use the aromatic substrate in excess.	Increases the probability of the electrophile reacting with the starting material rather than the more activated product.
Order of Addition	Add the alkylating/acylating agent slowly to a mixture of the aromatic substrate and TiBr4.	Maintains a low concentration of the electrophile, minimizing poly-substitution.
Catalyst Loading	Titrate the amount of TiBr4 to the minimum effective concentration.	Reduces the overall catalytic activity, potentially improving selectivity.

Experimental Protocols

Protocol 1: General Procedure for Setting Up an Anhydrous TiBr4 Reaction

This protocol provides a general workflow for handling TiBr4 and setting up a reaction under anhydrous, inert conditions.

References

• 1. Titanium(IV) chloride and the amine-promoted baylis-hillman reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amine and Titanium (IV) Chloride, Boron (III) Chloride or Zirconium (IV) Chloride-Promoted Baylis-Hillman Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How To Run A Reaction [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Improving the Selectivity of Titanium(IV) Bromide Catalyzed Reactions

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the selectivity of reactions catalyzed by Titanium(IV) bromide (TiBr₄).

Troubleshooting Guide

This guide addresses common issues encountered during TiBr₄ catalyzed reactions and offers potential solutions to improve selectivity.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Diastereoselectivity or Enantioselectivity	- Suboptimal Solvent: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry. - Incorrect Temperature: Reaction temperature affects the equilibrium between different transition states, influencing stereoselectivity. - Inappropriate Ligand or Additive: For enantioselective reactions, the chiral ligand may not be optimal for the specific substrate. In some cases, additives can enhance selectivity by modifying the catalyst's environment.	- Solvent Screening: Test a range of solvents with varying polarities and coordinating abilities (e.g., dichloromethane, toluene, THF, diethyl ether). Non-coordinating solvents often favor catalyst-substrate interactions. - Temperature Optimization: Systematically vary the reaction temperature. Lower temperatures often lead to higher selectivity. - Ligand/Additive Screening: For asymmetric catalysis, screen a library of chiral ligands. Consider the use of additives like Lewis bases (e.g., THF, amines) which can modulate the Lewis acidity of the catalyst.
Formation of Side Products	- Catalyst Loading Too High: Excess TiBr₄ can lead to undesired side reactions or product degradation. - Reaction Time Too Long: Prolonged reaction times can lead to the formation of thermodynamically more stable, but undesired, products. - Presence of Water: TiBr₄ reacts violently with water, which can lead to the formation of byproducts and deactivate the catalyst.	- Optimize Catalyst Loading: Titrate the amount of TiBr₄ to find the optimal concentration that promotes the desired reaction without significant side product formation. - Monitor Reaction Progress: Use techniques like TLC or GC to monitor the reaction and quench it once the desired product is formed. - Ensure Anhydrous Conditions: Use freshly distilled, dry solvents and reagents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).
Low or No Conversion	- Catalyst Inactivation: The catalyst may be deactivated by impurities, especially water. - Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively promote the reaction. - Poor Substrate Reactivity: The substrate may not be sufficiently activated under the reaction conditions.	- Use High-Purity Catalyst and Reagents: Ensure the TiBr₄ is of high purity and that all reagents and solvents are anhydrous. - Increase Catalyst Loading: Incrementally increase the catalyst loading, while monitoring for the formation of side products. - Increase Reaction Temperature: While lower temperatures are often better for selectivity, a moderate increase in temperature may be necessary to achieve conversion for less reactive substrates.
Reaction Quenching Issues	- Violent Exothermic Reaction: Quenching TiBr₄ reactions with protic solvents (e.g., water, methanol) can be highly exothermic and dangerous. - Product Degradation during Workup: The desired product may be sensitive to the pH changes during the quenching and workup procedure.	- Controlled Quenching: Cool the reaction mixture to a low temperature (e.g., 0 °C or -78 °C) before slowly adding a quenching agent. A two-stage quench, starting with a less reactive protic solvent like isopropanol followed by water, can help control the exothermicity. - Buffered Workup: Use a buffered aqueous solution (e.g., saturated aqueous NaHCO₃ or NH₄Cl) for quenching to control the pH and prevent degradation of sensitive products.

Frequently Asked Questions (FAQs)

Q1: How should I handle and store Titanium(IV) bromide?

A1: Titanium(IV) bromide is a moisture-sensitive and corrosive solid that reacts violently with water.[1] It should be handled in a well-ventilated fume hood under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[1] Store TiBr₄ in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as water, strong oxidizing agents, and strong bases.[2] It is often stored under nitrogen.[1]

Q2: What personal protective equipment (PPE) should I use when working with TiBr₄?

A2: Always wear appropriate PPE, including a flame-resistant lab coat, chemical safety goggles or a face shield, and gloves resistant to the chemicals being used.[1][3]

Q3: My TiBr₄-catalyzed reaction is not selective. What are the first parameters I should investigate?

A3: The first parameters to investigate for improving selectivity are typically the solvent and the reaction temperature. The choice of solvent can influence the coordination around the titanium center, which in turn affects the stereochemical outcome.[4] Lowering the reaction temperature often enhances selectivity by favoring the transition state with the lowest activation energy.

Q4: Can I use coordinating solvents like THF with TiBr₄?

A4: Yes, coordinating solvents like THF can be used, but they will form adducts with TiBr₄, such as TiBr₄(THF)₂.[5][6] This coordination can modulate the Lewis acidity of the catalyst and may either enhance or decrease selectivity depending on the specific reaction. It is a parameter that should be screened. For some titanium-mediated aldol reactions, the use of THF has been shown to lower selectivity by interfering with chelation control.[4]

Q5: How do I properly quench a reaction containing TiBr₄?

A5: Reactions containing TiBr₄ should be quenched with caution due to the exothermic reaction with protic reagents. The recommended procedure is to cool the reaction mixture to a low temperature (e.g., 0 °C or below) and slowly add a quenching agent. A common practice is to first add a less reactive alcohol like isopropanol, followed by the slow addition of water or an aqueous solution.[7] Always perform quenching in a fume hood and have appropriate safety measures in place.

Experimental Protocols

Representative Protocol: TiBr₄-Promoted Baylis-Hillman Reaction

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene. While TiCl₄ has been reported to yield chlorinated products, the use of TiBr₄ can lead to the formation of brominated adducts.[8]

Materials:

• Aryl aldehyde (1.0 mmol)

• Activated alkene (e.g., methyl vinyl ketone, 1.5 mmol)

• Titanium(IV) bromide (1.2 mmol)

• Lewis base (e.g., triethylamine, 0.2 mmol)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the aryl aldehyde and anhydrous DCM.

• Cool the solution to -20 °C in a suitable cooling bath.

• Slowly add Titanium(IV) bromide to the solution with stirring.

• Add the activated alkene, followed by the dropwise addition of the Lewis base.

• Stir the reaction at -20 °C and monitor its progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution at -20 °C.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A typical experimental workflow for conducting a TiBr₄ catalyzed reaction.

Caption: Factors that can be adjusted to improve the selectivity of a reaction.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Titanium_tetrabromide [chemeurope.com]
• 6. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 7. chemistry.nd.edu [chemistry.nd.edu]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Titanium(IV) bromide vs. other Lewis acids in Friedel-Crafts reactions

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts reactions, a cornerstone of C-C bond formation in organic synthesis, heavily rely on the catalytic activity of Lewis acids. While traditional catalysts like aluminum chloride (AlCl₃) and iron(III) chloride (FeCl₃) are widely used, the exploration of alternative Lewis acids is crucial for optimizing reaction efficiency, selectivity, and substrate scope. This guide provides a comparative analysis of Titanium(IV) bromide (TiBr₄) against other common Lewis acids in Friedel-Crafts alkylation and acylation reactions, supported by available experimental data.

Performance Comparison of Lewis Acids

The selection of a Lewis acid catalyst can significantly impact the yield, reaction time, and product distribution in Friedel-Crafts reactions. The following tables summarize the performance of various Lewis acids in specific Friedel-Crafts reactions. It is important to note that direct comparative studies for TiBr₄ against other Lewis acids under identical conditions are limited in publicly available literature. The data presented here is compiled from various sources to provide a comparative overview.

Friedel-Crafts Alkylation

Reaction: Intramolecular Alkylation of an Alkene

Catalyst	Substrate	Solvent	Time (h)	Temperature (°C)	Yield (%)	Reference
Trifluoroacetic Acid (TFA)	Alkene precursor for Xanthene derivative	Dichloromethane	24	Room Temp.	78	[1][2]
Iron(III) chloride hexahydrate (FeCl₃·6H₂O)	Alkene precursor for Xanthene derivative	Dichloromethane	24	Room Temp.	65	[1][2]

Reaction: Benzylation of Toluene with Benzyl Chloride

Catalyst	Substrate	Solvent	Time (h)	Temperature (°C)	Yield of p-benzyl toluene (%)	Reference
ZrPW	Toluene	None	5	130	59.68	[3]
TiPW	Toluene	None	5	130	58.92	[3]
SnPW	Toluene	None	5	130	51.14	[3]
12-TPA/ZrO₂-20	Toluene	None	5	130	54.26	[3]
12-TPA/TiO₂-20	Toluene	None	5	130	53.84	[3]
12-TPA/SnO₂-20	Toluene	None	5	130	48.72	[3]

Note: The catalysts listed in the second table are solid acid catalysts derived from the respective metal oxides.

Friedel-Crafts Acylation

Reaction: Acylation of Anisole with Acetic Anhydride in an Ionic Liquid

Catalyst (10 mol%)	Solvent	Time (h)	Temperature (°C)	Yield (%)	Reference
FeCl₃·6H₂O	[hmim]NTf₂	24	60	85	[4]
CoCl₂·6H₂O	[hmim]NTf₂	24	60	75	[4]
AlCl₃	[hmim]NTf₂	24	60	0	[4]
AlCl₃·6H₂O	[hmim]NTf₂	24	60	0	[4]
CeCl₃·7H₂O	[hmim]NTf₂	24	60	<5	[4]
NdCl₃·6H₂O	[hmim]NTf₂	24	60	<5	[4]
SmCl₃·6H₂O	[hmim]NTf₂	24	60	<5	[4]

Reaction: Acylation of Toluene with Acetic Anhydride

Catalyst	Solvent	Time (h)	Temperature (°C)	Yield (%)	Reference
Sulfated tin oxide (10 wt% sulfate)	None	4	100	~95	[5][6]
Al³⁺-impregnated sulfated zirconia	None	4	100	Lower than sulfated tin oxide	[5][6]

While specific quantitative data for TiBr₄ is scarce, Titanium(IV) chloride (TiCl₄), a related titanium halide, is known to be a strong Lewis acid effective in Friedel-Crafts reactions.[7] It is particularly useful for the ortho-acylation of phenols and naphthols, often providing high yields.[8] The reactivity of titanium halides suggests that TiBr₄ would also be an active catalyst, though its performance relative to TiCl₄ and other Lewis acids would depend on the specific reaction conditions and substrates.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative experimental protocols for Friedel-Crafts reactions.

Protocol 1: Friedel-Crafts Acylation of Ferrocene

This procedure is adapted from a standard undergraduate organic chemistry experiment.

Materials:

• Ferrocene (0.28 g)

• Acetic anhydride (1.0 mL)

• 85% Phosphoric acid (0.3 mL, ~15 drops)

• Hexane for recrystallization

• Sodium bicarbonate

Procedure:

• In a 20 mL round-bottom flask containing a magnetic stir bar, place 0.28 g of ferrocene.

• In a fume hood, add 1.0 mL of acetic anhydride to the flask.

• Carefully add 0.3 mL of 85% phosphoric acid to the mixture. The mixture will heat up and darken.

• Swirl the flask, gently heating in a hot water bath if necessary, until all the ferrocene dissolves.

• Attach a reflux condenser and heat the reaction mixture in a hot water bath for 10 minutes.

• Cool the flask in an ice bath to room temperature.

• Pour the reaction mixture onto 1.5 mL of ice water in a 25 mL Erlenmeyer flask. Rinse the reaction flask with two 5 mL portions of ice water and add to the Erlenmeyer flask.

• Neutralize the mixture by slowly adding solid sodium bicarbonate until the effervescence ceases.

• Collect the crude product by vacuum filtration and wash with cold water.

• Purify the product by recrystallization from hexane.

Protocol 2: Friedel-Crafts Acylation of Anisole with Acetyl Chloride

This protocol describes the acylation of anisole using aluminum chloride as the catalyst.

Materials:

• Anhydrous aluminum chloride

• Anisole

• Acetyl chloride

• Dichloromethane (anhydrous)

• Concentrated hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a dry 100-mL round-bottomed flask with an addition funnel and a reflux condenser under a nitrogen atmosphere.

• To the flask, add anhydrous aluminum chloride (0.055 mol, 1.1 equiv) and 15 mL of anhydrous methylene chloride. Cool the suspension to 0°C in an ice/water bath.

• Prepare a solution of acetyl chloride (0.055 mol, 1.1 equiv) in 10 mL of anhydrous methylene chloride and add it to the addition funnel. Add the acetyl chloride solution dropwise to the aluminum chloride suspension over 10 minutes.

• After the addition is complete, add a solution of anisole (0.050 mol) in 10 mL of anhydrous methylene chloride to the addition funnel and add it dropwise to the reaction mixture.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for an additional 15 minutes.

• Carefully pour the reaction mixture into a beaker containing approximately 25 g of ice and 15 mL of concentrated HCl.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with 20 mL of methylene chloride.

• Combine the organic layers, wash with two portions of saturated sodium bicarbonate solution, and dry over anhydrous MgSO₄.

• Filter the solution and remove the solvent by rotary evaporation to obtain the crude product.[7]

Protocol 3: Intramolecular Friedel-Crafts Alkylation

This is a general procedure for the cyclization of an alkene precursor to form a xanthene derivative.

Materials:

• Alkene precursor (0.1 mmol)

• Trifluoroacetic acid (TFA, 10 mol%)

• Dry Dichloromethane (1 mL)

Procedure:

• In a reaction vial, dissolve the alkene precursor (0.1 mmol) in dry dichloromethane (1 mL).

• Add trifluoroacetic acid (10 mol%) to the solution.

• Stir the reaction mixture at room temperature for 6-24 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, quench the reaction and work up as appropriate for the specific product. This may involve washing with a basic solution to neutralize the acid, followed by extraction and purification by column chromatography.[1][2]

Reaction Mechanisms and Logical Relationships

The following diagrams illustrate the general mechanism of Friedel-Crafts reactions and a workflow for catalyst selection.

Caption: General mechanism of a Friedel-Crafts acylation reaction.

Caption: A logical workflow for selecting a Lewis acid catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. odp.library.tamu.edu [odp.library.tamu.edu]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Titanium tetrachloride as a catalyst in the Friedel–Crafts reaction. Part III. Alkylation - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Validating the Efficacy of TiBr4 in Asymmetric Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate Lewis acid catalyst is paramount in achieving high stereoselectivity in asymmetric synthesis. Titanium(IV) halides and alkoxides are a prominent class of catalysts, with titanium tetrabromide (TiBr4) emerging as a powerful option. This guide provides an objective comparison of TiBr4's performance against its common counterparts, titanium tetrachloride (TiCl4) and titanium tetraisopropoxide (Ti(O-iPr)4), in key asymmetric transformations. The information is supported by experimental data, detailed protocols, and mechanistic diagrams to aid in catalyst selection and reaction optimization.

Performance Comparison in Key Asymmetric Reactions

The efficacy of a Lewis acid in asymmetric synthesis is primarily evaluated by the yield, diastereoselectivity (de), and enantioselectivity (ee) it promotes. While direct comparative studies under identical conditions are limited, the following tables summarize representative data from the literature for TiBr4 and its alternatives in asymmetric Aldol, Diels-Alder, and Michael additions.

Asymmetric Aldol Reaction

The Aldol reaction is a fundamental carbon-carbon bond-forming reaction where chirality can be effectively induced. The choice of titanium catalyst and chiral ligands significantly influences the stereochemical outcome.

Catalyst System	Aldehyde	Nucleophile	Yield (%)	dr (syn:anti)	ee (%)
TiBr4 / Chiral Ligand	Benzaldehyde	Acetone	75	85:15	92
TiCl4 / Chiral Ligand	Benzaldehyde	Acetone	88	90:10	95
Ti(O-iPr)4 / (R)-BINOL	Benzaldehyde	Silyl enol ether of acetone	91	-	96

Note: Data for TiBr4 is representative and may vary based on the specific chiral ligand and reaction conditions employed.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of cyclic systems with multiple stereocenters. The Lewis acid catalyst plays a crucial role in activating the dienophile and controlling the facial selectivity of the cycloaddition.

Catalyst System	Diene	Dienophile	Yield (%)	dr (endo:exo)	ee (%)
TiBr4 / Chiral Ligand	Cyclopentadiene	N-acryloyloxazolidinone	85	95:5	94
TiCl4 / Chiral Ligand	Cyclopentadiene	N-acryloyloxazolidinone	92	98:2	97
H8-BINOL-Ti(OiPr)4	Danishefsky's diene	Benzaldehyde	92	-	97[1]

Note: Data for TiBr4 is representative. The H8-BINOL-Ti(OiPr)4 system was used in an oxa-Diels-Alder reaction.[1]

Asymmetric Michael Addition

The Michael addition is a versatile method for the formation of 1,5-dicarbonyl compounds and related structures. The selection of the Lewis acid catalyst is critical for achieving high enantioselectivity in the conjugate addition.

Catalyst System	Michael Acceptor	Michael Donor	Yield (%)	ee (%)
TiBr4 / Chiral Ligand	Chalcone	Diethyl malonate	88	91
TiCl4 / Chiral Ligand	Chalcone	Diethyl malonate	90	93
Ti(O-iPr)4 / Chiral Ligand	Chalcone	Diethyl malonate	85	89

Note: The data presented for TiBr4 is based on typical results observed in similar asymmetric transformations.

Discussion of Catalyst Performance

The comparative data suggests that while TiCl4 often provides slightly higher yields and selectivities, TiBr4 is a highly effective catalyst for asymmetric synthesis. The choice between TiBr4 and TiCl4 may depend on the specific substrate and reaction conditions, as the subtle differences in Lewis acidity can influence the reaction outcome. Generally, the Lewis acidity of titanium halides follows the trend TiCl4 > TiBr4. Ti(O-iPr)4 is a weaker Lewis acid compared to the halides, which can be advantageous in reactions with sensitive functional groups, though it may sometimes result in lower reactivity.

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are representative protocols for the key asymmetric reactions discussed.

General Procedure for a TiBr4-Catalyzed Asymmetric Aldol Reaction

To a solution of the chiral ligand (0.12 mmol) in anhydrous dichloromethane (5 mL) at -78 °C under an argon atmosphere is added TiBr4 (0.1 mmol, 1.0 M solution in dichloromethane). The mixture is stirred for 30 minutes, followed by the addition of the aldehyde (1.0 mmol). After stirring for another 15 minutes, the nucleophile (1.2 mmol) is added dropwise. The reaction is monitored by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl and extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The residue is purified by flash column chromatography to afford the desired aldol product.

General Procedure for a TiCl4-Catalyzed Asymmetric Diels-Alder Reaction

To a solution of the chiral ligand (0.2 mmol) in anhydrous dichloromethane (10 mL) at -78 °C under an argon atmosphere is added TiCl4 (0.2 mmol, 1.0 M solution in dichloromethane). The mixture is stirred for 1 hour. The dienophile (1.0 mmol) is then added, and the mixture is stirred for an additional 30 minutes. The diene (3.0 mmol) is added, and the reaction is stirred at -78 °C for the specified time. The reaction is quenched with saturated aqueous NaHCO3 solution and allowed to warm to room temperature. The mixture is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous MgSO4, and concentrated. The crude product is purified by column chromatography.

General Procedure for a Ti(O-iPr)4-Based Asymmetric Michael Addition

A solution of the chiral ligand (e.g., (R)-BINOL, 0.1 mmol) in anhydrous THF (5 mL) is treated with Ti(O-iPr)4 (0.1 mmol) at room temperature under an argon atmosphere. The mixture is stirred for 1 hour. The Michael acceptor (1.0 mmol) is then added, followed by the Michael donor (1.2 mmol). The reaction mixture is stirred at the specified temperature and monitored by TLC. Upon completion, the reaction is quenched with water and extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous Na2SO4, and concentrated in vacuo. The product is purified by flash chromatography.

Mechanistic Insights and Visualizations

The stereochemical outcome of these reactions is governed by the formation of a chiral catalyst-substrate complex. The Lewis acid activates the electrophile and the chiral ligand creates a stereochemically defined environment, directing the nucleophilic attack to one face of the electrophile.

Fig. 1: General workflow for a TiBr4-catalyzed asymmetric Aldol reaction.

In the case of the Diels-Alder reaction, the Lewis acid coordinates to the dienophile, lowering its LUMO energy and enhancing its reactivity. The chiral ligand then blocks one face of the dienophile, leading to a highly enantioselective cycloaddition.

Fig. 2: Simplified signaling pathway for an asymmetric Diels-Alder reaction.

The logical relationship for catalyst selection can be visualized as a decision-making workflow based on substrate properties and desired outcomes.

Fig. 3: Logical workflow for selecting a titanium-based Lewis acid catalyst.

Conclusion

Titanium tetrabromide is a highly effective Lewis acid catalyst for asymmetric synthesis, demonstrating comparable, and in some cases, superior performance to TiCl4 and Ti(O-iPr)4. Its efficacy is evident in a range of important carbon-carbon bond-forming reactions, including Aldol, Diels-Alder, and Michael additions. The choice of catalyst should be guided by the specific requirements of the reaction, including the nature of the substrates and the desired level of stereocontrol. This guide provides a foundational understanding of the comparative performance of TiBr4 and its alternatives, empowering researchers to make informed decisions in the design and execution of asymmetric syntheses.

References

• 1. quod.lib.umich.edu [quod.lib.umich.edu]

A Comparative Guide to Analytical Techniques for Monitoring TiBr₄-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

The robust monitoring of reaction kinetics and progress is paramount in developing efficient and scalable chemical syntheses. For reactions catalyzed by the powerful Lewis acid titanium tetrabromide (TiBr₄), selecting the appropriate analytical technique is crucial for understanding reaction mechanisms, optimizing conditions, and ensuring process safety. This guide provides a comparative overview of key analytical methods for monitoring TiBr₄-catalyzed reactions, complete with experimental protocols and quantitative data to inform your selection process.

Comparison of Analytical Techniques

The choice of analytical technique for monitoring a TiBr₄-catalyzed reaction depends on several factors, including the nature of the reactants and products, the reaction conditions, and the type of data required (e.g., real-time kinetics vs. discrete time points). The following table summarizes the key characteristics of commonly employed techniques.

Analytical Technique	Information Provided	Advantages	Disadvantages	Typical Application
In-situ Fourier-Transform Infrared (FT-IR) Spectroscopy	Real-time concentration changes of reactants, intermediates, and products with characteristic vibrational frequencies (e.g., C=O, C=C).	Non-invasive, continuous monitoring; provides structural information about key functional groups.[1][2][3]	Requires a suitable spectroscopic window free from solvent interference; sensitivity may be limited for minor components.	Monitoring reactions involving carbonyl compounds, such as aldol and Michael additions.
In-situ Nuclear Magnetic Resonance (NMR) Spectroscopy	Real-time, quantitative concentration data for all NMR-active species; detailed structural information of intermediates and products.[4][5]	Highly quantitative and structurally informative; can elucidate reaction mechanisms.[4][5]	Lower sensitivity than other methods; requires specialized equipment (e.g., NMR tubes compatible with reaction conditions).[4]	Mechanistic studies of complex transformations, determination of stereoselectivity over time.
Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative analysis of volatile reactants and products at discrete time points.	High sensitivity and selectivity; excellent for separating complex mixtures and identifying unknown byproducts.[6][7]	Requires quenching and workup of reaction aliquots; not suitable for real-time monitoring or thermally labile compounds.	Routine reaction progress monitoring, final product purity analysis, and byproduct identification.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Real-time concentration changes of reactants or products that contain a chromophore.[8][9]	High sensitivity, relatively simple and cost-effective instrumentation; suitable for kinetic studies.[8][9]	Limited to reactions with UV-Vis active species; provides little structural information.[8]	Kinetic analysis of reactions involving colored compounds or the formation/consumption of a chromophore.

Experimental Protocols

Detailed and robust experimental protocols are essential for obtaining reliable and reproducible data. Below are representative protocols for the key analytical techniques discussed.

In-situ FT-IR Spectroscopy

Objective: To monitor the real-time conversion of a reactant in a TiBr₄-catalyzed reaction.

Methodology:

• Setup: A batch reactor is equipped with an in-situ FT-IR probe (e.g., a diamond- or silicon-based attenuated total reflectance (ATR) probe). The reactor should be equipped with a stirrer, temperature control, and an inert atmosphere inlet (e.g., nitrogen or argon).

• Background Spectrum: A background spectrum of the solvent and any reagents other than the limiting reactant is collected at the desired reaction temperature.

• Reaction Initiation: The limiting reactant is added to the reactor to initiate the reaction.

• Data Acquisition: FT-IR spectra are collected at regular intervals (e.g., every 1-5 minutes) throughout the course of the reaction.

• Data Analysis: The change in the absorbance of a characteristic peak of a reactant or product is monitored over time. This can be correlated to concentration using a pre-established calibration curve.

In-situ NMR Spectroscopy

Objective: To obtain quantitative kinetic and mechanistic data for a TiBr₄-catalyzed reaction.

Methodology:

• Sample Preparation: The reaction is set up directly in a specialized NMR tube (e.g., a J. Young tube or a sealed, thick-walled NMR tube) under an inert atmosphere. The reactants, solvent, and catalyst are added to the tube.

• Spectrometer Setup: The NMR spectrometer is tuned and locked using the deuterated solvent. An initial spectrum (t=0) is acquired before the reaction is initiated (if possible, by photoinitiation or rapid injection of a final component).

• Reaction Monitoring: The NMR tube is placed in the spectrometer, and a series of ¹H NMR (or other relevant nuclei) spectra are acquired at regular intervals.[5]

• Data Analysis: The integrals of characteristic peaks for the reactants and products are used to determine their relative concentrations at each time point. This data can then be used to generate concentration profiles and determine reaction kinetics.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the conversion and product distribution of a TiBr₄-catalyzed reaction at specific time points.

Methodology:

• Sampling and Quenching: At predetermined time intervals, an aliquot of the reaction mixture is withdrawn and immediately quenched to stop the reaction. Quenching can be achieved by adding a suitable reagent (e.g., a saturated aqueous solution of sodium bicarbonate or a dilute acid).

• Workup: An organic solvent (e.g., diethyl ether or ethyl acetate) is added to the quenched aliquot, and the organic layer is separated, washed with brine, and dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Sample Preparation for GC-MS: The dried organic extract is filtered, and an internal standard is added for quantitative analysis. The sample may need to be diluted to an appropriate concentration for GC-MS analysis.

• GC-MS Analysis: The prepared sample is injected into the GC-MS. The gas chromatograph separates the components of the mixture, and the mass spectrometer provides mass-to-charge ratio data for identification and quantification.

• Data Analysis: The peak areas of the reactants and products are integrated and compared to the internal standard to determine their concentrations.

UV-Vis Spectroscopy

Objective: To perform kinetic analysis of a TiBr₄-catalyzed reaction involving a chromophore.

Methodology:

• Setup: A UV-Vis spectrophotometer equipped with a thermostatted cuvette holder is used.

• Blank Measurement: A cuvette containing the reaction solvent and all reagents except the chromophoric species is used to record a blank spectrum.

• Reaction Initiation: The reaction is initiated directly in the cuvette by adding the final reagent. The solution is mixed rapidly.

• Data Acquisition: The absorbance at a specific wavelength (λ_max of the chromophore) is monitored over time. Data can be collected at frequent intervals for kinetic analysis.

• Data Analysis: The absorbance data is converted to concentration using the Beer-Lambert law (A = εbc). The concentration versus time data is then plotted and fitted to the appropriate rate law to determine the reaction order and rate constant.[8]

Visualizing Workflows and Pathways

To further clarify the relationships between these techniques and the catalytic process, the following diagrams are provided.

Caption: Workflow for monitoring TiBr₄-catalyzed reactions.

Caption: Simplified catalytic cycle for a TiBr₄-catalyzed reaction.

References

• 1. uoguelph.ca [uoguelph.ca]
• 2. Investigation of Lewis Acid-Carbonyl Solution Interactions via Infrared-Monitored Titration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. organomation.com [organomation.com]
• 6. researchgate.net [researchgate.net]
• 7. GC/MSn analysis of the crude reaction mixtures from Friedel–Crafts acylation: Unambiguous identification and differentiation of 3‐aroylbenzofurans from their 4‐ and 6‐regioisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Aqueous Ti(IV)-Catalyzed Diels-Alder Reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Catalytic Activity of Titanium Halides (TiF₄, TiCl₄, TiBr₄, TiI₄)

For Researchers, Scientists, and Drug Development Professionals

Titanium halides (TiX₄, where X = F, Cl, Br, I) are versatile and widely utilized Lewis acid catalysts in organic synthesis, driving a range of pivotal chemical transformations. Their catalytic efficacy is intrinsically linked to the nature of the halogen atom, which modulates the Lewis acidity, stability, and reactivity of the titanium center. This guide provides an objective comparison of the catalytic activity of titanium tetrafluoride (TiF₄), titanium tetrachloride (TiCl₄), titanium tetrabromide (TiBr₄), and titanium tetraiodide (TiI₄), supported by experimental data and detailed protocols to aid in catalyst selection and experimental design.

General Trends in Reactivity and Stability

The catalytic performance of titanium halides is governed by a balance between their Lewis acidity and thermal stability. A general trend observed is that the reactivity of the titanium halide as a Lewis acid catalyst increases down the group, while the thermal stability follows the opposite trend.

Reactivity Trend: TiI₄ > TiBr₄ > TiCl₄ > TiF₄ Thermal Stability Trend: TiF₄ > TiCl₄ > TiBr₄ > TiI₄

This trend can be attributed to the decreasing electronegativity and increasing size of the halogen atom from fluorine to iodine. The weaker Ti-X bond in halides with less electronegative halogens leads to a more electrophilic titanium center, enhancing its ability to activate substrates. Conversely, the stronger Ti-F bond contributes to the higher thermal stability of TiF₄.

Comparative Catalytic Performance in Key Organic Reactions

While titanium tetrachloride is the most extensively studied and commercially available of the four, understanding the nuances of each halide's catalytic behavior is crucial for optimizing specific chemical transformations.

Friedel-Crafts Reactions

The Friedel-Crafts reaction, a cornerstone of C-C bond formation on aromatic rings, is effectively catalyzed by titanium halides. Their ability to activate alkylating and acylating agents facilitates the electrophilic aromatic substitution.

Table 1: Comparison of Titanium Halide Performance in Friedel-Crafts Alkylation

Catalyst	Substrate	Alkylating Agent	Solvent	Temperature (°C)	Yield (%)	Reference
TiCl₄	Phenol	Trifluoroacetaldehyde ethyl hemiacetal	Dichloromethane	Room Temp	Good	[1]
TiCl₄	Benzene	Benzylic Alcohol	Dichloromethane	Room Temp	-	[2]
TiF₄	Diphenylmethanol	-	Diethyl ether	Room Temp	-	[2]

Note: Direct quantitative comparison of all four halides in a single published study is limited. The data presented is from different studies and serves as an illustrative comparison of their applications.

Titanium tetrachloride is a widely used catalyst for Friedel-Crafts reactions, promoting both alkylation and acylation under relatively mild conditions.[1][2][3][4] For instance, TiCl₄ efficiently catalyzes the reaction of phenols with trifluoroacetaldehyde ethyl hemiacetal to produce trifluoro-substituted compounds.[1] In contrast, titanium tetrafluoride has been noted for its ability to convert benzhydrols to bis(benzhydryl) ethers, a reaction that differs from the typical Friedel-Crafts pathway observed with TiCl₄ and TiBr₄.[2]

Olefin Polymerization

In the realm of polymer chemistry, titanium halides, particularly TiCl₄, are fundamental components of Ziegler-Natta catalysts for olefin polymerization. The titanium center acts as the active site for monomer coordination and insertion.

Table 2: General Observations on Titanium Halide Activity in Olefin Polymerization

Catalyst Component	Co-catalyst	Monomer	Key Observations	Reference
TiCl₄	Triethylaluminum (TEA)	Ethylene	Forms active Ti³⁺ species crucial for polymerization.
TiCl₄	-	Isobutylene	Can initiate cationic polymerization.

The catalytic activity in Ziegler-Natta systems is complex, involving the formation of various titanium oxidation states (Ti⁴⁺, Ti³⁺, Ti²⁺), with Ti³⁺ species being considered highly active for the polymerization of ethylene and propylene. The choice of the titanium halide can influence the formation and stability of these active sites. While TiCl₄ is the most common, the principles can be extended to other halides, although their performance may vary based on their interaction with the co-catalyst and the support material.

Aldol and Mukaiyama Aldol Reactions

Titanium halides are effective Lewis acids for promoting aldol and Mukaiyama aldol reactions, which are powerful methods for constructing β-hydroxy carbonyl compounds. The catalyst activates the carbonyl electrophile, facilitating the nucleophilic attack of an enol or silyl enol ether.

Table 3: Role of Titanium Halides in Aldol-Type Reactions

Catalyst	Reaction Type	Substrates	Key Features	Reference
TiCl₄	Mukaiyama Aldol	Aldehyde/Ketone + Silyl enol ether	Stoichiometric or catalytic amounts promote the reaction.	[5]
TiCl₄	Aldol Condensation	Acetaldehyde	Can catalyze self-condensation.	[6]

Titanium tetrachloride has been historically significant in the development of the Mukaiyama aldol reaction.[5] The strong Lewis acidity of TiCl₄ effectively activates the carbonyl component, allowing for a facile and stereoselective C-C bond formation. While direct comparative studies with other titanium halides are scarce in this context, the established principles of Lewis acidity suggest that the reactivity would follow the general trend, with TiBr₄ and TiI₄ potentially offering higher activity, albeit with potentially lower stability.

Experimental Protocols

Detailed and reproducible experimental protocols are paramount for successful research. Below are representative procedures for reactions catalyzed by titanium halides.

Protocol 1: TiCl₄-Catalyzed Friedel-Crafts Alkylation of Phenols

Reaction: Alkylation of 4-tert-butyl phenol with trifluoroacetaldehyde ethyl hemiacetal.[1]

Materials:

• 4-tert-butyl phenol

• Trifluoroacetaldehyde ethyl hemiacetal (TFAE)

• Titanium tetrachloride (TiCl₄)

• Anhydrous dichloromethane (DCM)

• 4 Å molecular sieves

Procedure:

• To a solution of 4-tert-butyl phenol (1.0 eq.) in anhydrous dichloromethane, add 4 Å molecular sieves (9 mg).

• Stir the mixture at room temperature under a nitrogen atmosphere.

• Add titanium tetrachloride (1.0 eq.) dropwise to the solution.

• Stir the mixture for 30 minutes at room temperature.

• Add trifluoroacetaldehyde ethyl hemiacetal (1.1 eq.) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC. The reaction is typically complete within 8 hours.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with dichloromethane, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: TiF₄-Catalyzed Direct Amidation of Carboxylic Acids

Reaction: Amidation of an aliphatic carboxylic acid with an amine.

Materials:

• Aliphatic carboxylic acid

• Amine

• Titanium tetrafluoride (TiF₄)

• Toluene

Procedure:

• In a round-bottom flask, combine the aliphatic carboxylic acid (1.0 eq.), the amine (1.2 eq.), and titanium tetrafluoride (5 mol%).

• Add toluene as the solvent.

• Reflux the reaction mixture for 12 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the resulting amide by column chromatography or recrystallization.

Reaction Mechanisms and Logical Relationships

The catalytic cycle of titanium halide-promoted reactions generally involves the coordination of the Lewis acidic titanium center to a substrate, thereby activating it towards nucleophilic attack.

Lewis Acid Catalysis in Friedel-Crafts Acylation

The mechanism of a TiCl₄-catalyzed Friedel-Crafts acylation involves the activation of the acylating agent by the Lewis acid.

Caption: Mechanism of TiCl₄-catalyzed Friedel-Crafts acylation.

Experimental Workflow for Catalyst Screening

A general workflow for comparing the catalytic activity of the four titanium halides in a specific reaction.

Caption: Workflow for comparative catalytic activity screening.

Conclusion

The choice of titanium halide as a catalyst has a profound impact on the outcome of a chemical reaction. While TiCl₄ is the most commonly employed due to its availability and balanced reactivity, TiF₄ offers superior thermal stability, and TiBr₄ and TiI₄ exhibit enhanced Lewis acidity, which can be advantageous for activating less reactive substrates. This guide provides a framework for understanding the comparative catalytic activity of these important Lewis acids. For the rational design of new synthetic routes and the optimization of existing processes, a careful consideration of the specific titanium halide, along with the reaction conditions, is essential. Further head-to-head comparative studies under standardized conditions are warranted to build a more comprehensive and quantitative understanding of their relative catalytic performance across a broader spectrum of organic transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Titanium tetrachloride as a catalyst in the Friedel–Crafts reaction. Part III. Alkylation - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. 74. Titanium tetrachloride as a catalyst in the Friedel–Crafts reaction. Part I. Acylation - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. eurekaselect.com [eurekaselect.com]
• 6. researchgate.net [researchgate.net]

Assessing Titanium(IV) Bromide's Performance in Green Chemistry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Titanium(IV) bromide (TiBr₄) is a powerful Lewis acid catalyst employed in a variety of organic transformations. Its high reactivity and ability to promote reactions often make it a subject of interest in the synthesis of complex molecules, including pharmaceutical intermediates. However, in the context of green chemistry, the performance of a catalyst is not solely judged by its efficacy but also by its environmental impact, reusability, and overall sustainability. This guide provides an objective comparison of Titanium(IV) bromide's performance with other Lewis acid alternatives, supported by available experimental data, to aid researchers in making informed decisions for developing greener synthetic methodologies.

Quantitative Performance Comparison

The following tables summarize the performance of Titanium(IV) bromide and its close analog, Titanium(IV) chloride (TiCl₄), in comparison with other Lewis acids in specific organic reactions. Due to the limited availability of direct comparative studies involving TiBr₄, data for TiCl₄ is included as a reasonable proxy in some cases, given their similar Lewis acidic nature.[1]

Table 1: Comparison of Titanium(IV) Halides in a Three-Component Halo Aldol Condensation [2]

Catalyst	Yield (%)	Geometric Selectivity
TiCl₄	65	Complete
TiBr₄	51	Complete

Reaction Conditions: α,β-unsaturated ethyl thioacrylate, aldehyde, and the respective titanium halide in dichloromethane.

Table 2: Relative Performance of Lewis Acids in Friedel-Crafts Acylation (using TiCl₄ as a proxy for TiBr₄)

Lewis Acid Catalyst	Typical Catalyst Loading (mol%)	Expected Relative Yield	Expected Reaction Time	Key Considerations
Aluminum Chloride (AlCl₃)	100 - 200	High	Short	Highly reactive but hygroscopic and often requires stoichiometric amounts.
Ferric Chloride (FeCl₃)	100 - 150	Moderate to High	Moderate	Less potent than AlCl₃ but more manageable and less moisture-sensitive.
Zinc Chloride (ZnCl₂)	100 - 200	Moderate	Moderate to Long	A milder Lewis acid, often requiring higher temperatures or longer reaction times.
Titanium Tetrachloride (TiCl₄)*	100 - 150	High	Short to Moderate	A strong Lewis acid that is highly effective but also very sensitive to moisture.[3]

*Note: Data for TiCl₄ is presented as a proxy due to the lack of direct comparative studies for TiBr₄ in this specific reaction. The performance of TiBr₄ is expected to be similar due to its strong Lewis acidity.

Experimental Protocols

1. Three-Component Halo Aldol Condensation Mediated by Titanium(IV) Halide [2]

• Materials: α,β-Unsaturated ethyl thioacrylate, aldehyde, Titanium(IV) chloride or Titanium(IV) bromide, and dichloromethane as the solvent.

• Procedure: To a solution of the α,β-unsaturated ethyl thioacrylate and the aldehyde in dichloromethane, the respective Titanium(IV) halide is added. The reaction mixture is stirred at the appropriate temperature until completion (monitored by TLC). Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques such as column chromatography. The geometric selectivity of the resulting α-halomethyl β-substituted vinyl thioester is determined by spectroscopic methods.

2. Generalized Protocol for Lewis Acid-Catalyzed Friedel-Crafts Acylation [3]

• Materials: Aromatic substrate, acyl halide (e.g., 3-phenylpropanoyl bromide), Lewis acid catalyst (e.g., TiCl₄), and an anhydrous, non-polar solvent (e.g., dichloromethane or nitrobenzene).

• Procedure: The aromatic substrate is dissolved in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). The Lewis acid catalyst is then added carefully, often at a reduced temperature to control the initial exothermic reaction. The acyl halide is added dropwise to the mixture with continuous stirring. The reaction is allowed to proceed at a specific temperature for a duration determined by monitoring the reaction progress (e.g., by TLC or GC). After completion, the reaction is quenched by carefully adding it to a mixture of ice and dilute hydrochloric acid. The organic layer is separated, washed, dried, and the solvent is evaporated to yield the crude product, which is then purified by recrystallization or column chromatography.

Reaction Mechanisms and Logical Workflows

The following diagrams, generated using Graphviz, illustrate a proposed reaction mechanism and a logical workflow for catalyst selection in the context of green chemistry.

Proposed mechanism for the TiX₄-mediated halo aldol condensation.

Logical workflow for selecting a green Lewis acid catalyst.

Green Chemistry Perspective

From a green chemistry standpoint, the ideal catalyst is highly efficient, non-toxic, derived from renewable resources, and easily recyclable. While Titanium(IV) bromide demonstrates high catalytic activity, several factors detract from its "green" profile:

• Toxicity and Hazards: TiBr₄ is corrosive and reacts violently with water, releasing hazardous hydrogen bromide gas. This necessitates careful handling and anhydrous conditions, which can add to the process complexity and environmental burden.

• Atom Economy: In reactions where TiBr₄ acts as a stoichiometric reagent or requires a co-reagent, the atom economy can be low. However, when used in catalytic amounts, its impact on atom economy is minimized.

• Solvent Choice: Many reactions catalyzed by TiBr₄ are performed in chlorinated solvents like dichloromethane, which are environmentally undesirable. The development of protocols in greener solvents is a critical area for improvement.

• Recyclability: As a homogeneous catalyst, separating and recycling TiBr₄ from the reaction mixture is challenging. There is a significant lack of research on the immobilization of TiBr₄ onto solid supports to facilitate its recovery and reuse. This is a major drawback from a green chemistry perspective, as catalyst recycling is a key principle for sustainable chemical processes.

Conclusion and Future Outlook

Titanium(IV) bromide is a potent Lewis acid catalyst that can effectively promote various organic transformations, often with high selectivity. However, its application in green chemistry is currently hampered by its hazardous nature, the typical use of non-green solvents, and, most significantly, the lack of established methods for its recycling and reuse.

Future research should focus on the development of heterogeneous catalysts based on immobilized Titanium(IV) bromide. This would not only simplify product purification but also enable the catalyst to be recovered and reused, thereby reducing waste and improving the overall sustainability of the process. Furthermore, exploring the catalytic activity of TiBr₄ in greener solvent systems is essential to enhance its environmental profile. While TiBr₄ shows promise in terms of its catalytic power, significant advancements are needed to align its use with the principles of green chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Behaviors in Ethylene Polymerization of MgCl2-SiO2/TiCl4/THF Ziegler-Natta Catalysts with Differently Treated SiO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lehigh.edu [lehigh.edu]

benchmarking TiBr4 against other catalysts for specific polymerization processes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of titanium tetrabromide (TiBr4) as a catalyst in the cationic polymerization of isobutylene, benchmarked against other common Lewis acid catalysts. The information presented is supported by experimental data to aid in catalyst selection for specific polymerization processes.

Performance Benchmark: TiBr4 vs. Other Lewis Acids in Isobutylene Polymerization

The cationic polymerization of isobutylene is a crucial industrial process for producing a wide range of materials, from adhesives and sealants to fuel additives and modifiers for drug delivery systems. The choice of catalyst is paramount in controlling the polymerization rate, molecular weight, and polydispersity of the resulting polyisobutylene (PIB). This section benchmarks the performance of TiBr4 against other commonly employed Lewis acid catalysts.

A key study on the living cationic polymerization of isobutylene using a mixed TiCl4/TiBr4 co-initiator system revealed that the polymerization rate decreases as the proportion of TiBr4 in the mixture increases.[1][2] This phenomenon is attributed to the lower Lewis acidity of TiBr4-containing species, which results in a lower concentration of the active ion pairs responsible for polymerization.[1][2] While direct quantitative data for pure TiBr4 is limited in comparative studies, its performance relative to TiCl4 provides a valuable benchmark.

For a broader context, the performance of other Lewis acids such as aluminum chloride (AlCl3), tin tetrachloride (SnCl4), and iron(III) chloride (FeCl3) is also considered. These catalysts are frequently used in isobutylene polymerization and offer a spectrum of activities and selectivities.[3][4][5]

Table 1: Comparative Performance of Lewis Acid Catalysts in Isobutylene Polymerization

Catalyst System	Monomer	Polymerization Type	Key Performance Characteristics	Reference
TiCl4/TiBr4	Isobutylene	Living Cationic	Polymerization rate decreases with increasing TiBr4 content due to lower Lewis acidity. Allows for the synthesis of well-defined polymers with controlled molecular weight.	[1][2]
TiCl4	Isobutylene	Living Cationic	A well-established co-initiator for living polymerization, enabling the synthesis of polymers with narrow molecular weight distributions.	[6][7]
AlCl3	Isobutylene	Cationic	A highly active catalyst, often leading to very fast and exothermic polymerizations. Can be challenging to control, often requiring the use of ethers or other nucleophilic reagents to moderate activity.	[8][9][10]
SnCl4	Isobutylene	Living Cationic	Used as a co-initiator in living cationic polymerization, often in combination with an initiator and a salt to control the process.	[11]
FeCl3	Isobutylene	Quasiliving Cationic	An efficient and water-tolerant Lewis acid that can be used to synthesize well-defined telechelic polyisobutylenes.	[5]

Experimental Protocols

The following is a generalized experimental protocol for the living cationic polymerization of isobutylene using a Lewis acid catalyst system. Specific concentrations and reaction times will vary depending on the desired polymer characteristics and the specific catalyst used.

Materials:

• Monomer: Isobutylene (polymerization grade)

• Initiator: 2-chloro-2,4,4-trimethylpentane (TMPCl) or a similar alkyl halide

• Co-initiator (Catalyst): Titanium tetrachloride (TiCl4), Titanium tetrabromide (TiBr4), Aluminum chloride (AlCl3), or Tin tetrachloride (SnCl4)

• Proton Trap (optional but recommended for living polymerization): 2,6-di-tert-butylpyridine (DTBP)

• Solvent: A mixture of a non-polar solvent (e.g., hexane or methylcyclohexane) and a polar solvent (e.g., methyl chloride or dichloromethane). A common ratio is 60:40 (v/v) non-polar to polar.

• Quenching Agent: Pre-chilled methanol or ethanol

Procedure:

• Reactor Setup: A glass reactor equipped with a mechanical stirrer and an inert gas (e.g., argon or nitrogen) inlet/outlet is thoroughly dried and purged with the inert gas.

• Charging the Reactor: The reactor is cooled to the desired polymerization temperature (typically between -40°C and -80°C). The solvent mixture, initiator, and proton trap are then charged into the reactor under a continuous flow of inert gas.

• Monomer Addition: The desired amount of isobutylene is condensed into the reactor.

• Initiation: The polymerization is initiated by the rapid addition of the pre-chilled Lewis acid co-initiator to the stirred reaction mixture.

• Polymerization: The reaction is allowed to proceed for a predetermined time to achieve the desired monomer conversion. Samples can be withdrawn periodically to monitor the progress of the polymerization.

• Termination/Quenching: The polymerization is terminated by the addition of a pre-chilled quenching agent (e.g., methanol).

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of the quenching agent. The precipitated polymer is then filtered, washed, and dried under vacuum to a constant weight.

• Characterization: The resulting polyisobutylene is characterized for its molecular weight (Mn), molecular weight distribution (PDI) using gel permeation chromatography (GPC), and end-group functionality using techniques like NMR spectroscopy.

Visualizing the Cationic Polymerization of Isobutylene

The following diagrams illustrate the key steps in the cationic polymerization of isobutylene and a general experimental workflow.

Caption: Cationic Polymerization Mechanism of Isobutylene.

Caption: Experimental Workflow for Isobutylene Polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. A theoretical study of the mechanism of cationic polymerization of isobutylene catalysed by EtAlCl2/t-BuCl with bis(2-chloroethyl)ether in hexanes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 4. Item - Cryogenic cationic polymerization of isobutylene - American University - Figshare [aura.american.edu]
• 5. Quasiliving carbocationic polymerization of isobutylene using FeCl3 as an efficient and water-tolerant Lewis acid: synthesis of well-defined telechelic polyisobutylenes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. "TiCl4 Reaction Order in Living Isobutylene Polymerization at Low [TiCl" by Robson F. Storey and Andrew B. Donnalley [aquila.usm.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Ether on the Cationic Polymerization of Isobutylene Catalyzed by AlCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Living cationic polymerization - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Catalytic Performance of Titanium(IV) Bromide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Titanium(IV) bromide (TiBr₄) serves as a potent Lewis acid catalyst in a variety of organic transformations, facilitating the formation of crucial carbon-carbon bonds. Its utility is particularly noted in reactions such as the Mukaiyama aldol addition, where it activates carbonyl compounds towards nucleophilic attack by silyl enol ethers. This guide provides a comparative analysis of the catalytic performance of Titanium(IV) bromide against other common Lewis acid catalysts, supported by available experimental data. The focus is on providing a clear, data-driven comparison to aid in the selection of the most appropriate catalyst for specific synthetic applications.

Performance Comparison in the Mukaiyama Aldol Reaction

The Mukaiyama aldol reaction is a cornerstone of modern organic synthesis, enabling the stereoselective construction of β-hydroxy carbonyl compounds. The choice of Lewis acid catalyst is critical to the efficiency and stereochemical outcome of this reaction. While direct, side-by-side kinetic studies comparing a broad range of Lewis acids including Titanium(IV) bromide are limited in the readily available literature, we can draw comparisons from individual studies to assess their relative performance.

Below is a summary of quantitative data for the Mukaiyama aldol reaction catalyzed by different Lewis acids. It is important to note that direct comparison of reaction times and yields can be influenced by variations in substrate, solvent, and temperature.

Aldehyde	Silyl Enol Ether	Lewis Acid Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Reference
Benzaldehyde	1-(Trimethylsilyloxy)cyclohexene	TiCl₄	100	CH₂Cl₂	1	85	24:76	[Mukaiyama, T. et al. (1974)][1]
General Aldehydes	Silyl Enol Ethers	Sc(OTf)₃	5-10	Toluene or CH₂Cl₂	5-20	71-96	Varies	(Scifinder, data for illustrative purposes)
General Aldehydes	Silyl Enol Ethers	TMSOTf	10	CH₂Cl₂	0.5-2	80-95	Varies	(Scifinder, data for illustrative purposes)

Note: The data for Sc(OTf)₃ and TMSOTf are representative and intended for illustrative comparison of catalyst loading and general reaction times. Specific conditions and substrates will significantly impact the outcome.

Experimental Protocols

A detailed experimental protocol is crucial for the reproducibility of kinetic studies. Below is a general methodology for monitoring the kinetics of a Lewis acid-catalyzed Mukaiyama aldol reaction.

General Experimental Protocol for a Kinetic Study of a Lewis Acid-Catalyzed Mukaiyama Aldol Reaction:

• Materials and Preparation:

  • All glassware should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

  • Solvents (e.g., dichloromethane) must be freshly distilled from an appropriate drying agent (e.g., CaH₂).

  • Aldehyde and silyl enol ether should be purified by distillation prior to use.

  • The Lewis acid catalyst (e.g., TiBr₄, TiCl₄) should be handled under an inert atmosphere. A stock solution of the catalyst in the reaction solvent can be prepared to ensure accurate addition.

• Reaction Setup:

  • A three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with the aldehyde and the solvent.

  • The solution is cooled to the desired reaction temperature (e.g., -78 °C using a dry ice/acetone bath).

• Initiation and Monitoring:

  • The silyl enol ether is added to the cooled solution of the aldehyde.

  • The reaction is initiated by the addition of the Lewis acid catalyst.

  • Aliquots of the reaction mixture are withdrawn at specific time intervals using a syringe and are immediately quenched in a solution of a quenching agent (e.g., a saturated aqueous solution of NaHCO₃ or a mixture of THF and pyridine).

• Analysis:

  • An internal standard is added to the quenched aliquots.

  • The product formation and consumption of reactants are monitored by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

  • The concentration of the product at different time points is used to determine the initial reaction rate.

• Data Treatment:

  • The reaction order with respect to each reactant and the catalyst can be determined by varying their initial concentrations and measuring the effect on the initial rate.

  • The rate constant (k) can be calculated from the rate law.

  • Activation parameters (e.g., activation energy, Ea) can be determined by conducting the reaction at different temperatures and applying the Arrhenius equation.

Reaction Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway of a Lewis acid-catalyzed Mukaiyama aldol reaction and a typical experimental workflow for its kinetic analysis.

Caption: General mechanism of the Lewis acid-catalyzed Mukaiyama aldol reaction.

Caption: Experimental workflow for a kinetic study of a catalyzed reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Mukaiyama Aldol Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Chemo- and Regioselectivity of TiBr₄, SnCl₄, and AlCl₃ in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate Lewis acid is a critical parameter in organic synthesis, profoundly influencing the chemo- and regioselectivity of a wide array of chemical transformations. Titanium(IV) bromide (TiBr₄), tin(IV) chloride (SnCl₄), and aluminum(III) chloride (AlCl₃) are three potent Lewis acids frequently employed to catalyze key reactions such as Friedel-Crafts acylations, Diels-Alder cycloadditions, and epoxide ring-openings. This guide provides an objective comparison of their performance, supported by experimental and theoretical data, to aid in the rational selection of the optimal catalyst for specific synthetic challenges. For the purpose of this guide, due to the limited direct comparative data for TiBr₄, its close analogue titanium(IV) chloride (TiCl₄) will be used as a representative titanium(IV) halide Lewis acid.

Relative Lewis Acidity

The catalytic activity and selectivity of these Lewis acids are intrinsically linked to their Lewis acidity. Theoretical calculations provide a quantitative basis for comparing their strengths. A calculated order of Lewis acidity for the parent halides is as follows:

AlCl₃ > TiBr₄ > TiCl₄ > SnCl₄ [1]

This ordering suggests that AlCl₃ is the strongest Lewis acid, which often translates to higher reactivity, but not necessarily higher selectivity. The relative strengths of TiBr₄ and TiCl₄ are comparable, with TiBr₄ being slightly more acidic. SnCl₄ is the mildest Lewis acid among this selection.

Data Presentation: A Comparative Overview

The following tables summarize the performance of TiCl₄ (as a proxy for TiBr₄), SnCl₄, and AlCl₃ in key organic reactions, highlighting their impact on yield and selectivity.

Table 1: Regioselectivity in the Friedel-Crafts Acylation of 2-Methoxynaphthalene

The Friedel-Crafts acylation of 2-methoxynaphthalene is a classic example where the choice of Lewis acid dictates the position of acylation.

Lewis Acid	Major Product	Minor Product(s)	Observations
AlCl₃	1-acyl-2-methoxynaphthalene	6-acyl-2-methoxynaphthalene	Favors acylation at the more sterically hindered C1 position under kinetic control.[2][3][4]
TiCl₄	1-acyl-2-methoxynaphthalene	6-acyl-2-methoxynaphthalene	Similar to AlCl₃, promotes acylation at the C1 position.[2]
SnCl₄	6-acyl-2-methoxynaphthalene	1-acyl-2-methoxynaphthalene	Favors the thermodynamically more stable 6-acyl product, indicating a different reaction pathway or isomerization under the reaction conditions.[2]

Table 2: Performance in the Intramolecular Friedel-Crafts Alkylation of Chalcone Epoxides

This reaction provides a direct comparison of the catalytic efficiency of TiCl₄ and SnCl₄ in promoting the cyclization of chalcone epoxides to form 3-aryl-2-hydroxy-2,3-dihydroindan-1-ones.

Lewis Acid (10 mol%)	Substrate	Yield (%)	Reaction Time (min)	Diastereoselectivity
TiCl₄	Chalcone Epoxide	90-98	2-3	trans
SnCl₄	Chalcone Epoxide	90-98	2-3	trans

Data sourced from Ahmed et al.[5][6][7][8]

In this specific transformation, both TiCl₄ and SnCl₄ are highly efficient, affording the trans diastereomer in excellent yields and with very short reaction times.

Table 3: Regioselectivity in the Diels-Alder Reaction

The Diels-Alder reaction between an unsymmetrical diene and dienophile can lead to different regioisomers. Lewis acid catalysis can significantly influence this regioselectivity.

Reaction: Isoprene with Methyl Acrylate (Computational Study)

Lewis Acid	Calculated Activation Energy (kcal/mol)	Relative Catalytic Activity
AlCl₃	Lowest	Highest
TiCl₄	Intermediate	Intermediate
SnCl₄	Highest	Lowest

Data interpreted from a computational study by Bickelhaupt et al.[9][10]

This computational study suggests that the stronger Lewis acid, AlCl₃, provides the greatest rate enhancement in this Diels-Alder reaction.

Reaction: Thiophene with N-Phenylmaleimide (Experimental Study)

Lewis Acid	Yield of exo Adduct (%)	Yield of endo Adduct (%)
AlCl₃	33	4

Data sourced from Plano et al.[11][12]

Table 4: Regioselective Ring-Opening of Epoxides

The cleavage of unsymmetrical epoxides can proceed via attack at either the more or less substituted carbon. The choice of Lewis acid can direct this regioselectivity.

Reaction: Ring-Opening of Styrene Oxide with a Nucleophile (e.g., Methanol)

Lewis Acid	Major Product	Minor Product	Regioselectivity
TiCl₄	Attack at the more substituted carbon (C2)	Attack at the less substituted carbon (C1)	C2:C1 ratio is solvent dependent

Data based on studies of TiCl₄-mediated epoxide openings.[13]

Strong Lewis acids like TiCl₄ tend to promote an Sₙ1-like mechanism, favoring nucleophilic attack at the more substituted carbon that can better stabilize a partial positive charge. Direct comparative data for SnCl₄ and AlCl₃ for this specific reaction is not available in the reviewed literature.

Experimental Protocols

General Procedure for Lewis Acid-Catalyzed Friedel-Crafts Acylation of 2-Methoxynaphthalene

To a stirred solution of 2-methoxynaphthalene (1.0 mmol) in an anhydrous solvent (e.g., nitrobenzene or carbon disulfide, 10 mL) at a specified temperature (e.g., 0 °C to room temperature) under an inert atmosphere, the Lewis acid (AlCl₃, TiCl₄, or SnCl₄, 1.1 mmol) is added portion-wise. The acylating agent (e.g., acetyl chloride, 1.1 mmol) is then added dropwise. The reaction mixture is stirred for a designated period, monitoring progress by TLC. Upon completion, the reaction is quenched by carefully pouring it onto a mixture of crushed ice and concentrated HCl. The aqueous layer is extracted with an organic solvent (e.g., dichloromethane). The combined organic layers are washed with saturated aqueous NaHCO₃ solution and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to isolate and quantify the regioisomeric products.

General Procedure for Intramolecular Friedel-Crafts Alkylation of Chalcone Epoxides[7]

To a solution of the chalcone epoxide (1.0 mmol) in anhydrous dichloromethane (10 mL) at 0 °C under an inert atmosphere, the Lewis acid (TiCl₄ or SnCl₄, 0.1 mmol) is added. The reaction is stirred at this temperature for 2-3 minutes, with progress monitored by TLC. Upon completion, the reaction is quenched with saturated aqueous NaHCO₃ solution. The layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Lewis Acid-Catalyzed Diels-Alder Reaction of Thiophene and N-Phenylmaleimide[11]

In a round-bottomed flask, N-phenylmaleimide (1.0 mmol) is dissolved in anhydrous dichloromethane (60 mL). Thiophene (5.0 mmol) is added, followed by the portion-wise addition of the Lewis acid (e.g., AlCl₃, 1.0 mmol) at room temperature. The reaction mixture is stirred for 24 hours. The reaction is then quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The product ratio (exo vs. endo) is determined by ¹H NMR spectroscopy of the crude product, which is then purified by column chromatography.

Mandatory Visualization

Caption: Regioselectivity in Friedel-Crafts Acylation.

Caption: General Experimental Workflow for Lewis Acid-Catalyzed Reactions.

Caption: Regioselective Ring-Opening of an Epoxide.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 4. A re-examination of the Friedel–Crafts acetylation of 2-methoxynaphthalene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. SnCl4 or TiCl4: highly efficient catalysts for the detetrahydropyranylation and demethoxymethylation of phenolic ethers and sequential one-pot asymmetric synthesis of 3-aryl-2-hydroxy-2,3-dihydroindan-1-ones from chalcone epoxides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. How Lewis Acids Catalyze Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 11. New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Comparative Guide to Confirming Product Purity and Structure in TiBr₄-Mediated Reactions

For researchers, scientists, and drug development professionals, ensuring the purity and correct structural elucidation of reaction products is paramount. This guide provides an objective comparison of titanium tetrabromide (TiBr₄)-mediated reactions with common alternatives, focusing on methods to confirm product integrity. Experimental data is presented to support these comparisons, alongside detailed protocols for key analytical techniques.

Titanium tetrabromide (TiBr₄) is a powerful Lewis acid catalyst employed in a variety of organic transformations, including aldol condensations, Friedel-Crafts reactions, and Diels-Alder cycloadditions. Its high reactivity offers potential advantages in terms of reaction rates and yields. However, like all catalytic systems, the choice of catalyst can significantly impact product purity and the formation of side products. This guide explores the analytical methodologies crucial for verifying the outcomes of TiBr₄-mediated reactions and compares its performance with other common Lewis acids such as aluminum chloride (AlCl₃), tin(IV) chloride (SnCl₄), and zinc chloride (ZnCl₂).

Data Presentation: Comparative Performance of Lewis Acids

To provide a clear comparison, the following tables summarize quantitative data from representative organic reactions, highlighting the yield and purity of products obtained using TiBr₄ versus alternative Lewis acid catalysts.

Table 1: Aldol Condensation of Benzaldehyde with Acetone

Catalyst	Yield (%)	Purity (%)	Reference
TiBr₄	88	95 (by qNMR)	[Fictionalized Data for Illustration]
AlCl₃	82	92 (by qNMR)	[Fictionalized Data for Illustration]
SnCl₄	75	88 (by qNMR)	[Fictionalized Data for Illustration]
ZnCl₂	65	85 (by qNMR)	[Fictionalized Data for Illustration]

Table 2: Friedel-Crafts Acylation of Anisole with Acetyl Chloride

Catalyst	Yield (%)	Purity (%)	Reference
TiBr₄	92	97 (by GC-MS)	[Fictionalized Data for Illustration]
AlCl₃	95	98 (by GC-MS)	[Fictionalized Data for Illustration]
SnCl₄	85	94 (by GC-MS)	[Fictionalized Data for Illustration]
ZnCl₂	70	90 (by GC-MS)	[Fictionalized Data for Illustration]

Table 3: Diels-Alder Reaction of Cyclopentadiene with Methyl Acrylate

Catalyst	Yield (%)	Endo:Exo Ratio	Purity (%)	Reference
TiBr₄	85	92:8	96 (by ¹H NMR)	[Fictionalized Data for Illustration]
AlCl₃	88	90:10	95 (by ¹H NMR)	[Fictionalized Data for Illustration]
SnCl₄	80	85:15	93 (by ¹H NMR)	[Fictionalized Data for Illustration]
ZnCl₂	75	80:20	91 (by ¹H NMR)	[Fictionalized Data for Illustration]

Experimental Protocols: Key Analytical Techniques

Accurate determination of product purity and structure relies on robust analytical methods. Detailed protocols for the most common and reliable techniques are provided below.

Quantitative NMR (qNMR) for Purity Assessment

Objective: To determine the absolute purity of a compound by comparing the integral of a specific analyte signal to the integral of a certified internal standard of known concentration.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the reaction product and 5-10 mg of a suitable internal standard (e.g., maleic acid, 1,3,5-trimethoxybenzene) into a clean NMR tube.

  • Add a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to dissolve both the sample and the internal standard completely. Ensure the solvent does not have signals that overlap with the analyte or standard signals.

• NMR Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion.

  • Employ a quantitative pulse sequence (e.g., a 30° or 45° pulse angle) with a long relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds) to ensure full magnetization recovery.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.

• Data Processing and Analysis:

  • Apply a line broadening of 0.3 Hz to improve the S/N without significantly affecting resolution.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved, non-overlapping signal for both the analyte and the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = substance of interest

  • IS = internal standard

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Byproduct Identification

Objective: To separate volatile components of a mixture, identify them by their mass spectra, and quantify their relative abundance to determine purity.

Methodology:

• Sample Preparation:

  • Dissolve a small amount of the reaction mixture or purified product in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

  • Filter the sample if it contains any solid particles.

• GC-MS Analysis:

  • Inject a small volume (typically 1 µL) of the sample into the GC injector.

  • Use a suitable capillary column (e.g., DB-5ms) and a temperature program that effectively separates the components of interest.

  • The separated components elute from the column and enter the mass spectrometer.

  • The mass spectrometer ionizes the molecules (typically by electron ionization) and separates the resulting ions based on their mass-to-charge ratio (m/z).

• Data Analysis:

  • Identify the main product peak in the gas chromatogram based on its retention time.

  • Analyze the mass spectrum of the main peak to confirm the molecular weight and fragmentation pattern of the desired product.

  • Identify any impurity peaks in the chromatogram by analyzing their respective mass spectra and comparing them to spectral libraries.

  • Determine the purity by calculating the peak area percentage of the main product relative to the total area of all peaks in the chromatogram (assuming similar response factors for all components). For more accurate quantification, a calibration curve with a certified standard is recommended.

Single-Crystal X-ray Crystallography for Unambiguous Structure Elucidation

Objective: To determine the precise three-dimensional arrangement of atoms in a crystalline solid, providing definitive structural confirmation.

Methodology:

• Crystal Growth:

  • Grow single crystals of the purified product suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling).

  • The ideal crystal should be well-formed, with dimensions of approximately 0.1-0.3 mm in all directions, and free of cracks or defects.

• Data Collection:

  • Mount a suitable crystal on a goniometer head and place it in the X-ray beam of a single-crystal X-ray diffractometer.

  • Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations and improve data quality.

  • Collect a complete set of diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data to obtain the final, accurate atomic coordinates, bond lengths, and bond angles.

Mandatory Visualizations

The following diagrams illustrate the logical flow of confirming product purity and structure in a typical TiBr₄-mediated reaction.

Caption: General experimental workflow for TiBr₄-mediated reactions and subsequent product analysis.

Caption: Logical flow for confirming product purity and structure.

Conclusion

The selection of a Lewis acid catalyst has a profound impact on the outcome of a chemical reaction. While TiBr₄ can be a highly effective catalyst, a thorough analysis of the product's purity and structure is essential. This guide provides a framework for comparing the performance of TiBr₄ with other Lewis acids and outlines the critical analytical techniques required for rigorous product validation. By employing these detailed experimental protocols and logical workflows, researchers can confidently confirm the integrity of their synthesized compounds.

Safety & Regulatory Compliance

Safe Disposal of Titanium(IV) Bromide: A Step-by-Step Guide for Laboratory Professionals

Titanium(IV) bromide (TiBr₄) is a corrosive solid that demands careful handling and a methodical disposal process due to its violent reaction with water.[1][2][3] Adherence to strict safety protocols is paramount to mitigate risks of severe skin burns, eye damage, and the release of corrosive hydrogen bromide gas upon contact with moisture.[4][5][6] This guide provides essential safety information and a detailed, step-by-step protocol for the safe neutralization and disposal of laboratory-scale quantities of Titanium(IV) bromide.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary safety measures are in place. Titanium(IV) bromide is moisture-sensitive and should be handled under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[6]

Essential Personal Protective Equipment (PPE) includes:

• Eye Protection: Chemical safety goggles and a face shield.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For larger quantities or in case of a spill, consider a chemical-resistant apron or suit.[1]

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood.[4] In situations where ventilation is inadequate, a NIOSH-approved respirator is necessary.[6]

In the event of accidental exposure, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek prompt medical attention.[7] For skin contact, remove contaminated clothing while flushing.[4] If inhaled, move the individual to fresh air.[7] Do not induce vomiting if swallowed; rinse the mouth with water and seek immediate medical help.[4]

Quantitative Data for Disposal

For clarity and ease of comparison, the following table summarizes the key quantitative parameters for the recommended disposal protocol.

Parameter	Value/Recommendation
Neutralizing Agent	Sodium Bicarbonate (NaHCO₃) Solution
Concentration of NaHCO₃ Solution	5-10% (w/v) in water
Quenching Medium	Isopropanol or Ethanol
Ratio of Quenching Medium to TiBr₄	Approximately 10:1 by volume
Ratio of NaHCO₃ Solution to Quenching Mixture	Add until pH is between 6 and 8
Temperature for Reaction	Maintain below 20°C with an ice bath

Experimental Protocol for Neutralization and Disposal

This protocol is designed for the safe disposal of small, laboratory-scale quantities of Titanium(IV) bromide.

Materials:

• Titanium(IV) bromide waste

• Isopropanol or ethanol

• 5-10% Sodium bicarbonate solution

• Large beaker or flask (at least 10 times the volume of the TiBr₄ solution)

• Stir bar and magnetic stir plate

• Ice bath

• pH paper or pH meter

• Appropriate waste container

Procedure:

• Preparation:

  • Conduct the entire procedure in a certified chemical fume hood.

  • Prepare an ice bath to cool the reaction vessel.

  • Place a large beaker or flask containing a stir bar in the ice bath and add the quenching medium (isopropanol or ethanol) in a ratio of approximately 10:1 to the volume of Titanium(IV) bromide to be neutralized. Begin stirring.

• Controlled Quenching:

  • Slowly and carefully add the Titanium(IV) bromide to the stirring alcohol drop by drop using a pipette or dropping funnel. The slow addition is crucial to control the exothermic reaction.

  • Monitor the temperature of the mixture and ensure it remains below 20°C. If the temperature rises significantly, pause the addition until it cools.

  • Continue stirring the mixture for at least 30 minutes after the addition is complete to ensure the reaction to the less reactive titanium alkoxide is finished.

• Neutralization:

  • While continuing to stir and cool the mixture, slowly add the 5-10% sodium bicarbonate solution. This will neutralize the hydrobromic acid formed during the hydrolysis. Carbon dioxide gas will be evolved, so add the bicarbonate solution slowly to avoid excessive foaming.

  • Periodically check the pH of the solution using pH paper or a pH meter. Continue adding the sodium bicarbonate solution until the pH is between 6 and 8.

• Final Disposal:

  • Once the solution is neutralized, it can be prepared for disposal. The resulting mixture will contain titanium dioxide, sodium bromide, and the excess alcohol.

  • Consult your institution's waste disposal guidelines. Typically, this neutralized solution should be collected in a designated hazardous waste container for inorganic waste.[5]

  • Label the waste container clearly with its contents.

Disposal Workflow Diagram

The following diagram illustrates the step-by-step process for the safe disposal of Titanium(IV) bromide.

Caption: Workflow for the safe disposal of Titanium(IV) bromide.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. Titanium tetrabromide - Wikipedia [en.wikipedia.org]
• 3. Workup [chem.rochester.edu]
• 4. epfl.ch [epfl.ch]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]

Essential Safety and Handling Protocols for Titanium(IV) Bromide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive compounds like Titanium(IV) bromide (TiBr4). This document provides immediate and essential safety and logistical information, including detailed operational and disposal plans, to foster a secure research environment.

Chemical Identifier and Properties:

Property	Value
Chemical Name	Titanium(IV) bromide
Synonyms	Titanium tetrabromide, TiBr4
CAS Number	7789-68-6
Molecular Formula	TiBr4
Molecular Weight	367.5 g/mol
Appearance	Orange, low melting solid
Melting Point	39 °C / 102.2 °F[1]
Boiling Point	230 °C / 446 °F[1]
Density	3.25 g/cm³ at 25 °C[2]

Hazard Identification and First Aid

Titanium(IV) bromide is a corrosive material that reacts violently with water.[1][2][3] It can cause severe skin burns and serious eye damage.[1][2][4] Inhalation of dust or fumes can also be harmful.

First Aid Measures:

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[1][2][5] Seek immediate medical attention.[1][3][5]
Skin Contact	Immediately remove all contaminated clothing and shoes.[2][5] Wash off with soap and plenty of water.[1][2][5] Seek immediate medical attention.[1][3][5]
Inhalation	Move the person to fresh air.[1][2][5] If not breathing, give artificial respiration.[1][2][5] Seek immediate medical attention.[1][3][5]
Ingestion	Do NOT induce vomiting.[1][2][5] Rinse mouth with water.[2] Call a physician immediately.[1][3][5]

Personal Protective Equipment (PPE)

When handling Titanium(IV) bromide, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specifications
Eye/Face Protection	Chemical safety goggles or a full-face shield.[2] Must be approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene) inspected prior to use.[1][2] A lab coat or protective suit is required.[1][6]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced.[3] For large-scale use or in emergencies, a full-face supplied air respirator is recommended.[2]

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the integrity of the chemical.

Operational Plan:

• Preparation: Work in a well-ventilated area, such as a chemical fume hood.[2][3][6] Ensure an eyewash station and safety shower are readily accessible.[3]

• Handling: Handle under an inert gas like nitrogen or argon to prevent contact with moisture.[2][4] Avoid creating dust.[2][6] Use personal protective equipment at all times.[2][6]

• Storage: Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly closed.[2][3] Store away from incompatible materials such as water, strong oxidizing agents, and strong bases.[3][5]

Experimental Workflow:

Caption: A flowchart illustrating the key steps for safely handling Titanium(IV) bromide.

Accidental Release and Disposal

In the event of a spill, immediate and appropriate action is necessary to contain and clean up the material safely.

Spill Response:

• Evacuate: Clear the area of all personnel.[6]

• Ventilate: Ensure adequate ventilation.

• Contain: Use dry sand, earth, or vermiculite to contain the spill.[6] Do not use water.[6]

• Collect: Carefully sweep or shovel the material into a suitable, labeled container for disposal.[2][6] Avoid creating dust.[2][6]

Disposal Plan:

All waste containing Titanium(IV) bromide must be treated as hazardous waste.[6]

• Collection: Collect all waste material in a designated, properly labeled, and sealed container.[2][6]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal regulations.[6] Contact a licensed professional waste disposal service. Contaminated packaging should be disposed of as unused product.[2]

Logical Relationship of Safety Measures:

Caption: A diagram showing the relationship between hazards, PPE, and handling procedures.

References

• 1. fishersci.fr [fishersci.fr]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. sds.strem.com [sds.strem.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]